Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Core Science & Biosynthesis

An In-Depth Technical Guide to the Biosynthesis of 14,15-Epoxy-11-hydroxy eicosatrienoic acid

For Researchers, Scientists, and Drug Development Professionals

Authored by a Senior Application Scientist

This guide provides a comprehensive technical overview of the biosynthesis of 14,15-epoxy-11-hydroxy eicosatrienoic acid (14,15-EET-11-OH), a critical derivative of arachidonic acid metabolism. This document delves into the enzymatic pathways, key molecular players, and the scientific rationale behind the experimental methodologies used to study this intricate biosynthetic process.

Introduction: The Significance of Hydroxylated Epoxyeicosatrienoic Acids

The epoxyeicosatrienoic acids (EETs) are a family of signaling lipids generated from arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2] Among these, 14,15-EET is a prominent regioisomer known for its potent vasodilatory, anti-inflammatory, and anti-apoptotic properties.[1] However, the biological activity of 14,15-EET is tightly regulated through its metabolism into various derivatives. While the hydrolysis of 14,15-EET to 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) by soluble epoxide hydrolase (sEH) is a well-characterized deactivation pathway, the formation of hydroxylated EETs represents a less explored but functionally significant metabolic route.[1][3]

This guide focuses specifically on the biosynthesis of 14,15-epoxy-11-hydroxy eicosatrienoic acid, a metabolite that is gaining interest for its potential role in cellular signaling and pathophysiology. Understanding its formation is crucial for elucidating its biological functions and for the development of novel therapeutic strategies targeting the EET metabolic pathway.

The Core Biosynthetic Pathway: From Arachidonic Acid to 14,15-EET-11-OH

The biosynthesis of 14,15-EET-11-OH is a multi-step enzymatic cascade that begins with the liberation of arachidonic acid from the cell membrane.

Step 1: Arachidonic Acid Release

Cellular stimuli, such as the binding of agonists like bradykinin or acetylcholine to their G-protein coupled receptors, activate phospholipase A₂ (cPLA₂). This enzyme hydrolyzes the sn-2 position of membrane phospholipids, releasing arachidonic acid into the cytoplasm, making it available for downstream enzymatic conversion.[1]

Step 2: CYP-Mediated Epoxidation to 14,15-EET

The free arachidonic acid is then metabolized by a specific subset of membrane-bound, heme-containing cytochrome P450 enzymes, known as CYP epoxygenases.[1][2] In a reaction dependent on NADPH-cytochrome P450 reductase, these enzymes insert an oxygen atom across the double bond at the 14,15-position of the arachidonic acid molecule to form 14,15-EET.[1] Several CYP isoforms, including members of the CYP2C and CYP2J families, are known to predominantly produce 14,15-EET.[4]

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// Edges AA -> CYP [label=" cPLA₂ activation", arrowhead=vee]; CYP -> EET [label=" Epoxidation", arrowhead=vee];

// Invisible nodes and edges for spacing {rank=same; AA CYP EET} }

Figure 1: Initial epoxidation of arachidonic acid.

Step 3: Cyclooxygenase-Mediated 11-Hydroxylation

The critical step in the formation of 14,15-EET-11-OH is the introduction of a hydroxyl group at the 11-position of the 14,15-EET backbone. Evidence strongly suggests that this conversion is primarily mediated by cyclooxygenase (COX) enzymes , specifically COX-1 and COX-2 .[3][5] While COX enzymes are famously known for their role in prostaglandin synthesis from arachidonic acid, they also possess the catalytic activity to metabolize other polyunsaturated fatty acids and their derivatives, including EETs.[3][4]

The metabolism of 8,9-EET by COX-1 and COX-2 to form 11-hydroxy-8,9-EET is a well-documented parallel pathway, providing a strong basis for a similar mechanism acting on 14,15-EET.[3] The reaction involves the abstraction of a hydrogen atom from the C-13 position of 14,15-EET, followed by the stereospecific insertion of molecular oxygen at the C-11 position.

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// Edges EET -> COX [arrowhead=vee]; COX -> EET_OH [label=" 11-Hydroxylation", arrowhead=vee];

// Invisible nodes and edges for spacing {rank=same; EET COX EET_OH} }

Figure 2: COX-mediated hydroxylation of 14,15-EET.

It is important to note that other enzymatic pathways, such as those involving specific lipoxygenases (LOX) or other CYP hydroxylases, may also contribute to the formation of hydroxylated EETs, although their role in the specific 11-hydroxylation of 14,15-EET is less established.[3] For instance, 14,15-EET is a substrate for human 15-LOX-1 and murine 12-LOX, leading to the formation of hydroperoxy derivatives at various positions.[3]

Biological Significance and Rationale for Study

The hydroxylation of 14,15-EET to 14,15-EET-11-OH is not merely a metabolic byproduct. The addition of the hydroxyl group can significantly alter the molecule's polarity, receptor binding affinity, and downstream signaling effects. While research into the specific biological activities of 11-hydroxy EETs is ongoing, studies on related compounds suggest that they can possess distinct and potent biological activities. For example, 11-hydroxy-8,9-EET has been shown to be a potent renal vasoconstrictor and a mitogen for glomerular mesangial cells.[6] This highlights the critical need to investigate the functional consequences of 11-hydroxylation of 14,15-EET, which could range from pro-inflammatory to anti-inflammatory or have other unforeseen effects on cellular processes.

Experimental Methodologies

The study of 14,15-EET-11-OH biosynthesis requires a combination of sophisticated biochemical and analytical techniques.

In Vitro Enzyme Assays

A foundational approach to confirming the biosynthetic pathway is to use in vitro assays with purified enzymes and substrates.

Protocol 1: In Vitro Conversion of 14,15-EET by COX-1 and COX-2

• Enzyme Preparation: Obtain purified, recombinant human or ovine COX-1 and COX-2 enzymes.

• Substrate Preparation: Prepare a stock solution of 14,15-EET in an appropriate organic solvent (e.g., ethanol) and determine its concentration by UV spectroscopy.

• Reaction Mixture: In a reaction vessel, combine a suitable buffer (e.g., Tris-HCl), hematin (as a cofactor), and the purified COX enzyme.

• Initiation: Initiate the reaction by adding the 14,15-EET substrate.

• Incubation: Incubate the reaction mixture at 37°C for a defined period (e.g., 10-30 minutes).

• Termination: Stop the reaction by adding a quenching solution (e.g., a mixture of organic solvent and acid).

• Extraction: Extract the lipid metabolites from the reaction mixture using a solid-phase extraction (SPE) cartridge.

• Analysis: Analyze the extracted lipids by LC-MS/MS to identify and quantify the formation of 14,15-EET-11-OH.

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// Edges start -> enzyme_prep; start -> substrate_prep; enzyme_prep -> reaction_setup; substrate_prep -> reaction_setup; reaction_setup -> initiate; initiate -> incubate; incubate -> terminate; terminate -> extract; extract -> analyze; analyze -> end; }

Figure 3: Workflow for in vitro COX-mediated conversion.

Cell-Based Assays

To study the biosynthesis in a more physiologically relevant context, cell-based assays are employed.

Protocol 2: Analysis of 14,15-EET-11-OH Production in Cultured Cells

• Cell Culture: Culture a cell line known to express COX-1 and/or COX-2 (e.g., endothelial cells, macrophages).

• Stimulation: Treat the cells with exogenous 14,15-EET. To enhance the production of COX metabolites, cells can be co-stimulated with an inflammatory agent (e.g., lipopolysaccharide) to induce COX-2 expression.

• Incubation: Incubate the cells for a specified time.

• Sample Collection: Collect the cell culture supernatant and/or cell lysates.

• Extraction: Perform lipid extraction from the collected samples.

• Analysis: Analyze the extracted lipids by LC-MS/MS for the presence of 14,15-EET-11-OH.

Analytical Chemistry: LC-MS/MS for Detection and Quantification

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the sensitive and specific detection and quantification of lipid mediators like 14,15-EET-11-OH.[2][7][8][9]

Key Parameters for LC-MS/MS Analysis:

Parameter	Typical Setting
Chromatography
Column	C18 reversed-phase
Mobile Phase	Gradient of water and acetonitrile with a weak acid (e.g., formic acid)
Mass Spectrometry
Ionization Mode	Negative Electrospray Ionization (ESI)
Detection Mode	Multiple Reaction Monitoring (MRM)
Precursor Ion (m/z)	[M-H]⁻ of 14,15-EET-11-OH
Product Ions (m/z)	Specific fragment ions generated by collision-induced dissociation

The use of a stable isotope-labeled internal standard (e.g., d8-14,15-EET-11-OH) is essential for accurate quantification.

Summary and Future Directions

The biosynthesis of 14,15-epoxy-11-hydroxy eicosatrienoic acid represents a significant branch of the EET metabolic pathway, primarily driven by the action of cyclooxygenase enzymes. The formation of this hydroxylated metabolite likely alters the biological activity profile of its parent compound, 14,15-EET, with potential implications for a range of physiological and pathological processes.

Future research in this area should focus on:

• Elucidating the precise biological functions of 14,15-EET-11-OH and identifying its cellular receptors and downstream signaling targets.

• Investigating the relative contributions of COX-1 and COX-2 to its formation in different cell types and tissues.

• Exploring the potential role of other enzymes , such as lipoxygenases and specific CYP450s, in its biosynthesis.

• Developing selective inhibitors of 14,15-EET-11-OH formation to probe its functional significance in vivo.

A deeper understanding of the biosynthesis and function of 14,15-epoxy-11-hydroxy eicosatrienoic acid will undoubtedly open new avenues for therapeutic intervention in diseases where the EET metabolic pathway plays a critical role.

References

• 1. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]
• 2. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 3. Synthesis of Cyclooxygenase Metabolites of 8,9-Epoxyeicosatrienoic Acid (EET): 11- and 15-Hydroxy 8,9-EETs - PMC [pmc.ncbi.nlm.nih.gov]
• 4. mdpi.com [mdpi.com]
• 5. Formation of 11-hydroxyeicosatetraenoic acid and 15-hydroxyeicosatetraenoic acid in human umbilical arteries is catalyzed by cyclooxygenase - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer - PMC [pmc.ncbi.nlm.nih.gov]
• 7. Development of a semi-automated LC/MS/MS method for the simultaneous quantitation of 14,15-epoxyeicosatrienoic acid, 14,15-dihydroxyeicosatrienoic acid, leukotoxin and leukotoxin diol in human plasma as biomarkers of soluble epoxide hydrolase activity in vivo [pubmed.ncbi.nlm.nih.gov]
• 8. A liquid chromatography/mass spectrometric method for simultaneous analysis of arachidonic acid and its endogenous eicosanoid metabolites prostaglandins, dihydroxyeicosatrienoic acids, hydroxyeicosatetraenoic acids, and epoxyeicosatrienoic acids in rat brain tissue - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System - PubMed [pubmed.ncbi.nlm.nih.gov]

A Technical Guide to the Metabolism of 14,15-EET by Soluble Epoxide Hydrolase

Introduction: The Cytochrome P450/sEH Axis in Cellular Signaling

Within the intricate web of cellular communication, the metabolism of polyunsaturated fatty acids yields a class of potent, yet transient, signaling molecules. One such critical pathway begins with arachidonic acid, a ubiquitous component of cell membranes. The cytochrome P450 (CYP) epoxygenase pathway, distinct from the well-known cyclooxygenase (COX) and lipoxygenase (LOX) pathways, converts arachidonic acid into four regioisomeric epoxyeicosatrienoic acids (EETs).[1][2] Among these, 14,15-EET has garnered significant scientific interest for its profound physiological effects, including vasodilation, anti-inflammatory actions, and tissue protection.[1][3][4]

The biological activity of 14,15-EET is tightly controlled by its rapid metabolic inactivation. The primary enzyme responsible for this regulation is soluble epoxide hydrolase (sEH), encoded by the EPHX2 gene.[3][5][6] sEH catalyzes the hydrolysis of the epoxide moiety of 14,15-EET to form its corresponding, and generally less biologically active, vicinal diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1][7] This conversion effectively terminates the signaling cascade initiated by 14,15-EET. The balance between the synthesis of 14,15-EET by CYP enzymes and its degradation by sEH is a critical determinant of vascular tone, inflammation, and pain perception.[3][4]

Consequently, the sEH enzyme has emerged as a major therapeutic target.[4][5] By inhibiting sEH, the half-life of beneficial EETs is prolonged, amplifying their protective effects. This strategy is actively being pursued for the treatment of hypertension, cardiovascular disease, inflammatory disorders, and neuropathic pain.[5][8][9] This guide provides an in-depth exploration of the metabolism of 14,15-EET to 14,15-DHET, the enzymatic mechanism of sEH, and field-proven methodologies for studying this pivotal pathway.

Section 1: The Molecular Players

A thorough understanding of the substrate, enzyme, and product is fundamental to investigating this metabolic pathway.

• 14,15-Epoxyeicosatrienoic Acid (14,15-EET): The Substrate 14,15-EET is an eicosanoid produced when CYP epoxygenases, primarily from the CYP2C and CYP2J subfamilies, epoxidize the double bond at the 14th carbon of arachidonic acid.[2][3] As a lipid signaling molecule, it acts in a paracrine and autocrine fashion to regulate nearby cellular functions.[4][7] Its potent vasodilatory and anti-inflammatory properties are central to its physiological significance.[1][4] However, its in vivo half-life is very short, estimated to be from seconds to minutes, due to rapid enzymatic degradation.[7][10]

• Soluble Epoxide Hydrolase (sEH): The Enzyme Human sEH is a homodimeric protein found in the cytosol and peroxisomes of various tissues.[4][5] Each monomer of the enzyme is bifunctional, containing two distinct catalytic domains.[5] The C-terminal domain possesses the epoxide hydrolase activity (EC 3.3.2.10) responsible for converting EETs to DHETs, while the N-terminal domain has lipid-phosphate phosphatase activity whose biological role is still under investigation.[4][5] The epoxide hydrolase active site is located deep within a hydrophobic pocket, facilitating the binding of its lipophilic substrates.

• 14,15-Dihydroxyeicosatrienoic Acid (14,15-DHET): The Product 14,15-DHET is the product of the sEH-catalyzed hydration of 14,15-EET.[7] This conversion adds a molecule of water across the epoxide, forming a vicinal diol.[5] This structural change significantly increases the polarity of the molecule, facilitating its excretion.[5] While generally considered less active or inactive compared to 14,15-EET, some studies have shown that 14,15-DHET can exhibit distinct biological activities, such as activating the peroxisome proliferator-activated receptor-α (PPARα).[3][11] Therefore, it is more accurate to view the sEH-mediated conversion as a modulation of the signaling profile rather than a simple inactivation.

Table 1: Physicochemical and Biological Properties of 14,15-EET and 14,15-DHET

Property	14,15-EET	14,15-DHET
Molecular Formula	C₂₀H₃₂O₃	C₂₀H₃₄O₄
Molecular Weight	320.47 g/mol	338.48 g/mol
Key Biological Activities	Vasodilation, Anti-inflammation, Pro-angiogenesis, Analgesic.[1][3][4]	Generally reduced activity, can activate PPARα.[3][11]
Metabolic Fate	Rapid hydrolysis by sEH to 14,15-DHET.[7]	More stable; further metabolized and excreted.[5]

Section 2: The Enzymatic Reaction & Its Significance

The conversion of 14,15-EET to 14,15-DHET is a highly efficient, two-step enzymatic process.

Catalytic Mechanism

The hydrolysis reaction within the C-terminal domain of sEH proceeds via a classic α/β-hydrolase fold mechanism.[8]

• Nucleophilic Attack: A key aspartate residue (Asp335 in human sEH) in the active site acts as a nucleophile, attacking one of the epoxide carbons of 14,15-EET. This attack is facilitated by two tyrosine residues (Tyr383 and Tyr466) that act as proton donors, hydrogen-bonding to the epoxide oxygen to increase the electrophilicity of the epoxide carbons.[12] This step results in the opening of the epoxide ring and the formation of a covalent alkyl-enzyme intermediate.

• Hydrolysis: A histidine residue (His523) activates a water molecule, which then acts as a nucleophile to attack the ester linkage of the alkyl-enzyme intermediate.[12] This hydrolyzes the intermediate, regenerating the free enzyme and releasing the product, 14,15-DHET.

This efficient mechanism ensures the rapid turnover of EETs, tightly controlling their local concentrations and signaling duration.

Caption: Simplified catalytic mechanism of soluble epoxide hydrolase (sEH).

Physiological Consequence

The sEH-mediated degradation of 14,15-EET has profound physiological consequences. By removing the potent vasodilator 14,15-EET, sEH activity can lead to an increase in vascular resistance and blood pressure.[5] In fact, spontaneously hypertensive rats show increased sEH expression and activity in the kidney, and inhibition of sEH in these animals lowers blood pressure.[13][14] Similarly, by hydrolyzing anti-inflammatory EETs, sEH can permit or exacerbate inflammatory responses. This makes sEH a critical control point in numerous disease states, including hypertension, atherosclerosis, and chronic pain.[4][5]

Section 3: Core Methodologies for Studying the sEH Pathway

Investigating the role of sEH requires robust and validated methodologies. The choice of assay depends on the specific research question, whether it is quantifying endogenous lipid levels, determining enzyme activity, or screening for inhibitors.

Protocol A: Quantification of 14,15-EET and 14,15-DHET by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the accurate and sensitive quantification of EETs and DHETs in complex biological matrices like plasma or tissue homogenates.[15][16]

1.0 Objective: To quantify the absolute concentrations of 14,15-EET and 14,15-DHET in plasma.

2.0 Materials:

• Plasma samples (collected with EDTA or citrate)

• Analytical standards: 14,15-EET and 14,15-DHET

• Internal standard (IS): Deuterated 14,15-EET (e.g., 14,15-EET-d8 or -d11) and 14,15-DHET-d11[17]

• Solvents: Ethyl acetate, Methanol, Acetonitrile, Water (all LC-MS grade)

• Formic acid

• Solid Phase Extraction (SPE) cartridges or 96-well plates

• LC-MS/MS system (e.g., UPLC coupled to a triple quadrupole mass spectrometer)

3.0 Sample Preparation (Solid Phase Extraction):

• Thaw plasma samples on ice.

• To 100 µL of plasma, add 10 µL of the internal standard solution.

• Add 400 µL of acidified water to precipitate proteins and dilute the sample. Vortex briefly.

• Centrifuge at 14,000 x g for 10 minutes at 4°C to pellet proteins.

• Condition an SPE cartridge (e.g., C18) with 1 mL of methanol followed by 1 mL of water.

• Load the supernatant from step 4 onto the conditioned SPE cartridge.

• Wash the cartridge with 1 mL of 15% methanol in water to remove polar interferences.

• Elute the analytes with 1 mL of ethyl acetate or methanol.

• Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Reconstitute the dried extract in 50 µL of the initial mobile phase (e.g., 50:50 acetonitrile:water).

4.0 LC-MS/MS Analysis:

• LC Column: C18 reversed-phase column (e.g., 2.1 x 100 mm, 1.7 µm).

• Mobile Phase A: Water with 0.1% formic acid.

• Mobile Phase B: Acetonitrile with 0.1% formic acid.

• Gradient: A typical gradient runs from 50% B to 95% B over 10-15 minutes.

• MS/MS Detection: Operate in negative ion mode using Multiple Reaction Monitoring (MRM).

Table 2: Example MRM Transitions for LC-MS/MS Analysis

Analyte	Precursor Ion (m/z)	Product Ion (m/z)
14,15-EET	319.2	219.2
14,15-DHET	337.2	195.1
14,15-EET-d8 (IS)	327.2	Product ion specific to IS
14,15-DHET-d11 (IS)	348.2	Product ion specific to IS
Note: Exact m/z values may vary slightly based on instrument calibration and adduct formation. Product ions should be optimized for the specific instrument.[16]

5.0 Data Analysis:

• Construct calibration curves for each analyte by plotting the peak area ratio (analyte/IS) against the concentration of the standards.

• Quantify the concentration of 14,15-EET and 14,15-DHET in the unknown samples using the regression equation from the calibration curve.

6.0 Self-Validation and Quality Control:

• Internal Standards: The use of a stable isotope-labeled internal standard for each analyte is critical to correct for variations in sample extraction and matrix effects.

• Calibration Curve: A curve with at least 6 non-zero points and a correlation coefficient (r²) > 0.99 should be run with each batch of samples.

• Quality Control (QC) Samples: Prepare QC samples at low, medium, and high concentrations and analyze them alongside the unknown samples. The calculated concentrations should be within ±15% of their nominal value.

Caption: A typical experimental workflow for LC-MS/MS analysis of eicosanoids.

Protocol B: Fluorometric sEH Activity Assay

This assay is ideal for medium- to high-throughput screening of sEH inhibitors or for measuring sEH activity in purified or recombinant enzyme preparations and cell lysates.[18][19] It utilizes a surrogate substrate that becomes fluorescent upon hydrolysis by sEH.[20][21]

1.0 Objective: To measure the rate of sEH enzymatic activity and determine the potency of inhibitors.

2.0 Materials:

• Recombinant human sEH or cell/tissue lysate

• sEH Assay Buffer (e.g., Tris buffer, pH 7.4, containing BSA)

• sEH fluorogenic substrate (e.g., PHOME or (3-phenyl-oxiranyl)-acetic acid cyano-(6-methoxy-naphthalen-2-yl)-methyl ester)

• Known sEH inhibitor for positive control (e.g., AUDA or NCND)[19]

• Test compounds (dissolved in DMSO)

• 96- or 384-well black microplate

• Fluorescence plate reader (Ex/Em ≈ 330/465 nm or 362/460 nm)[19]

3.0 Assay Protocol (for IC₅₀ Determination):

• Prepare serial dilutions of the test compound and the positive control inhibitor in assay buffer.

• In a black microplate, add 2 µL of each compound dilution (or DMSO for vehicle control).

• Add 88 µL of diluted sEH enzyme solution to each well.

• Incubate the plate for 5-10 minutes at room temperature to allow the inhibitor to bind to the enzyme.

• Initiate the reaction by adding 10 µL of the sEH fluorogenic substrate to each well.

• Immediately place the plate in a fluorescence reader pre-set to the appropriate temperature (e.g., 25°C or 37°C).[19]

• Measure the increase in fluorescence over time (kinetic mode) for 15-30 minutes.

4.0 Data Analysis:

• Calculate the reaction rate (slope of the linear portion of the fluorescence vs. time plot) for each well.

• Normalize the activity by subtracting the rate of a "no enzyme" background control.

• Calculate the percent inhibition for each compound concentration relative to the vehicle control (100% activity).

• Plot the percent inhibition versus the log of the inhibitor concentration and fit the data to a four-parameter logistic equation to determine the IC₅₀ value.

5.0 Self-Validation and Quality Control:

• Positive Control: The IC₅₀ of the known sEH inhibitor should fall within the expected range, validating the assay performance.

• Linearity: The reaction rate for the uninhibited enzyme should be linear over the measurement period.

• Z'-factor: For screening applications, calculate the Z'-factor to assess the robustness and quality of the assay. A Z' > 0.5 is considered excellent.

Conclusion and Future Outlook

The metabolic conversion of 14,15-EET to 14,15-DHET by soluble epoxide hydrolase is a critical control point in lipid signaling, with profound implications for cardiovascular and inflammatory diseases.[4][5] The development of potent and selective sEH inhibitors represents a promising therapeutic strategy, with several candidates having entered clinical trials for conditions like hypertension and neuropathic pain.[6][9][22]

Accurate and robust methodologies, particularly LC-MS/MS for endogenous lipid quantification and fluorometric assays for high-throughput screening, are essential tools for advancing this field.[15][21] As research continues, a deeper understanding of the interplay between the CYP-epoxygenase and sEH pathways will undoubtedly unveil new opportunities for therapeutic intervention, moving beyond simple inhibition to the sophisticated modulation of this vital signaling axis.

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• Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products | Journal of Medicinal Chemistry - ACS Publications. [Link]

• Soluble Epoxide Hydrolase Inhibitor Screening Kit (Fluorometric) (BN00717) - Assay Genie. [Link]

• Clinical Paths for Soluble Epoxide Hydrolase Inhibitors | Frontiers Research Topic. [Link]

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• A sensitive and improved throughput UPLC-MS/MS quantitation method of total cytochrome P450 mediated arachidonic acid metabolites that can separate regio-isomers and cis/trans-EETs from human plasma - PMC - NIH. [Link]

• Epoxyeicosatrienoic acids and soluble epoxide hydrolase: potential therapeutic targets for inflammation and its induced carcinogenesis - NIH. [Link]

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• Soluble Epoxide Hydrolase Regulates Hydrolysis of Vasoactive Epoxyeicosatrienoic Acids | Circulation Research - American Heart Association Journals. [Link]

• Measurement of soluble epoxide hydrolase (sEH) activity - PubMed - NIH. [Link]

• 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres - NIH. [Link]

• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activated receptor-α. [Link]

• Action of epoxyeicosatrienoic acids on cellular function. [Link]

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• LC–MS/MS analysis for EETs' (8, 9–, 11, 12–, and 14, 15–) and DHETs'... - ResearchGate. [Link]

• The Quantitative Profiling of Oxylipins from Arachidonic Acid by LC-MS/MS in Feces at Birth 3 Days and 21 Days of Piglets - MDPI. [Link]

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Navigating the Landscape of Eicosanoid Methyl Esters: A Technical Guide to Chemical Properties and Stability

For Researchers, Scientists, and Drug Development Professionals

Introduction: The Significance of Eicosanoid Methyl Esters in Research

Eicosanoids, a family of signaling molecules derived from the oxidation of 20-carbon polyunsaturated fatty acids like arachidonic acid, are pivotal mediators in a vast array of physiological and pathological processes.[1] Their involvement in inflammation, cardiovascular function, and immune responses makes them critical targets in drug discovery and biomedical research.[1][2] However, the inherent instability and complex nature of free eicosanoids present significant analytical challenges. Methyl esterification is a common and often necessary derivatization step to improve the volatility and thermal stability of these molecules, facilitating their analysis by techniques such as gas chromatography-mass spectrometry (GC-MS).[3][4] This guide, intended for researchers, scientists, and drug development professionals, provides an in-depth exploration of the chemical properties and stability of eicosanoid methyl esters, offering field-proven insights and validated protocols to ensure the integrity and reliability of experimental data.

Section 1: Core Chemical and Physical Properties

The chemical and physical characteristics of eicosanoid methyl esters dictate their behavior in various analytical systems and are fundamental to developing robust methodologies.

Structure and Polarity

Eicosanoid methyl esters are characterized by a long hydrocarbon chain (typically 20 carbons) with a methyl ester functional group at one end. The presence of double bonds in the fatty acid backbone, a hallmark of eicosanoids, renders them unsaturated. This long, nonpolar hydrocarbon tail dominates their molecular character, making them largely hydrophobic. The methyl ester group, while more polar than a free carboxylic acid, does not significantly increase the overall polarity of the molecule. This nonpolar nature is a key determinant of their solubility.

Solubility Profile

Eicosanoid methyl esters exhibit high solubility in a range of organic solvents while being practically insoluble in water.[5] This property is critical for selecting appropriate solvents for extraction, storage, and analysis.

Table 1: Solubility of Eicosanoid Methyl Esters

Solvent Class	Specific Solvents	Solubility	Rationale for Use
Hydrocarbons	Hexane, Heptane, Toluene	High	Excellent for extraction from aqueous matrices and for use in normal-phase chromatography.[6]
Chlorinated Solvents	Chloroform, Dichloromethane	High	Effective for dissolving and extracting a wide range of lipids.
Alcohols	Methanol, Ethanol	Moderate to High	Useful for creating stock solutions and in reverse-phase chromatography mobile phases.[5]
Ethers	Diethyl ether	High	Commonly used in liquid-liquid extractions.
Polar Aprotic Solvents	Acetonitrile, Dimethyl Sulfoxide (DMSO)	Moderate	Often used in preparing samples for LC-MS/MS analysis.
Aqueous Solutions	Water, Buffers	Very Low	Their insolubility in water necessitates the use of organic co-solvents for biological assays.

Expert Insight: The choice of solvent is not merely about dissolution. For long-term storage, solvents should be of high purity and free of peroxides, which can initiate oxidative degradation. For cellular assays, the final concentration of organic solvents like DMSO must be carefully controlled to avoid cytotoxicity.

Physicochemical Data

The following table summarizes key physicochemical properties for a representative eicosanoid methyl ester, methyl arachidonate. These values are crucial for method development in chromatography and mass spectrometry.

Table 2: Physicochemical Properties of Methyl Arachidonate (all-Z-5,8,11,14-Eicosatetraenoic acid, methyl ester)

Property	Value	Source
Molecular Formula	C₂₁H₃₄O₂	[1]
Molecular Weight	318.5 g/mol	[1]
Physical State	Liquid	[5]
Boiling Point	~409.5 °C at 760 mmHg	[5]
Melting Point	~ -49.5 °C	[5]
Density	~0.908 g/cm³	[5]
LogP (Octanol/Water Partition Coefficient)	~7.5	[7]

Section 2: Stability of Eicosanoid Methyl Esters: A Critical Consideration

The polyunsaturated nature of eicosanoid methyl esters makes them susceptible to degradation, which can significantly compromise experimental results.[8] Understanding the primary degradation pathways is essential for implementing effective handling and storage protocols.

Major Degradation Pathways

Two principal chemical reactions threaten the integrity of eicosanoid methyl esters: oxidation and hydrolysis.

Oxidation is the most significant cause of degradation for unsaturated fatty acid methyl esters.[9] The presence of multiple double bonds, particularly in a bis-allylic arrangement, makes them highly prone to autoxidation.[8] This process is a free-radical chain reaction initiated by factors such as light, heat, and the presence of metal ions.[9]

The process begins with the abstraction of a hydrogen atom from an allylic position, forming a lipid radical. This radical reacts with molecular oxygen to form a peroxyl radical, which can then abstract a hydrogen from another unsaturated fatty acid methyl ester, propagating the chain reaction and forming a hydroperoxide. These hydroperoxides are unstable and can decompose into a variety of secondary oxidation products, including aldehydes, ketones, and shorter-chain fatty acids, which can interfere with analysis and alter the biological activity of the sample.[9]

Caption: Oxidative degradation pathway of polyunsaturated eicosanoid methyl esters.

Ester hydrolysis is the cleavage of the ester bond to yield the parent carboxylic acid and methanol. This reaction can be catalyzed by both acids and bases and is accelerated by the presence of water.[10] While less of a concern in anhydrous organic solvents, residual water in solvents or exposure to atmospheric moisture can lead to hydrolysis, especially during long-term storage or sample processing steps involving aqueous solutions.[11][12]

Caption: Acid or base-catalyzed hydrolysis of an eicosanoid methyl ester.

Factors Influencing Stability

Several environmental factors can accelerate the degradation of eicosanoid methyl esters.

• Temperature: Higher temperatures increase the rates of both oxidation and hydrolysis. Therefore, low-temperature storage is paramount.[13]

• Light: UV light can provide the energy to initiate the free radical chain reaction of oxidation.[14]

• Oxygen: As a key reactant in oxidation, the presence of atmospheric oxygen is a major driver of degradation.[9]

• pH: Both acidic and basic conditions can catalyze hydrolysis.[10]

• Presence of Metals: Transition metals, such as iron and copper, can act as catalysts for oxidative decomposition.[9]

• Water: The presence of water is necessary for hydrolysis to occur.[11]

Section 3: Field-Proven Protocols for Handling and Storage

To maintain the integrity of eicosanoid methyl esters, a set of stringent handling and storage procedures must be followed.

Recommended Storage Conditions

The following table summarizes the recommended storage conditions for eicosanoid methyl esters.

Table 3: Recommended Storage Conditions for Eicosanoid Methyl Esters

Parameter	Recommendation	Rationale
Temperature	-20°C for short-term storage (weeks); -80°C for long-term storage (months to years).[13]	Minimizes the rates of chemical degradation, including oxidation and hydrolysis.
Container	Amber glass vials with Teflon-lined caps.[11][12]	Protects from light and prevents leaching of plasticizers that can occur with plastic containers. Teflon lining provides an inert seal.
Atmosphere	Purge the headspace of the vial with an inert gas (e.g., argon or nitrogen) before sealing.[12]	Displaces oxygen, thereby inhibiting oxidative degradation.
Form	Store as a solution in a high-purity, anhydrous organic solvent.[12]	Neat oils are more susceptible to oxidation. Storing in solution also allows for easier handling and dilution.
Aliquoting	Aliquot into single-use vials.	Avoids repeated freeze-thaw cycles and minimizes exposure to atmospheric oxygen and moisture.

Expert Insight: When preparing to use a stored sample, allow the vial to warm to room temperature before opening. This prevents condensation of atmospheric moisture into the cold sample, which could lead to hydrolysis.[12]

Protocol for Preparation of Stock Solutions

This protocol outlines the steps for preparing a stable, high-concentration stock solution of an eicosanoid methyl ester.

• Materials:

  • Eicosanoid methyl ester standard

  • High-purity, anhydrous organic solvent (e.g., ethanol, acetonitrile, or hexane)

  • Amber glass vial with a Teflon-lined cap

  • Inert gas source (argon or nitrogen)

  • Calibrated analytical balance

  • Volumetric glassware

• Procedure:

  • Allow the container of the eicosanoid methyl ester standard to equilibrate to room temperature before opening.

  • Weigh the desired amount of the standard using an analytical balance.

  • Dissolve the standard in the chosen organic solvent in a volumetric flask to the desired concentration.

  • Dispense the stock solution into smaller, single-use amber glass vials.

  • Gently flush the headspace of each vial with a stream of inert gas for 10-15 seconds.

  • Immediately and tightly seal the vials with Teflon-lined caps.

  • Label the vials clearly with the compound name, concentration, solvent, and date of preparation.

  • Store the vials at -80°C.

Section 4: Analytical Methodologies: Ensuring Data Integrity

The choice of analytical technique and the rigor of the sample preparation are critical for obtaining accurate and reproducible data.

Preparation of Eicosanoid Methyl Esters for Analysis

For many biological samples, eicosanoids are present as free carboxylic acids and must be converted to their methyl esters prior to GC-MS analysis.

Diazomethane is a highly efficient reagent for converting carboxylic acids to methyl esters under mild conditions.[15][16] However, it is also toxic and potentially explosive, requiring specialized handling procedures.[17]

The reaction proceeds via an initial acid-base reaction where the carboxylic acid protonates the diazomethane. The resulting carboxylate anion then acts as a nucleophile in an SN2 reaction, attacking the methyl group and displacing nitrogen gas as a leaving group.[15][16]

Caption: Reaction mechanism for the methylation of a carboxylic acid with diazomethane.

Self-Validating System: Due to the hazards of diazomethane, safer alternatives like trimethylsilyldiazomethane (TMS-diazomethane) are often preferred.[18] The completion of the methylation reaction can be monitored by TLC or a preliminary GC-MS run to ensure the absence of the free acid starting material.

Sample Purification: Solid-Phase Extraction (SPE)

Biological matrices are complex, and purification is often necessary to remove interfering substances before analysis.[19] Solid-phase extraction (SPE) is a widely used technique for this purpose.[20]

This protocol is a general guideline for the extraction of eicosanoid methyl esters from aqueous samples such as cell culture media or plasma.[8][21]

• Materials:

  • C18 SPE cartridges

  • Methanol

  • Deionized water

  • Hexane

  • Ethyl acetate

  • Sample acidified to pH ~3.5 with a dilute acid (e.g., HCl)

  • SPE manifold

• Procedure:

  • Conditioning: Wash the C18 SPE cartridge with 5 mL of methanol, followed by 5 mL of deionized water. Do not allow the cartridge to go dry.

  • Sample Loading: Load the acidified sample onto the conditioned cartridge at a slow, steady flow rate (e.g., 1 mL/min).

  • Washing: Wash the cartridge with 5 mL of deionized water to remove polar impurities. Follow with a wash of 5 mL of hexane to elute highly nonpolar, interfering lipids.

  • Elution: Elute the eicosanoid methyl esters with 5 mL of ethyl acetate.

  • Drying and Reconstitution: Evaporate the ethyl acetate eluate to dryness under a gentle stream of nitrogen. Reconstitute the dried residue in a small, precise volume of a suitable solvent for the subsequent analysis (e.g., hexane for GC-MS or a mobile phase-compatible solvent for LC-MS/MS).

Caption: A typical workflow for solid-phase extraction (SPE) of eicosanoid methyl esters.

Analysis by Gas Chromatography-Mass Spectrometry (GC-MS)

GC-MS is a powerful technique for the separation and identification of volatile and thermally stable compounds like eicosanoid methyl esters.[4]

• Injection: Cold on-column or programmed-temperature vaporization injection is preferred over split/splitless injection to avoid discrimination against higher boiling point compounds.[4]

• Column: A polar stationary phase column (e.g., a wax-type column) is typically used to achieve good separation of different FAMEs, including isomers.[4]

• Detection: Mass spectrometry provides both quantitative data and structural information for confident identification.

Analysis by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS has become the gold standard for eicosanoid analysis due to its high sensitivity and specificity, and its ability to analyze a wide range of compounds without derivatization.[6][22]

• Chromatography: Reversed-phase liquid chromatography (UPLC or HPLC) with a C18 column is commonly employed.[23][24]

• Ionization: Electrospray ionization (ESI) in either positive or negative mode is typically used.

• Detection: Tandem mass spectrometry (MS/MS) in multiple reaction monitoring (MRM) mode allows for highly selective and sensitive quantification of target analytes in complex biological matrices.[24]

Conclusion: Best Practices for Reliable Eicosanoid Research

The successful analysis of eicosanoid methyl esters is contingent upon a thorough understanding of their chemical properties and a strict adherence to protocols that mitigate their inherent instability. By implementing the best practices for handling, storage, and analysis outlined in this guide, researchers can ensure the integrity of their samples and the reliability of their data. This foundation of scientific rigor is essential for advancing our understanding of the critical roles eicosanoids play in health and disease and for the development of novel therapeutics targeting these pathways.

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synonyms for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

An In-Depth Technical Guide to Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate: Nomenclature, Biological Activity, and Research Applications

Abstract

This technical guide provides a comprehensive overview of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate, a complex lipid mediator derived from arachidonic acid. As a hydroxylated methyl ester of an epoxyeicosatrienoic acid (EET), this molecule stands at the intersection of several critical signaling pathways. This document delves into its chemical identity, biochemical origins, and metabolic fate, with a particular focus on its significant biological activities, including vasodilation and modulation of cell growth pathways. Detailed experimental protocols for its analysis and functional characterization are provided for researchers, scientists, and drug development professionals seeking to explore its therapeutic potential in cardiovascular disease and beyond.

Nomenclature and Chemical Identity

The precise naming and identification of lipid mediators are critical for reproducible research. The subject of this guide is a structurally specific derivative of eicosanoid metabolism.

Systematic Name and Synonyms

The compound is systematically known as Methyl 14(S),15(S)-epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate.[1] Due to its complex structure, it is often referred to by abbreviations or related compound names in the literature. Understanding its relationship to the parent compounds is key. It is a derivative of 14,15-EET, one of the four main regioisomers of EETs.[2][3]

Commonly associated names and identifiers include:

• Synonym : METHYL 11(R,S)-HYDROXY-14(S),15(S)-EPOXY-5(Z),8(Z),12(E)-EICOSATRIENOATE[4]

• Related Core Structure : 14,15-Epoxyeicosatrienoic Acid (14,15-EET or 14,15-EpETrE)[5][6]

• Related Hydroxylated Form : 11-Hydroxy-14,15-epoxyeicosatrienoic acid (11H-14,15-EETA)[7][8]

Chemical Structure and Properties

The molecule's function is intrinsically linked to its structure, including its stereochemistry and the presence of a methyl ester group. The methyl ester form is often used in research as it offers greater stability for long-term storage compared to the free acid.[9] It can be readily hydrolyzed to the biologically active free acid just prior to experimental use.

Property	Value	Source
Molecular Formula	C₂₁H₃₄O₄	[10]
Molecular Weight	350.49 g/mol	[10]
CAS Number	911634-03-2	[4]
Appearance	Provided as a solution in a solvent like hexane or ethanol	[10]
Storage Temperature	-20°C	[10]
SMILES String	CCCCCC1O[C@H]1\C=C\C(O)C\C=C/C\C=C/CCCC(=O)OC
InChI Key	MHXSCMMMTRMMBI-PUWVHZPJSA-N

Biochemical Context and Synthesis

This molecule is not a primary product of the main eicosanoid cascades but a downstream metabolite. Its existence implies a multi-step enzymatic processing of arachidonic acid.

Biosynthesis from Arachidonic Acid

Epoxyeicosatrienoic acids (EETs) are generated from arachidonic acid by a specific subset of cytochrome P450 (CYP) enzymes, known as epoxygenases (e.g., CYP2C and CYP2J families).[3][11][12] These enzymes introduce an epoxide across one of the four double bonds of arachidonic acid, creating four regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[2] The topic compound is a derivative of 14,15-EET, which is further metabolized by other enzymes, such as 15-lipoxygenase, to introduce a hydroxyl group.[10]

Metabolic Inactivation by Soluble Epoxide Hydrolase (sEH)

A critical aspect of EET biology is their rapid inactivation. EETs are potent signaling molecules, but their in vivo half-life is very short, often mere seconds.[13][14] This is primarily due to the action of the enzyme soluble epoxide hydrolase (sEH), which hydrates the epoxide ring to form the corresponding, and generally less biologically active, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[11][15]

Expertise & Experience Insight: The rapid metabolism by sEH presents a significant challenge for studying the biological effects of EETs. Consequently, a common and essential experimental strategy is the co-administration of a potent sEH inhibitor, such as 12-(3-adamantan-1-yl-ureido)dodecanoic acid (AUDA). This prevents the degradation of the active epoxide, prolonging its half-life and allowing for the observation of its true biological effects. Any experiment designed to probe the function of an EET or its derivative should include a control arm with an sEH inhibitor to validate that the observed effects are attributable to the epoxide itself and not its diol metabolite.

Chemical Synthesis and Purification

While biosynthesized, specific EET derivatives for research are typically produced via chemical synthesis to ensure stereochemical purity and sufficient quantity. A general approach involves the selective epoxidation of arachidonic acid.[16][17] To facilitate purification and improve stability, the resulting carboxylic acid is often converted to its methyl ester.[16]

Workflow: Synthesis and Purification

Caption: General workflow for the chemical synthesis and purification of the target methyl ester.

Biological Activity and Signaling Pathways

The hydroxylated 14,15-EET methyl ester is expected to share biological activities with its parent compound, 14,15-EET, primarily acting as a potent signaling lipid in the cardiovascular system and other tissues.

Primary Role as a Vasodilator

EETs are well-established as endothelium-derived hyperpolarizing factors (EDHFs).[8] They act on vascular smooth muscle cells to cause vasorelaxation. The primary mechanism involves the activation of large-conductance calcium-activated potassium (BKCa) channels.[2][15] The opening of these channels leads to an efflux of K+ ions, causing hyperpolarization of the cell membrane. This hyperpolarization, in turn, inhibits voltage-gated Ca2+ channels, reducing intracellular calcium concentration and leading to smooth muscle relaxation and vasodilation.[2]

Cellular Signaling Cascades

Beyond direct ion channel modulation, EETs engage complex intracellular signaling networks. While a specific, high-affinity G-protein coupled receptor (GPCR) for EETs has been long sought, its definitive identification remains elusive.[14][18] However, functional studies have clearly demonstrated that EETs can trigger multiple downstream pathways.

In several cell types, 14,15-EET has been shown to cause the transactivation of the Epidermal Growth Factor Receptor (EGFR).[2] This event initiates downstream signaling through two major pathways:

• PI3K/Akt Pathway : Activation of this pathway is linked to cell survival, growth, and anti-apoptotic effects.[15][19]

• MAPK/ERK Pathway : This cascade is also crucial for regulating cell proliferation and differentiation.[15][19]

These signaling activities are particularly relevant in the context of cancer research, where EETs have been found to promote carcinoma cell proliferation and inhibit apoptosis.[19]

Signaling Pathway Overview

Caption: Key signaling pathways activated by 11-OH-14,15-EET.

Methodologies for Research and Development

Investigating the function of this lipid requires specialized protocols that account for its properties and biological context.

Protocol: In Vitro Vasorelaxation Assay

This assay is fundamental for assessing the vasoactive properties of EETs and their analogs. It relies on measuring changes in the isometric tension of isolated blood vessel rings.

Trustworthiness & Self-Validation: The protocol's integrity is maintained by using a thromboxane mimetic (U46619) to establish a consistent, reproducible pre-contracted state. The inclusion of a known active compound, such as synthetic 14,15-EET, serves as a positive control, validating that the arterial rings are responsive.

Methodology:

• Tissue Preparation: Bovine coronary arteries are harvested and immediately placed in ice-cold Krebs buffer. Arteries are cleaned of connective tissue, and rings (3-4 mm in length) are carefully prepared.

• Mounting: The rings are mounted on wire stirrups in organ baths containing Krebs buffer, maintained at 37°C and aerated with 95% O₂ / 5% CO₂.

• Equilibration: The rings are equilibrated for 90 minutes under a resting tension of ~5 grams.

• Pre-contraction: Once a stable baseline is achieved, the rings are pre-contracted with a submaximal concentration of the thromboxane agonist U46619 (e.g., 10-100 nM) to induce ~80% of maximal contraction.[14]

• Compound Administration: Once the contraction is stable, cumulative concentrations of the test compound (e.g., Methyl 11-OH-14,15-EET, hydrolyzed to the free acid) are added to the organ bath.

• Data Acquisition: Changes in isometric tension are recorded. Relaxation is expressed as the percentage decrease from the U46619-induced tone.

• Data Analysis: Dose-response curves are generated, and the EC₅₀ value (the concentration causing 50% of maximal relaxation) is calculated.[20]

Protocol: Quantitative Analysis by LC-MS/MS

Accurate quantification of the compound in biological matrices is essential for pharmacokinetic and metabolism studies. Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for this purpose.

Expertise & Experience Insight: The single most important factor for achieving accurate and precise quantification with LC-MS/MS is the use of a stable isotope-labeled internal standard. A deuterated analog, such as (±)14(15)-EET-d₁₁ methyl ester, is ideal.[21] This standard is added at the very beginning of the sample preparation process. It behaves identically to the analyte during extraction and ionization but is distinguished by its higher mass. By calculating the ratio of the analyte signal to the internal standard signal, variations from sample loss or matrix effects are effectively normalized, ensuring highly reliable data.

Methodology:

• Sample Preparation (Solid Phase Extraction - SPE): a. A known amount of the deuterated internal standard is spiked into the biological sample (e.g., plasma, cell lysate). b. The sample is acidified and loaded onto a C18 SPE cartridge. c. The cartridge is washed with a low-organic solvent to remove polar interferences. d. The analyte and internal standard are eluted with a high-organic solvent (e.g., ethyl acetate or methanol). e. The eluate is evaporated to dryness under nitrogen and reconstituted in the mobile phase for injection.

• Liquid Chromatography: a. Separation is achieved on a C18 reversed-phase column. b. A gradient elution is typically used, starting with a high-aqueous mobile phase and ramping to a high-organic mobile phase (e.g., water/acetonitrile or water/methanol with 0.1% formic acid).

• Tandem Mass Spectrometry: a. Detection is performed using a triple quadrupole mass spectrometer in negative ion mode using electrospray ionization (ESI). b. The instrument is set to Multiple Reaction Monitoring (MRM) mode to monitor specific precursor-to-product ion transitions for both the analyte and the internal standard.

Typical LC-MS/MS Parameters (Illustrative)

Compound	Precursor Ion (m/z)	Product Ion (m/z)	Mode
11-OH-14,15-EET (free acid)	335.2	[Fragment 1]	Negative
14,15-EET-d₁₁ (free acid)	331.3	[Fragment 1]	Negative

Applications in Drug Development

The potent biological activities of EETs have positioned them as attractive targets for therapeutic intervention, particularly in cardiovascular and inflammatory diseases.

Therapeutic Potential

• Hypertension: By promoting vasodilation, EETs and their stable analogs have demonstrated the ability to lower blood pressure in animal models of hypertension.[22]

• Ischemic Injury: EETs exhibit significant cardioprotective and neuroprotective effects, reducing infarct size in models of heart attack and stroke.[5][22]

• Anti-Inflammatory Effects: EETs can suppress inflammatory responses by inhibiting the activation of key transcription factors like NF-κB, which reduces the expression of adhesion molecules and prevents leukocyte adhesion to the vascular wall.[22]

Challenges and Future Directions

The primary obstacle to the therapeutic use of native EETs is their metabolic instability.[13] While the methyl ester form of the topic compound aids in laboratory storage, it does not confer in vivo stability. Therefore, a major focus of drug development in this area is the creation of EET surrogates or analogs . These molecules are designed with two key strategies:

• Bioisosteric Replacement: The labile epoxide group is replaced with a more stable chemical moiety (e.g., an amide or urea) that mimics its structure and function.[14]

• Metabolic Resistance: Modifications are made to the carboxylic acid tail to prevent inactivation by other metabolic pathways like β-oxidation.[20]

The development of these stable analogs, combined with sEH inhibitors, represents the most promising path forward for harnessing the therapeutic potential of the EET signaling pathway.

References

• Fleming, I. (2007). Vascular Pharmacology of Epoxyeicosatrienoic Acids. Pharmacological Reviews. [Link]

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012. [Link]

• Panigrahy, D., Kaipainen, A., & Greene, E. R. (2011). EET signaling in cancer. Cancer and Metastasis Reviews, 30(3-4), 525-540. [Link]

• Jiang, J. G., Chen, C., & Wang, D. W. (2012). 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti-apoptosis of human carcinoma cell. Iranian Journal of Pharmaceutical Research, 11(3), 857-868. [Link]

• Falck, J. R., Reddy, L. M., & Reddy, Y. K. (2014). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. Journal of Medicinal Chemistry, 57(17), 7467-7476. [Link]

• Wikipedia contributors. (2023). Epoxyeicosatrienoic acid. Wikipedia. [Link]

• Wang, W., Yi, W., & Li, H. (2017). Synthesis of 14,15-EET from Arachidonic Acid Using Urea–Hydrogen Peroxide as the Oxidant. ResearchGate. [Link]

• Falck, J. R., Reddy, L. M., & Campbell, W. B. (2003). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres. Journal of Medicinal Chemistry, 46(23), 4983-4993. [Link]

• Human Metabolome Database. (2021). Detailed information for 11H-14,15-EETA (HMDB0004693). HMDB. [Link]

• Wang, W., Yi, W., & Li, H. (2017). Synthesis of 14,15-EET from Arachidonic Acid Using Urea–Hydrogen Peroxide as the Oxidant. European Journal of Lipid Science and Technology, 119(11), 1700188. [Link]

• Falck, J. R., Reddy, L. M., & Reddy, Y. K. (2014). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. ACS Medicinal Chemistry Letters, 5(9), 1012-1016. [Link]

• Traxal Technologies. (n.d.). Methyl 14(S),15(S)-epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate. Traxal Product Page. [Link]

• Campbell, W. B., & Falck, J. R. (2007). The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor. Molecular Interventions, 7(5), 258-266. [Link]

• PubChem. (n.d.). 14,15-epoxy-5Z,8Z,11Z-eicosatrienoic acid. National Center for Biotechnology Information. [Link]

• Ribeiro, A., Jham, G. N., & Majester, E. (2009). A simple and rapid on-cartridge method for the esterification of fatty acids. Analytical Methods, 1(1), 58-62. [Link]

• PubChem. (n.d.). 14(S),15(R)-Epoxy-(5Z,8Z,11Z)-eicosatrienoic acid. National Center for Biotechnology Information. [Link]

• Imig, J. D. (2005). Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs). Journal of Molecular Medicine, 83(11), 882-891. [Link]

• Loot, A. E., Fleming, I., & Fisslthaler, B. (2014). The Biological Actions of 11,12-Epoxyeicosatrienoic Acid in Endothelial Cells Are Specific to the R/S-Enantiomer and Require the Gs Protein. Journal of Pharmacology and Experimental Therapeutics, 350(3), 594-603. [Link]

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biological role of 11-hydroxy EETs in cardiovascular system

An In-Depth Technical Guide to the Biological Role of 11-Hydroxyeicosatetraenoic Acid (11-HETE) in the Cardiovascular System

For Researchers, Scientists, and Drug Development Professionals

Foreword: Navigating the Eicosanoid Landscape

The family of lipid signaling molecules derived from arachidonic acid, collectively known as eicosanoids, represents a complex and vital signaling network governing countless physiological and pathological processes. Within this family, hydroxyeicosatetraenoic acids (HETEs) and epoxyeicosatrienoic acids (EETs) are two distinct classes of metabolites generated by different enzymatic pathways. This guide focuses specifically on 11-hydroxyeicosatetraenoic acid (11-HETE) , a mid-chain HETE, and its emerging role in cardiovascular health and disease. While the term "11-hydroxy EETs" is not standard in scientific literature, it is likely a conflation of these two molecule types. This document will proceed with a deep dive into the established science surrounding 11-HETE, providing a robust technical foundation for researchers in the field.

Part 1: The Origin Story: Synthesis and Metabolism of 11-HETE

11-HETE is an oxygenated metabolite of arachidonic acid (AA), produced through several enzymatic and non-enzymatic routes. Understanding its biogenesis is critical to interpreting its biological function.

1.1. Enzymatic Pathways:

• Cytochrome P450 (CYP) Enzymes: The CYP1B1 enzyme is a predominant source of 11-HETE.[1] This pathway is particularly relevant in the cardiovascular system, where CYP1B1 expression can be induced by pathological stimuli.[2]

• Cyclooxygenase (COX) Enzymes: Both COX-1 and COX-2 can convert AA to precursor 11-hydroperoxyeicosatetraenoic acid (11-HpETE), which is then rapidly reduced to 11-HETE.[3][4] Notably, 11-HETE generated by COX enzymes is exclusively in the R-configuration (11(R)-HETE).[4] Cultured rat aorta smooth muscle cells have been shown to produce significant amounts of 11-HETE via the COX pathway.[3]

1.2. Non-Enzymatic Pathway:

• Free Radical Oxidation: 11-HETE, along with other HETEs like 8- and 9-HETE, can be formed non-enzymatically through the free radical-mediated oxidation of arachidonic acid.[1] This pathway produces a racemic mixture of both R and S enantiomers. The 11(S)-HETE enantiomer is primarily produced via the interaction of AA with reactive oxygen species, linking conditions of oxidative stress directly to its formation.[1]

1.3. Enantiomers and Further Metabolism:

The stereochemistry of 11-HETE is functionally important. As detailed later, the R and S enantiomers can elicit distinct biological effects.[1] Furthermore, 11(R)-HETE can be further metabolized by enzymes like 15-hydroxyprostaglandin dehydrogenase (15-PGDH) to form 11-oxo-ETE , a metabolite that has been shown to inhibit the proliferation of endothelial cells.[4]

Part 2: The Core Function: 11-HETE's Role in Cardiovascular Pathophysiology

While research into 11-HETE is less extensive than for other eicosanoids like 20-HETE or EETs, a significant role in cardiac pathology is emerging. In contrast to the generally cardioprotective effects of EETs, members of the HETE family are often implicated in the pathogenesis of cardiovascular diseases.[2][5]

2.1. A Potent Inducer of Cardiac Hypertrophy:

The most well-documented role for 11-HETE in the cardiovascular system is its ability to induce cardiac hypertrophy, an adaptive response of the heart to pressure overload that can become maladaptive and lead to heart failure.[1][2]

• Mechanism of Action: Studies using the human fetal ventricular cardiomyocyte cell line, RL-14, have demonstrated that both 11(R)-HETE and 11(S)-HETE can induce cellular hypertrophy.[1] This is evidenced by an increase in cell surface area and the upregulation of key hypertrophic markers, including:

  • Atrial Natriuretic Peptide (ANP)

  • β-Myosin Heavy Chain (β-MHC)

  • The ratio of β-MHC to α-MHC

  • Alpha-actin 1 (ACTA-1)[1]

• Enantioselective Potency: The S-enantiomer, 11(S)-HETE, appears to be a more potent inducer of this hypertrophic response compared to the R-enantiomer.[1] For example, 11(S)-HETE treatment resulted in a significantly greater increase in β-MHC and ACTA-1 gene expression than 11(R)-HETE.[1]

• The CYP1B1 Feedback Loop: A crucial aspect of 11-HETE's hypertrophic effect is its ability to upregulate the very enzyme that produces it, CYP1B1. Both enantiomers increase CYP1B1 mRNA and protein levels, with the S-enantiomer again showing a more pronounced effect.[1] This suggests a positive feedback loop where pathological stimuli increase 11-HETE, which in turn amplifies CYP1B1 expression, potentially exacerbating the hypertrophic response. Furthermore, 11(S)-HETE was found to allosterically activate the catalytic activity of recombinant human CYP1B1, further strengthening this feedback mechanism.[1]

The signaling pathway for 11-HETE-induced cardiac hypertrophy is visualized below.

Caption: 11-HETE Signaling in Cardiac Hypertrophy.

2.2. Role in Angiogenesis:

Angiogenesis, the formation of new blood vessels, is a critical process in both physiological and pathological contexts, including tumor growth and recovery from ischemic injury. Several eicosanoids, including 12(S)-HETE, 12(R)-HETE, and 15(S)-HETE, are known to be pro-angiogenic.[6][7] While direct, extensive studies on 11-HETE's role are less common, its metabolite, 11-oxo-ETE, has been found to inhibit the proliferation of endothelial cells, suggesting a potential anti-angiogenic role for this downstream product.[4] This contrasts with other HETEs and highlights the need for further investigation to clarify the specific impact of 11-HETE itself on vascular growth.

Part 3: Field Guide: Key Experimental Methodologies

For drug development and basic research, robust and reproducible methodologies are paramount. This section provides validated protocols for the quantification and functional assessment of 11-HETE.

3.1. Quantification of 11-HETE by UPLC-MS/MS:

The gold standard for accurate quantification of eicosanoids is Ultra-Performance Liquid Chromatography coupled with Tandem Mass Spectrometry (UPLC-MS/MS).[8] This technique offers high sensitivity and specificity, allowing for the separation of isobaric compounds (molecules with the same mass) like the various HETE regioisomers.[9][10]

Table 1: Representative UPLC-MS/MS Parameters for 11-HETE Quantification

Parameter	Value/Setting	Rationale & Citation
Ionization Mode	Negative Electrospray (ESI-)	Takes advantage of the conserved terminal carboxyl moiety on eicosanoids for efficient ionization.[8]
MRM Transition	Q1: 319 -> Q3: 167	This specific parent-to-daughter ion transition provides high selectivity for 11-HETE.[8][9]
Internal Standard	Deuterated HETE (e.g., 15(S)-HETE-d8)	Corrects for analyte loss during sample preparation and variations in instrument response.[11]
Column	Reversed-phase C18 (e.g., Acquity BEH Shield RP18)	Provides excellent chromatographic separation of lipids based on their hydrophobicity.[8][12]
Mobile Phase	Acetonitrile/Water/Acid gradient	A common solvent system for resolving eicosanoids. The acid (e.g., acetic or formic) aids in protonation for consistent chromatography.[8][9]
Limit of Quantitation	As low as <0.09 ng/mL	Modern instruments can achieve very high sensitivity, allowing for detection in small sample volumes.[11]

Protocol 1: Step-by-Step UPLC-MS/MS Quantification of 11-HETE in Plasma

This protocol is a synthesis of established methods for eicosanoid analysis.[8][11]

1. Sample Preparation (Liquid-Liquid Extraction): a. Aliquot 200 µL of plasma into a borosilicate glass test tube. b. Add 10 µL of an internal standard mixture containing a known concentration of deuterated HETE (e.g., 4 ng/µL 15(S)-HETE-d8).[11] c. Add 1.0 mL of a solution of 10% v/v acetic acid in water/2-propanol/hexane (2/20/30, v/v/v).[11] d. Vortex briefly to mix. e. Add 2.0 mL of Hexane. f. Cap the tube and vortex vigorously for 3 minutes. g. Centrifuge at 2000 x g for 5 minutes at room temperature to separate the phases. h. Transfer the upper organic (hexane) layer to a new tube. i. Evaporate the solvent to dryness under a stream of nitrogen. j. Reconstitute the dried extract in a suitable volume (e.g., 100 µL) of the initial mobile phase (e.g., 50:50 Methanol:Water).

2. Chromatographic Separation: a. Use a UPLC system equipped with a C18 column (e.g., Waters Acquity UPLC BEH shield C18, 1.7 μm, 2.1 ×150 mm).[12] b. Maintain the column at a constant temperature (e.g., 40-60 °C) to ensure reproducible retention times.[8][12] c. Employ a gradient elution program. For example:

• Mobile Phase A: Water with 0.1% acetic acid.
• Mobile Phase B: Acetonitrile/Methanol (90:10) with 0.1% acetic acid.[9]
• Run a gradient from low to high organic phase (B) over several minutes to resolve different eicosanoids. A typical run time is 5-25 minutes.[8][9] d. Inject 10-25 µL of the reconstituted sample.[8][12]

3. Mass Spectrometric Detection: a. Operate the mass spectrometer in negative ion mode. b. Use Multiple Reaction Monitoring (MRM) to detect the specific transition for 11-HETE (m/z 319 → 167) and the internal standard.[8] c. Optimize source parameters (e.g., capillary voltage, source temperature) for maximum signal intensity.[11][12]

4. Data Analysis: a. Integrate the peak areas for the 11-HETE and internal standard MRM transitions. b. Generate a calibration curve using standards of known 11-HETE concentration prepared in a surrogate matrix (e.g., stripped serum).[9] c. Calculate the concentration of 11-HETE in the unknown samples by comparing their peak area ratios (analyte/internal standard) to the calibration curve.

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An In-depth Technical Guide to 14,15-EET Signaling Pathways in Endothelial Cells

This guide provides a comprehensive technical overview of the signaling pathways of 14,15-epoxyeicosatrienoic acid (14,15-EET) in endothelial cells. It is intended for researchers, scientists, and drug development professionals seeking to understand and investigate the multifaceted role of this lipid mediator in vascular biology.

Introduction: The Significance of 14,15-EET in Endothelial Homeostasis

14,15-epoxyeicosatrienoic acid (14,15-EET) is a bioactive lipid metabolite of arachidonic acid, produced by cytochrome P450 (CYP) epoxygenases.[1] As a potent signaling molecule, 14,15-EET plays a crucial role in maintaining cardiovascular homeostasis through its effects on the vascular endothelium. It functions as an endothelium-derived hyperpolarizing factor (EDHF), contributing to vasodilation, and exerts significant anti-inflammatory, pro-angiogenic, and anti-apoptotic effects.[2][3][4] Understanding the intricate signaling networks governed by 14,15-EET is paramount for the development of novel therapeutic strategies for a range of cardiovascular diseases, including hypertension, atherosclerosis, and ischemic injury.[3][5]

Part 1: The Lifecycle of 14,15-EET: Synthesis and Metabolic Fate

The biological activity of 14,15-EET is tightly regulated by its synthesis and subsequent metabolic degradation.

Synthesis of 14,15-EET

In endothelial cells, the synthesis of 14,15-EET is initiated by the release of arachidonic acid from membrane phospholipids, a process mediated by phospholipase A2 (cPLA2).[6] Subsequently, specific isoforms of cytochrome P450 epoxygenases, primarily CYP2C8, CYP2C9, and CYP2J2 in humans, catalyze the epoxidation of arachidonic acid to form the four regioisomers of EETs, with 14,15-EET and 11,12-EET being the predominant forms produced by the endothelium.[2][7] The release of these EETs can be stimulated by various physiological and pathological stimuli, including bradykinin, acetylcholine, and shear stress.[2]

Metabolic Inactivation of 14,15-EET

The signaling actions of 14,15-EET are typically transient due to its rapid metabolism. The primary route of inactivation is the enzymatic hydrolysis of the epoxide to its corresponding, and generally less active, diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET).[1] This conversion is catalyzed by the cytosolic enzyme soluble epoxide hydrolase (sEH).[1][8] The inhibition of sEH has emerged as a promising therapeutic strategy to augment the beneficial effects of endogenous EETs by prolonging their bioavailability.[8]

In human coronary artery endothelial cells, an alternative metabolic pathway involves beta-oxidation, which leads to the formation of chain-shortened epoxy fatty acids that may retain biological activity.[9]

Part 2: Core Signaling Pathways of 14,15-EET in Endothelial Cells

While a specific high-affinity cell surface receptor for 14,15-EET has not been definitively identified, its downstream effects are mediated through the activation of a complex network of intracellular signaling cascades.[10][11] Evidence suggests that 14,15-EET can be taken up by endothelial cells and may also interact with membrane proteins, including transient receptor potential (TRP) channels like TRPV1 and TRPV4, and potentially G-protein coupled receptors.[2][12][13]

The major signaling pathways activated by 14,15-EET in endothelial cells are depicted below:

14,15-EET Signaling Pathways in Endothelial Cells.

The PI3K/Akt/mTORC2 Pathway

A central signaling axis activated by 14,15-EET is the Phosphatidylinositol 3-Kinase (PI3K)/Akt pathway.[10] This pathway is crucial for promoting endothelial cell survival and inhibiting apoptosis.[14] 14,15-EET has been shown to activate mTOR complex 2 (mTORC2), which in turn phosphorylates and activates Akt at Ser473.[5] This activation of Akt contributes to the anti-senescence effects of 14,15-EET in endothelial cells.[5] Furthermore, the PI3K/Akt pathway is implicated in the 14,15-EET-mediated phosphorylation and activation of endothelial nitric oxide synthase (eNOS), leading to increased nitric oxide (NO) production and vasodilation.[15]

The Ras/Raf/MEK/ERK (MAPK) Pathway

The mitogen-activated protein kinase (MAPK) pathway, specifically the ERK cascade, is another key target of 14,15-EET signaling.[10] Activation of this pathway is associated with the pro-proliferative and migratory effects of 14,15-EET, which are fundamental to angiogenesis.[4][10] Similar to the PI3K/Akt pathway, ERK activation can also contribute to the phosphorylation and up-regulation of eNOS.[15]

The SIRT1/FOXO3a Pathway

Recent studies have highlighted the role of the Sirtuin 1 (SIRT1)/Forkhead box protein O3 (FOXO3a) pathway in the protective effects of 14,15-EET, particularly in the context of ischemia-reperfusion injury.[14][16] 14,15-EET can activate SIRT1, which subsequently deacetylates and modulates the activity of FOXO3a, a transcription factor involved in the regulation of mitochondrial autophagy and cellular stress responses.[14][16]

The Src/STAT-3 Pathway

The Src family of non-receptor tyrosine kinases and the Signal Transducer and Activator of Transcription 3 (STAT-3) are critical mediators of 14,15-EET-induced angiogenesis.[17] 14,15-EET stimulates the tyrosine phosphorylation of STAT-3 in a Src-dependent manner, leading to its nuclear translocation and the subsequent up-regulation of vascular endothelial growth factor (VEGF) expression.[17]

Part 3: Physiological Consequences of 14,15-EET Signaling in Endothelial Cells

The activation of these intricate signaling networks by 14,15-EET translates into a diverse range of physiological effects that are critical for endothelial function and overall vascular health.

Physiological Effect	Key Signaling Pathways Involved	Key Outcomes	References
Vasodilation	PI3K/Akt, MAPK	Increased eNOS phosphorylation and NO production, hyperpolarization.	[2][15][18]
Angiogenesis	Ras/Raf/MEK/ERK, Src/STAT-3	Increased endothelial cell proliferation, migration, and tube formation; up-regulation of VEGF.	[4][10][17]
Anti-inflammation	PPARγ, NF-κB inhibition	Reduced expression of adhesion molecules (VCAM-1), inhibition of inflammatory cytokine production.	[4][19]
Cell Survival & Anti-apoptosis	PI3K/Akt, SIRT1/FOXO3a	Inhibition of apoptosis, promotion of cell survival under stress conditions.	[3][14][16]
Anti-senescence	mTORC2/Akt	Inhibition of premature endothelial cell aging.	[5]

Part 4: Experimental Workflows for Investigating 14,15-EET Signaling

To facilitate research in this area, this section provides standardized protocols for key in vitro experiments to dissect the signaling pathways and functional effects of 14,15-EET in cultured endothelial cells.

Experimental Workflow Overview

General workflow for studying 14,15-EET effects.

Protocol 1: Endothelial Cell Culture and Treatment

• Cell Culture: Culture human umbilical vein endothelial cells (HUVECs) or other suitable endothelial cell lines in appropriate media (e.g., EGM-2) at 37°C in a humidified atmosphere of 5% CO2.

• Synchronization: For proliferation and cell cycle studies, synchronize cells by serum starvation (e.g., incubation in serum-free media for 12-24 hours) to ensure a uniform starting point.[20]

• Treatment: Prepare stock solutions of 14,15-EET in a suitable solvent (e.g., ethanol) and dilute to the desired final concentration (typically in the nanomolar to low micromolar range) in serum-free or low-serum media immediately before use.[10] For mechanistic studies, pre-incubate cells with specific inhibitors of signaling pathways (e.g., PI3K inhibitor LY294002, MEK inhibitor U0126) for 30-60 minutes prior to the addition of 14,15-EET.

Protocol 2: Western Blot Analysis of Protein Phosphorylation

• Cell Lysis: After treatment for the desired time points (e.g., 0, 5, 15, 30, 60 minutes for phosphorylation events), wash cells with ice-cold phosphate-buffered saline (PBS) and lyse with RIPA buffer supplemented with protease and phosphatase inhibitors.[10][21]

• Protein Quantification: Determine the protein concentration of the lysates using a BCA or Bradford assay.[20]

• SDS-PAGE and Transfer: Separate equal amounts of protein (e.g., 20-30 µg) by SDS-polyacrylamide gel electrophoresis and transfer to a polyvinylidene difluoride (PVDF) membrane.[20]

• Immunoblotting: Block the membrane and incubate with primary antibodies against the phosphorylated and total forms of target proteins (e.g., phospho-Akt (Ser473), total Akt, phospho-ERK1/2, total ERK1/2) overnight at 4°C.

• Detection: Incubate with the appropriate horseradish peroxidase (HRP)-conjugated secondary antibody and visualize the protein bands using an enhanced chemiluminescence (ECL) detection system.

Protocol 3: Cell Proliferation (MTT Assay)

• Cell Seeding: Seed endothelial cells in a 96-well plate at a density of 5,000-10,000 cells per well and allow them to adhere overnight.[20]

• Treatment: Synchronize the cells by serum starvation, then treat with 14,15-EET in low-serum media for 24-48 hours.

• MTT Incubation: Add MTT (3-(4,5-dimethylthiazol-2-yl)-2,5-diphenyltetrazolium bromide) solution to each well and incubate for 4 hours at 37°C to allow for the formation of formazan crystals by viable cells.[10]

• Solubilization and Measurement: Remove the media and dissolve the formazan crystals in a solubilization solution (e.g., DMSO). Measure the absorbance at 570 nm using a microplate reader. The absorbance is directly proportional to the number of viable cells.[10][20]

Protocol 4: In Vitro Angiogenesis (Tube Formation Assay)

• Matrigel Coating: Coat the wells of a 96-well plate with Matrigel and allow it to solidify at 37°C for 30-60 minutes.

• Cell Seeding and Treatment: Seed endothelial cells onto the Matrigel-coated wells in low-serum media containing 14,15-EET or vehicle control.

• Incubation and Imaging: Incubate for 4-18 hours to allow for the formation of capillary-like structures.

• Quantification: Capture images using a microscope and quantify tube formation by measuring parameters such as the number of junctions, total tube length, and number of loops using image analysis software (e.g., ImageJ).

Conclusion

14,15-EET is a pleiotropic signaling molecule with profound effects on endothelial cell biology. Its ability to activate multiple, interconnected signaling pathways, including the PI3K/Akt, MAPK, SIRT1/FOXO3a, and Src/STAT-3 cascades, underscores its importance in regulating vascular tone, angiogenesis, inflammation, and cell survival. The experimental protocols outlined in this guide provide a robust framework for researchers to further elucidate the complex mechanisms of 14,15-EET action and to explore its therapeutic potential in the context of cardiovascular disease.

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The Pivotal Role of Epoxyeicosatrienoic Acids as Endothelium-Derived Hyperpolarizing Factors: A Technical Guide

Abstract

This technical guide provides an in-depth exploration of the function of epoxyeicosatrienoic acids (EETs) as critical endothelium-derived hyperpolarizing factors (EDHFs). Moving beyond a simplistic overview, this document dissects the molecular mechanisms underpinning EET-mediated vasodilation, offering a comprehensive resource for researchers, scientists, and drug development professionals in the cardiovascular field. We will delve into the biosynthesis and metabolism of EETs, their intricate signaling pathways involving both direct and indirect actions on vascular smooth muscle, and their broader physiological and pathophysiological implications. Furthermore, this guide furnishes detailed, field-proven experimental protocols for the robust investigation of EETs and their function, empowering researchers to design and execute rigorous studies in this domain.

Introduction: Beyond Nitric Oxide and Prostacyclin

For decades, nitric oxide (NO) and prostacyclin (PGI₂) were considered the primary endothelium-derived relaxing factors. However, it became evident that a third pathway, attributed to an unidentified "endothelium-derived hyperpolarizing factor" (EDHF), played a crucial role, particularly in smaller resistance arteries.[1][2][3] Extensive research has now firmly established epoxyeicosatrienoic acids (EETs), a family of arachidonic acid metabolites, as key players in the EDHF response in many vascular beds.[1][4][5]

EETs are synthesized by cytochrome P450 (CYP) epoxygenases within endothelial cells in response to various physiological stimuli, including shear stress and agonists like bradykinin and acetylcholine.[4][6][7] Their primary function in the context of vascular tone is to induce hyperpolarization of vascular smooth muscle cells (VSMCs), leading to relaxation and vasodilation.[6][8][9] This guide will elucidate the multifaceted mechanisms by which EETs achieve this effect and provide the technical framework to investigate these processes.

Biosynthesis and Metabolism of EETs: A Tightly Regulated Pathway

The biological activity of EETs is meticulously controlled by their synthesis and subsequent degradation. Understanding this pathway is fundamental to appreciating their role as signaling molecules.

Synthesis of EETs

EETs are generated from arachidonic acid through the action of CYP epoxygenases, primarily from the CYP2C and CYP2J subfamilies.[5][7] This process is initiated by the release of arachidonic acid from the cell membrane by phospholipase A₂ in response to endothelial stimulation.[7] The four main regioisomers of EETs are 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET, each with potentially distinct biological activities.[10]

Metabolism and Inactivation

The signaling actions of EETs are terminated by their rapid metabolism. The primary route of inactivation is hydration to their corresponding dihydroxyeicosatrienoic acids (DHETs) by the enzyme soluble epoxide hydrolase (sEH).[7][8] DHETs are generally considered to be less biologically active than their parent EETs. This makes sEH a critical negative regulator of EET signaling and a promising therapeutic target for enhancing the beneficial effects of EETs.

Diagram: Biosynthesis and Metabolism of EETs

Caption: Biosynthesis of EETs from arachidonic acid and their inactivation by soluble epoxide hydrolase.

Mechanisms of EET-Induced Hyperpolarization

EETs employ two principal, and sometimes complementary, mechanisms to induce VSMC hyperpolarization and subsequent relaxation.

Direct Action on Vascular Smooth Muscle Cells: The "Transfer of a Factor" Mechanism

In this pathway, EETs are released from the endothelium and act as paracrine signaling molecules, directly targeting the adjacent VSMCs.[6] The primary effector of EETs in VSMCs is the large-conductance calcium-activated potassium (BKCa) channel.[5][9][11]

Activation of BKCa channels leads to an efflux of potassium ions from the VSMC, causing the cell membrane to hyperpolarize. This hyperpolarization closes voltage-dependent calcium channels, reducing intracellular calcium concentration and leading to smooth muscle relaxation.[12] Some evidence suggests that EETs may activate BKCa channels through a G-protein-coupled mechanism, although a specific receptor has yet to be definitively identified.[5][11]

Autocrine Action on Endothelial Cells: The "Transfer of Hyperpolarization" Mechanism

Alternatively, EETs can act in an autocrine fashion on the endothelial cells that produce them.[6][7] In this mechanism, EETs activate transient receptor potential (TRP) channels, particularly TRPV4, on the endothelial cell membrane.[6][13][14] This activation leads to an influx of calcium, which in turn opens small- and intermediate-conductance calcium-activated potassium (SKCa and IKCa) channels on the endothelium.[7][15]

The resulting efflux of potassium from the endothelial cells causes their own hyperpolarization. This hyperpolarization can then be transmitted to the underlying VSMCs through two primary routes:

• Myoendothelial Gap Junctions: Direct electrical coupling between endothelial cells and VSMCs allows the hyperpolarizing current to spread directly, causing VSMC relaxation.[6][8][16]

• Potassium Ion Efflux: The localized increase in potassium concentration in the myoendothelial space can activate inward-rectifier potassium channels (Kir) and the Na+/K+-ATPase on the VSMC membrane, leading to hyperpolarization.[6][17]

Diagram: Mechanisms of EET-Induced Hyperpolarization

Caption: Dual mechanisms of EET-mediated vasodilation: paracrine and autocrine pathways.

Physiological and Pathophysiological Significance of EETs

The influence of EETs extends beyond the simple regulation of vascular tone. They are involved in a wide array of cardiovascular processes, and their dysregulation is implicated in several disease states.

Physiological Role	Pathophysiological Implication	Supporting Evidence
Vasodilation and Blood Pressure Regulation	Implicated in hypertension; reduced EET levels are observed in some forms of hypertension.[10][18]	EETs dilate resistance arteries and contribute to the regulation of blood pressure.[8]
Anti-inflammatory Effects	Attenuate vascular inflammation, a key process in atherosclerosis.	Inhibit the expression of adhesion molecules on endothelial cells, reducing leukocyte adhesion.[7][8]
Anti-thrombotic Properties	Protect against thrombus formation.	Inhibit platelet aggregation and promote fibrinolysis.[8][18]
Cardioprotection	Reduced levels or activity may exacerbate ischemic injury.	Reduce infarct size and improve cardiac function after ischemia-reperfusion injury in animal models.[8][10]
Angiogenesis	May contribute to tumor growth by promoting new blood vessel formation.	Stimulate endothelial cell proliferation and migration.[4]

Experimental Protocols for Studying EET Function

Rigorous investigation of the role of EETs as EDHFs requires a combination of functional, electrophysiological, and biochemical assays. The following protocols provide a framework for such studies.

Vascular Reactivity Studies Using Wire Myography

This technique assesses the contractile and relaxant properties of isolated blood vessels in response to pharmacological agents.

Objective: To determine the contribution of EETs to endothelium-dependent relaxation.

Methodology:

• Vessel Preparation:

  • Isolate a small resistance artery (e.g., mesenteric or coronary artery) from a laboratory animal.

  • Carefully clean the vessel of surrounding adipose and connective tissue under a dissecting microscope.

  • Cut the vessel into 2 mm rings.

  • Mount the rings on two tungsten wires in a wire myograph chamber filled with physiological salt solution (PSS), gassed with 95% O₂ / 5% CO₂ and maintained at 37°C.[3][19]

• Experimental Procedure:

  • Equilibrate the vessel rings under a standardized resting tension for 60 minutes.

  • Assess vessel viability by contracting with a high potassium solution (e.g., 60 mM KCl) followed by relaxation with an endothelium-dependent agonist (e.g., acetylcholine).

  • Pre-constrict the vessels with a stable vasoconstrictor (e.g., phenylephrine or U46619).

  • Generate a cumulative concentration-response curve to an endothelium-dependent vasodilator (e.g., bradykinin or acetylcholine).

  • Repeat the concentration-response curve in the presence of inhibitors of NO synthase (e.g., L-NAME) and cyclooxygenase (e.g., indomethacin) to isolate the EDHF response.

  • To specifically investigate the role of EETs, perform the experiment in the presence of a CYP epoxygenase inhibitor (e.g., miconazole or MS-PPOH).[2][6] A reduction in the relaxation response after CYP inhibition points to the involvement of EETs.

Patch-Clamp Electrophysiology of Vascular Cells

This powerful technique allows for the direct measurement of ion channel activity in isolated endothelial or smooth muscle cells.[20][21][22]

Objective: To determine if EETs activate specific potassium channels (e.g., BKCa) in VSMCs.

Methodology:

• Cell Isolation:

  • Isolate single VSMCs from the desired artery by enzymatic digestion.

  • Plate the cells on glass coverslips for electrophysiological recording.

• Whole-Cell Patch-Clamp Recording:

  • Use a glass micropipette to form a high-resistance seal with the membrane of a single VSMC.[23]

  • Rupture the patch of membrane under the pipette to gain electrical access to the entire cell.

  • "Clamp" the membrane potential at a set voltage and record the resulting ionic currents.[24]

  • Apply EETs to the bath solution and observe changes in the whole-cell potassium current. An increase in outward current is indicative of potassium channel activation.

  • Confirm the identity of the channel by applying specific blockers (e.g., iberiotoxin for BKCa channels).[9][25]

Quantification of EETs by Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS)

LC-MS/MS is the gold standard for the sensitive and specific quantification of eicosanoids, including EETs.[1]

Objective: To measure the release of EETs from endothelial cells or vascular tissue in response to stimuli.

Methodology:

• Sample Collection and Extraction:

  • Culture endothelial cells and stimulate with an agonist (e.g., bradykinin).

  • Collect the cell culture supernatant.

  • Alternatively, perfuse an isolated blood vessel and collect the perfusate.[26]

  • Add an internal standard (a deuterated version of the analyte) to the sample.

  • Perform solid-phase extraction to isolate the lipids, including EETs, from the aqueous sample.[27]

• LC-MS/MS Analysis:

  • Reconstitute the extracted sample in a suitable solvent.

  • Inject the sample into a liquid chromatograph to separate the different EET regioisomers.

  • The separated analytes are then introduced into a tandem mass spectrometer.[28][29]

  • The mass spectrometer is set to detect the specific mass-to-charge ratio of the parent EET molecule and its characteristic fragment ions, allowing for highly specific and sensitive quantification.[30]

Conclusion and Future Directions

Epoxyeicosatrienoic acids are now firmly recognized as integral players in vascular biology, acting as potent endothelium-derived hyperpolarizing factors. Their dual mechanism of action, involving both direct effects on vascular smooth muscle and autocrine signaling within the endothelium, highlights the complexity and elegance of vascular tone regulation. The pleiotropic effects of EETs, including their anti-inflammatory, anti-thrombotic, and cardioprotective properties, make the CYP epoxygenase-sEH pathway an attractive target for the development of novel therapeutics for cardiovascular diseases.[10][31] Future research will likely focus on elucidating the specific roles of different EET regioisomers, identifying the elusive EET receptor, and translating the wealth of preclinical data on sEH inhibitors into clinical applications.

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Protocols & Analytical Methods

Analytical Standards for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate: A Comprehensive Guide for Researchers

This document provides a detailed guide for researchers, scientists, and drug development professionals on the analytical standards and protocols for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate. This eicosanoid, a metabolite derived from the 15-lipoxygenase (15-LOX) pathway, is of significant interest in the study of inflammatory processes and their resolution.[1][2][3] The protocols outlined herein are designed to ensure the accurate quantification and structural verification of this standard, which is crucial for its application in experimental settings.

Introduction to a Key Inflammatory Modulator

Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate belongs to the family of epoxy-hydroxy eicosanoids, which are downstream products of the enzymatic oxygenation of polyunsaturated fatty acids. The 12/15-lipoxygenase enzyme family plays a critical role in the biosynthesis of a variety of signaling lipids that can either promote or resolve inflammation.[1][2][3] Metabolites from this pathway, including the subject of this guide, are implicated in a range of physiological and pathological processes, such as T-helper type 1 allergic inflammation and the resolution of arthritis.[3][4] Given their potent biological activities, the precise and accurate analysis of these compounds is paramount for advancing our understanding of their roles in health and disease.

This guide provides a foundational framework for the handling, characterization, and quantification of the methyl ester form of this eicosanoid, a common derivative for analytical purposes. The methodologies described are grounded in established principles of lipid analysis, with a focus on ensuring data integrity and reproducibility.

Physicochemical Properties and Handling

A thorough understanding of the physicochemical properties of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate is essential for its proper handling and analysis.

Property	Value	Source
Molecular Formula	C₂₁H₃₄O₄	[5]
Molecular Weight	350.49 g/mol	[5]
Purity (typical)	≥95% (HPLC)	[6]
Form	Provided in a hexane solution	[6]
Storage Temperature	-20°C (short-term), -80°C (long-term)	[6]

Expert Insight: Eicosanoids are notoriously susceptible to degradation through oxidation and enzymatic action. The methyl ester form offers increased stability compared to the free acid. However, stringent storage conditions are non-negotiable. Upon receiving the standard, it is imperative to store it at -80°C in a tightly sealed container, preferably under an inert atmosphere (e.g., argon or nitrogen) to minimize oxidative degradation. Repeated freeze-thaw cycles should be avoided; it is best practice to aliquot the standard into smaller, single-use vials.

Analytical Methodologies

The accurate analysis of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate relies on a combination of chromatographic separation and mass spectrometric detection, with nuclear magnetic resonance spectroscopy serving as a powerful tool for structural confirmation.

Quantitative Analysis by UPLC-MS/MS

Ultra-performance liquid chromatography coupled with tandem mass spectrometry (UPLC-MS/MS) is the gold standard for the sensitive and selective quantification of eicosanoids in biological matrices.[7]

1. Standard Preparation:

• Thaw the hexane solution of the standard on ice.

• Prepare a stock solution by diluting the standard in a suitable solvent such as ethanol or acetonitrile.

• Generate a calibration curve by serial dilution of the stock solution. The concentration range should bracket the expected concentrations in the samples.

2. Sample Preparation (from biological matrix):

• Solid-Phase Extraction (SPE): This is a critical step to remove interfering substances and concentrate the analyte.

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the sample (e.g., plasma, cell culture media).

  • Wash the cartridge with a low percentage of methanol in water to remove polar impurities.

  • Elute the eicosanoids with methanol or ethyl acetate.

  • Evaporate the eluent to dryness under a stream of nitrogen.

  • Reconstitute the sample in the initial mobile phase.

3. UPLC Conditions:

Parameter	Recommended Setting	Rationale
Column	C18 reversed-phase, e.g., 2.1 x 100 mm, 1.7 µm	Provides excellent separation for lipids.
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization efficiency.
Mobile Phase B	Acetonitrile/Methanol (e.g., 80:20 v/v) with 0.1% formic acid	Strong organic solvent for eluting hydrophobic lipids.
Flow Rate	0.3 - 0.5 mL/min	Optimal for small particle size columns.
Gradient	Start with a lower percentage of B, ramp up to a high percentage to elute the analyte, then re-equilibrate.	Allows for the separation of a wide range of lipids.
Column Temperature	40°C	Improves peak shape and reduces viscosity.
Injection Volume	5 - 10 µL

4. Mass Spectrometry Conditions (Triple Quadrupole):

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Positive	The methyl ester is readily protonated.
Scan Type	Multiple Reaction Monitoring (MRM)	For high selectivity and sensitivity.
Precursor Ion (Q1)	[M+H]⁺ = m/z 351.25	The protonated molecular ion.
Product Ions (Q3)	To be determined empirically by infusing the standard. Expected fragments would result from neutral losses of water (H₂O) and methanol (CH₃OH), and cleavage at the epoxy and hydroxyl groups.	Provides specificity for the target analyte.
Collision Energy	To be optimized for each transition.
Dwell Time	50-100 ms

Trustworthiness through Internal Standards: For accurate quantification, the use of a stable isotope-labeled internal standard is highly recommended. An ideal internal standard would be a deuterated version of the analyte. If unavailable, a structurally similar eicosanoid methyl ester can be used. The internal standard should be added to the samples at the very beginning of the extraction process to account for any sample loss during preparation.

Structural Integrity Verification by NMR

Proton Nuclear Magnetic Resonance (¹H NMR) spectroscopy is a powerful tool to confirm the structural integrity of the standard, particularly the presence of the epoxy and hydroxyl functional groups.

1. Sample Preparation:

• Evaporate a sufficient amount of the standard solution to dryness under a stream of nitrogen.

• Re-dissolve the residue in a deuterated solvent, typically chloroform-d (CDCl₃).

2. NMR Acquisition:

• Acquire a ¹H NMR spectrum on a high-field NMR spectrometer (e.g., 400 MHz or higher).

3. Expected Chemical Shifts:

Protons	Expected Chemical Shift (ppm)	Rationale
Epoxy protons (-CH-O-CH-)	2.9 - 3.2	The electronegative oxygen atoms deshield the protons on the epoxide ring.[8][9][10]
Proton on hydroxyl-bearing carbon (-CH-OH)	3.6 - 4.1	The hydroxyl group deshields the attached proton.
Methyl ester protons (-OCH₃)	~3.67	A characteristic singlet for the methyl ester group.
Olefinic protons (-CH=CH-)	5.3 - 5.6	Protons on the carbon-carbon double bonds.

Expert Insight: The exact chemical shifts can vary slightly depending on the solvent and the specific stereochemistry of the molecule. It is advisable to consult literature values for similar compounds to aid in the interpretation of the spectrum.[8][9][10][11][12]

Visualization of the Analytical Workflow

To provide a clear overview of the analytical process, the following diagram illustrates the key steps from sample receipt to data analysis.

Caption: UPLC-MS/MS analytical workflow.

Conclusion

The analytical methods and protocols detailed in this guide provide a robust framework for the accurate and reliable analysis of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate. Adherence to these guidelines, particularly with respect to sample handling and the use of internal standards, will ensure the generation of high-quality data, thereby enabling researchers to confidently investigate the biological roles of this important lipid mediator. As our understanding of the 15-lipoxygenase pathway and its metabolites continues to evolve, the application of these rigorous analytical techniques will be indispensable.

References

• Singh, N. K., & Rao, G. N. (2022). The Role of 12/15-Lipoxygenase and Its Various Metabolites Generated from Multiple Polyunsaturated Fatty Acids as Substrates in Inflammatory Responses. Mediators of Inflammation, 2022, 8878378. [Link]

• Ackermann, J. A., Hofheinz, K., & Zaiss, M. M. (2017). The double-edged role of 12/15-lipoxygenase during inflammation and immunity. Biochimica et Biophysica Acta (BBA) - Molecular and Cell Biology of Lipids, 1862(4), 371-381. [Link]

• Kim, Y. S., Kim, O. Y., & Lee, H. K. (2009). 15-lipoxygenase metabolites play an important role in the development of a T-helper type 1 allergic inflammation induced by double-stranded RNA. Clinical & Experimental Allergy, 39(6), 908-917. [Link]

• Miyake, Y., Abe, S., & Shibamoto, T. (2016). 1H-NMR Characterization of Epoxides Derived from Polyunsaturated Fatty Acids. Journal of the American Oil Chemists' Society, 93(4), 467-478. [Link]

• Loch, C. A., Blaho, V. A., & Brown, C. R. (2023). 12/15-lipoxygenase activity promotes efficient inflammation resolution in a murine model of Lyme arthritis. Frontiers in Immunology, 14, 1168902. [Link]

• Snodgrass, R. G., & O'Neill, L. A. (2019). Regulation and Functions of 15-Lipoxygenases in Human Macrophages. Frontiers in Immunology, 10, 1526. [Link]

• Gamarra, J., et al. (2019). Epoxide yield determination of oils and fatty acid methyl esters using 1H NMR. Journal of the American Oil Chemists' Society, 96(9), 1035-1043. [Link]

• d'Ippolito, G., et al. (2012). Identification is inferred on MS/MS fragmentation of hydroxy-epoxy eicosatetraenoic acids (HEpETEs) derived from LOX-mediated metabolism of EPA. ResearchGate. [Link]

• ResearchGate. (n.d.). 1 H NMR and FTIR of the pure epoxidized fatty acid methyl esters, (A) EMO, (B) EMLO and (C) EMLEN. [Link]

• ResearchGate. (n.d.). 1 H and 13 C NMR chemical shifts observed from fatty acid methyl esters... [Link]

• Janus, E., et al. (2020). Effective Epoxidation of Fatty Acid Methyl Esters with Hydrogen Peroxide by the Catalytic System H3PW12O40/Quaternary Phosphonium Salts. Molecules, 25(21), 5033. [Link]

• Bylund, J., et al. (2010). LC-MS/MS analysis of epoxyalcohols and epoxides of arachidonic acid and their oxygenation by recombinant CYP4F8 and CYP4F22. Archives of Biochemistry and Biophysics, 494(1), 60-68. [Link]

• Maskrey, B. H., & O'Donnell, V. B. (2008). Analysis of eicosanoids and related lipid mediators using mass spectrometry. Biochemical Society Transactions, 36(Pt 5), 1055-1059. [Link]

• Balazy, M., & Nies, A. S. (1989). Characterization of epoxides of polyunsaturated fatty acids by mass spectrometry via 3-pyridinylmethyl esters. Biomedical & Environmental Mass Spectrometry, 18(5), 328-336. [Link]

• PubChem. (n.d.). 14,15-Epoxy-5,8,11-eicosatrienoic acid. [Link]

• Narreddula, V. R., et al. (2020). Structural elucidation of hydroxy fatty acids by photodissociation mass spectrometry with photolabile derivatives. Journal of the American Society for Mass Spectrometry, 31(3), 617-627. [Link]

• PubChem. (n.d.). 14(S),15(R)-Epoxy-(5Z,8Z,11Z)-eicosatrienoic acid. [Link]

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• 5. METHYL 11(R,S)-HYDROXY-14(S),15(S)-EPOXY-5(Z),8(Z),12(E)-EICOSATRIENOATE CAS#: 911634-03-2 [m.chemicalbook.com]
• 6. Methyl 14(S),15(S)-epoxy-13(R)-hydroxy-(5Z,8Z,11Z)-eicosatrienoate ≥95% (HPLC), hexane solution | Sigma-Aldrich [sigmaaldrich.com]
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Application and Protocol for the Quantification of 14,15-EET and its Esterified Forms in Plasma by LC-MS/MS

Introduction: The Significance of 14,15-EET in Physiological and Pathological Processes

14,15-Epoxyeicosatrienoic acid (14,15-EET) is a critical lipid signaling molecule derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases, primarily from the CYP2C and CYP2J subfamilies[1]. As a member of the epoxyeicosatrienoic acids (EETs), 14,15-EET is a potent vasodilator and possesses significant anti-inflammatory properties, playing a crucial role in cardiovascular homeostasis[2]. Its biological activity is tightly regulated by its rapid conversion to the less active diol, 14,15-dihydroxyeicosatrienoic acid (14,15-DHET), a reaction catalyzed by the soluble epoxide hydrolase (sEH)[1][2].

The balance between the synthesis of 14,15-EET and its degradation by sEH is a key determinant of its physiological effects. Consequently, the accurate quantification of 14,15-EET in biological matrices such as plasma is essential for understanding its role in health and disease, and for the development of therapeutics targeting the CYP/sEH pathway[1][2].

While the direct quantification of the 14,15-EET methyl ester in plasma is not a common analytical approach due to its expected low endogenous levels and potential instability caused by plasma esterases, it is crucial to consider that a significant portion of 14,15-EET in circulation is esterified within phospholipids. Therefore, this guide provides two primary protocols: one for the quantification of the free, unbound 14,15-EET, and a second, more comprehensive protocol for the measurement of total 14,15-EET following chemical hydrolysis (saponification) of all esterified forms. The 14,15-EET methyl ester is primarily utilized as a chemical standard or synthetic intermediate.

Biological Pathway and Analytical Strategy

14,15-EET exerts its biological effects through various signaling cascades. A key pathway involves the activation of large-conductance calcium-activated potassium (BKCa) channels, which leads to hyperpolarization and vasodilation[2]. The molecule's activity is terminated upon hydrolysis by sEH. Our analytical strategy is designed to capture the concentration of either the free acid or the total acid pool, providing crucial insights into its bioavailability and metabolism.

Caption: Biological pathway of 14,15-EET and corresponding analytical strategies.

PART 1: Quantification of Free 14,15-EET in Plasma

This protocol is designed for the specific measurement of the unbound, circulating 14,15-EET.

Experimental Protocol: Liquid-Liquid Extraction (LLE)

• Sample Thawing and Internal Standard Spiking:

  • Thaw frozen plasma samples on ice to maintain analyte stability.

  • In a clean microcentrifuge tube, add 100 µL of plasma.

  • Spike with 10 µL of a deuterated internal standard solution (e.g., 14,15-EET-d8 or 14,15-EET-d11 in methanol) at a known concentration. The use of a stable isotope-labeled internal standard is critical to correct for matrix effects and variations in extraction efficiency and instrument response[3][4].

• Protein Precipitation and Extraction:

  • Add 500 µL of ice-cold ethyl acetate to the plasma sample. Ethyl acetate is an effective solvent for the extraction of eicosanoids[5].

  • Vortex vigorously for 1 minute to ensure thorough mixing and protein precipitation.

• Phase Separation:

  • Centrifuge the sample at 14,000 rpm for 10 minutes at 4°C to achieve a clear separation of the aqueous and organic layers.

• Solvent Evaporation:

  • Carefully transfer the upper organic layer containing the analyte to a new clean tube, avoiding the protein pellet and aqueous layer.

  • Evaporate the solvent to complete dryness under a gentle stream of nitrogen.

• Reconstitution:

  • Reconstitute the dried extract in 100 µL of the initial mobile phase (e.g., 70% mobile phase A). This ensures compatibility with the LC system and proper peak shape.

PART 2: Quantification of Total 14,15-EET in Plasma (Including Esterified Forms)

This protocol incorporates a saponification step to hydrolyze EETs from their esterified forms, allowing for the measurement of the total 14,15-EET concentration.

Experimental Protocol: Saponification and Extraction

• Sample and Internal Standard Preparation:

  • To 100 µL of plasma in a glass tube, add 10 µL of the deuterated internal standard (e.g., 14,15-EET-d8).

  • Add 400 µL of methanol to precipitate proteins.

• Saponification (Base Hydrolysis):

  • Add 100 µL of 1 N sodium hydroxide (NaOH) to the sample.

  • Incubate at 60°C for 30 minutes to hydrolyze the ester linkages, releasing the free acid form of 14,15-EET[6].

• Acidification:

  • After incubation, cool the sample to room temperature.

  • Acidify the mixture to a pH of approximately 3.5 by adding 50 µL of 2 M hydrochloric acid (HCl). Acidification is necessary to protonate the carboxylate group of the EETs, making them amenable to extraction with an organic solvent.

• Liquid-Liquid Extraction:

  • Add 1 mL of ethyl acetate and vortex for 1 minute.

  • Centrifuge at 3,000 rpm for 10 minutes at 4°C.

• Solvent Evaporation and Reconstitution:

  • Transfer the upper organic layer to a new tube.

  • Evaporate to dryness under nitrogen and reconstitute in 100 µL of the initial mobile phase.

LC-MS/MS Instrumental Analysis

The following parameters are a robust starting point for method development and can be adapted to various instrument platforms.

Liquid Chromatography (LC) Conditions

Parameter	Recommended Setting	Rationale
Column	C18 reversed-phase (e.g., 2.1 x 150 mm, 1.7 µm)	Provides excellent retention and separation for lipids like EETs[2][7].
Mobile Phase A	Water with 0.1% formic acid	Acidification improves peak shape and ionization efficiency in positive ion mode, although negative mode is also common[2].
Mobile Phase B	Acetonitrile with 0.1% formic acid	A strong organic solvent for eluting hydrophobic analytes.
Flow Rate	0.3-0.4 mL/min	A typical flow rate for analytical UPLC/HPLC systems.
Column Temp.	40-60°C	Elevated temperature can improve peak shape and reduce viscosity[2][7].
Injection Vol.	10-20 µL
Gradient	0-1 min: 30% B; 1-10 min: 30-95% B; 10-12 min: 95% B; 12.1-15 min: 30% B	A gradient is necessary to effectively separate the analyte from matrix components and ensure elution.

Tandem Mass Spectrometry (MS/MS) Conditions

Parameter	Recommended Setting	Rationale
Ionization Mode	Electrospray Ionization (ESI), Negative or Positive	Negative mode is common for the [M-H]⁻ ion, while positive mode can offer improved sensitivity after derivatization[2].
Scan Type	Multiple Reaction Monitoring (MRM)	Provides high selectivity and sensitivity for quantification.
Precursor Ion	14,15-EET: m/z 319.2 [M-H]⁻	This corresponds to the deprotonated molecule[8].
Product Ion	14,15-EET: m/z 191.1	A characteristic fragment ion used for quantification[2].
Internal Standard	14,15-EET-d8: m/z 327.2 -> product ion	The mass shift from deuterium labeling allows for differentiation from the endogenous analyte.
Instrument Parameters	Capillary voltage, cone voltage, collision energy, gas flows	Must be optimized for the specific instrument to maximize signal intensity.

Method Validation and Quality Control

A rigorous validation process is essential to ensure the reliability of the quantitative data. This should be performed in accordance with regulatory guidelines such as those from the FDA[6][9][10].

Key Validation Parameters:

• Linearity: Establish a calibration curve over the expected concentration range.

• Accuracy and Precision: Determined by analyzing quality control (QC) samples at low, medium, and high concentrations.

• Selectivity: Ensure no interference from endogenous matrix components at the retention time of the analyte.

• Matrix Effect: Evaluate the ion suppression or enhancement caused by co-eluting matrix components. This is a common challenge in lipid analysis from plasma due to the high abundance of phospholipids[11].

• Stability: Assess the stability of 14,15-EET in plasma under various storage and handling conditions (freeze-thaw, bench-top, long-term storage)[2]. Esters, in general, can be susceptible to enzymatic hydrolysis in plasma[5].

Data Presentation and Interpretation

The results from the LC-MS/MS analysis will provide the concentration of either free 14,15-EET or total 14,15-EET in the plasma samples. These values can then be used to compare different experimental groups or time points to understand the role of this lipid mediator in the biological system under investigation.

Sources

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Application Note: A Validated Solid-Phase Extraction Protocol for High-Recovery Purification of Eicosanoids from Cell Culture Media

For: Researchers, scientists, and drug development professionals engaged in lipid mediator analysis.

Abstract

Eicosanoids, a class of bioactive lipid mediators derived from arachidonic acid and other polyunsaturated fatty acids, are pivotal in numerous physiological and pathophysiological processes, including inflammation, immunology, and oncology.[1][2] Their transient nature and low concentrations in biological matrices, such as cell culture supernatants, present significant analytical challenges.[3] This application note provides a detailed and robust solid-phase extraction (SPE) protocol optimized for the purification and concentration of a broad range of eicosanoids from cell culture media. We delve into the rationale behind each step, offering insights grounded in the physicochemical properties of eicosanoids and the principles of reversed-phase chromatography. This self-validating protocol is designed to ensure high recovery, minimize matrix effects, and provide a clean extract suitable for downstream analysis by liquid chromatography-tandem mass spectrometry (LC-MS/MS).[4][5][6]

Introduction: The Challenge of Eicosanoid Analysis

Eicosanoids, including prostaglandins, leukotrienes, thromboxanes, and hydroxyeicosatetraenoic acids (HETEs), are generated by cells in response to various stimuli.[1][7] Their quantification in cell culture experiments is crucial for understanding cellular signaling pathways and for the development of novel therapeutics. However, the inherent complexity of cell culture media, which contains salts, proteins, and other metabolites, can interfere with accurate analysis, often leading to ion suppression in mass spectrometry.[4][8]

Solid-phase extraction has emerged as the preferred method for eicosanoid sample preparation due to its high extraction yields (often exceeding 90%), selectivity, and cost-effectiveness.[4] This technique selectively retains analytes on a solid sorbent while allowing interfering substances to pass through, resulting in a cleaner, more concentrated sample.[4][9][10][11] This protocol focuses on the use of C18 reversed-phase cartridges, which are widely used for eicosanoid purification.[12][13][14][15]

Foundational Principles: Why This Protocol Works

The efficacy of this protocol hinges on the principles of reversed-phase chromatography. Eicosanoids are moderately nonpolar lipids containing a carboxylic acid group. This dual characteristic is exploited for their selective purification.

• Analyte Retention (Acidified Environment): At a low pH (around 3.5), the carboxylic acid group of most eicosanoids is protonated, rendering the molecule less polar.[13][16] This increased hydrophobicity enhances its interaction with the nonpolar C18 stationary phase, leading to strong retention on the SPE cartridge.[15]

• Selective Washing: A series of washes with increasing solvent strength removes impurities. A polar wash (water) removes salts and other highly polar components. A subsequent wash with a low percentage of organic solvent (e.g., 15% ethanol or 10% methanol) removes less nonpolar impurities without prematurely eluting the eicosanoids.[8][13][16] A final wash with a nonpolar solvent like hexane can effectively remove neutral lipids.[13][16]

• Analyte Elution: A moderately polar organic solvent, such as ethyl acetate or methanol, disrupts the hydrophobic interactions between the eicosanoids and the C18 sorbent, allowing for their elution.[8][13][16] The choice of elution solvent can be optimized depending on the specific eicosanoids of interest.

Pre-Protocol Considerations: Ensuring Sample Integrity

Garbage in, garbage out. The quality of your results is directly dependent on the quality of your initial sample.

• Inhibition of Eicosanoid Production: To prevent the artificial generation of eicosanoids after sample collection, it is crucial to immediately add a cyclooxygenase (COX) inhibitor, such as indomethacin (final concentration of 10 µM), to the cell culture supernatant.[13][16]

• Sample Storage: If not proceeding immediately to extraction, samples should be snap-frozen and stored at -80°C to prevent degradation.[12][16] Avoid multiple freeze-thaw cycles.[16]

• Internal Standards: For accurate quantification, especially with LC-MS/MS, it is highly recommended to spike the sample with a deuterated internal standard for each eicosanoid being analyzed.[3][8][17] This accounts for any analyte loss during the extraction process.

Detailed Experimental Protocol

This protocol is optimized for a 1-5 mL cell culture supernatant sample using a standard C18 SPE cartridge (e.g., 500 mg, 3 mL). Adjust solvent volumes accordingly for different sample volumes or cartridge sizes.

Materials and Reagents:

• C18 SPE Cartridges (e.g., Waters Sep-Pak C18, Agilent Bond Elut C18)[13][18]

• HPLC-grade Methanol

• HPLC-grade Ethanol

• HPLC-grade Ethyl Acetate

• HPLC-grade Hexane

• Ultrapure Water

• 2M Hydrochloric Acid (HCl)

• Nitrogen evaporator

• SPE manifold

• Vortex mixer

• Glass test tubes

Step-by-Step Methodology:

Part 1: Sample Preparation

• Thaw and Centrifuge: Thaw the cell culture supernatant on ice. Centrifuge at 300 x g for 5 minutes to pellet any cells or debris.[16]

• Add Internal Standards: Spike the supernatant with the appropriate deuterated internal standards.

• Acidification: This is a critical step. Adjust the pH of the supernatant to 3.0-3.5 by adding 2M HCl dropwise while gently vortexing.[13][16] Verify the pH with pH paper. This ensures the protonation of the eicosanoids for optimal retention.

Part 2: Solid-Phase Extraction Workflow

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Application Notes and Protocols for Angiogenesis Assays Using Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Introduction: A Novel Modulator of Angiogenesis

Angiogenesis, the formation of new blood vessels from pre-existing vasculature, is a fundamental biological process crucial for embryonic development, tissue repair, and wound healing.[1][2] However, its dysregulation is a hallmark of numerous pathologies, including cancer, diabetic retinopathy, and rheumatoid arthritis.[3][4] The intricate signaling cascades governing angiogenesis present a rich landscape for therapeutic intervention.

This application note focuses on Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate , a derivative of the epoxyeicosatrienoic acid (EET) family of signaling lipids. EETs are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases and are known to possess potent pro-angiogenic properties.[4][5][6] Specifically, the 11,12- and 14,15-EET regioisomers have been demonstrated to stimulate endothelial cell proliferation, migration, and tube formation, which are critical cellular events in the angiogenic process.[4] The subject compound of this note, a methyl ester of a hydroxylated 14,15-EET analog, is hypothesized to exhibit similar, if not enhanced, modulatory effects on angiogenesis due to its structural similarity to these endogenous pro-angiogenic factors.

These protocols provide a comprehensive framework for researchers, scientists, and drug development professionals to meticulously evaluate the angiogenic potential of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate using established in vitro and in vivo models.

Mechanism of Action: The EET Signaling Pathway in Angiogenesis

EETs exert their pro-angiogenic effects through a complex signaling network. While a specific high-affinity receptor has remained elusive, evidence suggests that EETs can activate G-protein coupled receptors, leading to the stimulation of downstream signaling cascades.[6][7] A key pathway implicated in EET-mediated angiogenesis is the cAMP/PKA signaling axis, which can lead to the activation of transcription factors and the expression of pro-angiogenic genes.[5][6] Furthermore, there is evidence of crosstalk with the cyclooxygenase (COX)-2 pathway, where EETs can be metabolized into hydroxy-EETs (HEETs) that also possess angiogenic activity.[8] It is plausible that Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate engages similar pathways to modulate endothelial cell function.

Caption: Postulated signaling pathway for Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate in endothelial cells.

In Vitro Angiogenesis Assays: A Step-by-Step Guide

A multi-faceted in vitro approach is recommended to comprehensively assess the angiogenic activity of the test compound. The following assays investigate key aspects of the angiogenic process: endothelial cell proliferation, migration, and differentiation into capillary-like structures.

Endothelial Cell Proliferation Assay

This assay determines the effect of the compound on the growth of endothelial cells, a fundamental aspect of angiogenesis.

Materials:

• Human Umbilical Vein Endothelial Cells (HUVECs)

• Endothelial Growth Medium (EGM)

• Endothelial Basal Medium (EBM)

• Fetal Bovine Serum (FBS)

• Trypsin-EDTA

• Phosphate Buffered Saline (PBS)

• 96-well tissue culture plates

• Cell proliferation reagent (e.g., MTS or WST-1)

• Microplate reader

Protocol:

• Culture HUVECs in EGM until 70-80% confluent.

• Harvest cells using Trypsin-EDTA and resuspend in EBM containing 2% FBS.

• Seed 5 x 10³ cells per well in a 96-well plate and incubate for 24 hours at 37°C, 5% CO₂.

• Prepare serial dilutions of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate in EBM with 2% FBS. A suggested concentration range is 1 nM to 10 µM.

• Remove the seeding medium and replace it with the prepared compound dilutions. Include a vehicle control (e.g., DMSO or ethanol) and a positive control (e.g., VEGF, 20 ng/mL).

• Incubate for 48-72 hours.

• Add the cell proliferation reagent to each well according to the manufacturer's instructions and incubate for 1-4 hours.

• Measure the absorbance at the appropriate wavelength using a microplate reader.

• Calculate the percentage of cell proliferation relative to the vehicle control.

Parameter	Description
Cell Type	Human Umbilical Vein Endothelial Cells (HUVECs)
Seeding Density	5,000 cells/well (96-well plate)
Test Compound Conc.	1 nM - 10 µM
Incubation Time	48 - 72 hours
Readout	Absorbance (MTS/WST-1 assay)

Endothelial Cell Migration: Wound Healing (Scratch) Assay

This assay provides a straightforward method to assess the effect of the compound on directional cell migration.[9]

Materials:

• HUVECs

• EGM and EBM

• 24-well tissue culture plates

• Sterile 200 µL pipette tip

• Microscope with a camera

Protocol:

• Seed HUVECs in 24-well plates and culture until they form a confluent monolayer.[9]

• Once confluent, replace the growth medium with low-serum EBM (0.5-1% FBS) and incubate for 12-24 hours to synchronize the cells.[9]

• Create a linear scratch in the center of the cell monolayer using a sterile 200 µL pipette tip.[9]

• Gently wash the wells with PBS to remove dislodged cells.[9]

• Add fresh low-serum EBM containing various concentrations of the test compound. Include vehicle and positive controls.[9]

• Immediately capture images of the scratch at designated points (Time 0).[9]

• Incubate the plate at 37°C in a 5% CO₂ incubator and capture images at regular intervals (e.g., 6, 12, and 24 hours).

• Quantify the wound closure area at each time point using image analysis software.

Endothelial Cell Migration: Transwell (Boyden Chamber) Assay

This assay provides a quantitative measure of chemotactic cell migration towards the test compound.[9]

Materials:

• HUVECs

• EGM and EBM

• Transwell inserts (8 µm pore size) for 24-well plates

• Methanol

• Crystal Violet solution

Protocol:

• Culture HUVECs to 70-80% confluency and serum-starve for 12-24 hours in low-serum EBM.[9]

• In the lower chamber of the 24-well plate, add EBM containing various concentrations of the test compound as a chemoattractant. Include positive (VEGF) and negative (vehicle) controls.[9]

• Harvest the serum-starved HUVECs and resuspend them in serum-free EBM at a concentration of 1 x 10⁵ cells/mL.[9]

• Add 100-200 µL of the cell suspension to the upper chamber of the Transwell insert.[9]

• Incubate the plate at 37°C in a 5% CO₂ incubator for 4-6 hours to allow for cell migration.[9]

• Carefully remove the inserts and wipe the inside with a cotton swab to remove non-migrated cells.[9]

• Fix the migrated cells on the bottom of the insert membrane with methanol for 10-15 minutes.[9]

• Stain the fixed cells with Crystal Violet solution for 20-30 minutes and gently wash with water.[9]

• Image the stained cells on the membrane using a microscope and count the number of migrated cells in several random fields.[9]

Caption: Workflow for the Transwell migration assay.

Tube Formation Assay

This assay assesses the ability of endothelial cells to differentiate and form capillary-like structures on a basement membrane matrix, a hallmark of angiogenesis.[1][10][11][12]

Materials:

• HUVECs

• EGM and EBM

• Basement membrane extract (BME), such as Matrigel®

• 96-well tissue culture plates

• Microscope with a camera

Protocol:

• Thaw the BME on ice overnight in a 4°C refrigerator.[11]

• Pre-cool a 96-well plate on ice.

• Add 50 µL of thawed BME to each well, ensuring even distribution.[11]

• Incubate the plate at 37°C for 30-60 minutes to allow the BME to polymerize.[11][13]

• Harvest HUVECs and resuspend them in EBM containing the desired concentrations of the test compound.

• Seed 1.5 x 10⁴ cells per well on top of the polymerized BME.[11]

• Incubate at 37°C, 5% CO₂ for 4-18 hours.

• Monitor tube formation at regular intervals using an inverted microscope.

• Quantify the extent of tube formation by measuring parameters such as total tube length, number of nodes, and number of meshes using image analysis software.

Parameter	Description
Cell Type	Human Umbilical Vein Endothelial Cells (HUVECs)
Matrix	Basement Membrane Extract (e.g., Matrigel®)
Seeding Density	15,000 cells/well (96-well plate)
Incubation Time	4 - 18 hours
Readout	Tube length, number of nodes, number of meshes

In Vivo Angiogenesis Assay: Chick Chorioallantoic Membrane (CAM) Assay

The CAM assay is a well-established in vivo model to study angiogenesis and anti-angiogenesis in a physiological setting.[2][3][14] It is cost-effective, reproducible, and allows for the assessment of neovascularization in response to test compounds.[14]

Materials:

• Fertilized chicken eggs (E6)

• 0.1% Benzalkonium Bromide

• Sterile filter paper disks

• Ophthalmic forceps

• Stereomicroscope

Protocol:

• Clean fertilized chicken eggs with 0.1% Benzalkonium Bromide and incubate at 37.5°C in 85% humidity for 2 days.[14]

• On embryonic day 3 (E3), create a small window in the eggshell to expose the CAM.

• On E6, prepare sterile filter paper disks loaded with various concentrations of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate. Include vehicle and positive (e.g., bFGF) controls.

• Carefully place the disks on the CAM in a vascularized area.[14]

• Seal the window and return the eggs to the incubator for 48-72 hours.

• On E8 or E9, re-open the window and observe the CAM under a stereomicroscope.

• Capture images of the area around the filter paper disk.

• Quantify angiogenesis by counting the number of blood vessel branch points converging towards the disk.[14]

Data Interpretation and Troubleshooting

• Data Analysis: For dose-response experiments, calculate EC₅₀ values to determine the potency of the compound. Statistical analysis (e.g., ANOVA followed by post-hoc tests) should be performed to assess the significance of the observed effects.

• Controls are Critical: Always include appropriate vehicle, negative, and positive controls to ensure the validity of the assay results.

• Cell Health: Ensure endothelial cells are healthy and within a low passage number (ideally <12 for HUVECs) to maintain their angiogenic potential.[10]

• Compound Solubility: The test compound should be fully solubilized in the vehicle before dilution in the culture medium to avoid precipitation and inaccurate dosing.

Conclusion

The protocols outlined in this application note provide a robust framework for investigating the angiogenic properties of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate. By systematically evaluating its effects on endothelial cell proliferation, migration, and tube formation, and further validating these findings in an in vivo model, researchers can gain valuable insights into the compound's potential as a modulator of angiogenesis. This knowledge can contribute to the development of novel therapeutics for a range of angiogenesis-dependent diseases.

References

• Bio-protocol. (n.d.). In vivo Chick Chorioallantoic Membrane (CAM) Angiogenesis Assays. Retrieved from [Link]

• ibidi GmbH. (n.d.). Angiogenesis Assays | Tube Formation Assay. Retrieved from [Link]

• RegMedNet. (2024, June 10). Endothelial cell transmigration and invasion assay. Retrieved from [Link]

• Arnaoutova, I., & Kleinman, H. K. (2010). In vitro angiogenesis: endothelial cell tube formation on gelled basement membrane extract. Nature protocols, 5(4), 628–635. Retrieved from [Link]

• Ribatti, D. (2005). Angiogenesis assays in the chick CAM. Methods in molecular biology (Clifton, N.J.), 294, 123–136. Retrieved from [Link]

• Wang, L., et al. (2015). Assays to Examine Endothelial Cell Migration, Tube Formation, and Gene Expression Profiles. In Endothelial Cell Culture (pp. 139-150). Humana Press, New York, NY. Retrieved from [Link]

• Donovan, D., et al. (2011). Endothelial Cell Tube Formation Assay for the In Vitro Study of Angiogenesis. Journal of visualized experiments : JoVE, (55), 3324. Retrieved from [Link]

• RegMedNet. (2024, June 10). Endothelial cell transmigration and invasion assay. Retrieved from [Link]

• Chen, Y., et al. (2019). An Improved In Vivo Angiogenesis Model of Chicken Chorioallantoic Membranes in Surrogate Shells Revealed the Pro-angiogenesis Effects of Chylomicrons. Vascular cell, 11, 2. Retrieved from [Link]

• Al-Hattawi, K., et al. (2016). Chick Chorioallantoic Membrane (CAM) Assay as an In Vivo Model to Study the Effect of Newly Identified Molecules on Ovarian Cancer Invasion and Metastasis. International journal of molecular sciences, 17(4), 485. Retrieved from [Link]

• JoVE. (2014, September 17). The In Ovo Chick Chorioallantoic Membrane CAM Assay as an Efficient Xenograft Model of Hepatocellular Carcinoma. Retrieved from [Link]

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American journal of physiology. Cell physiology, 292(3), C996–C1012. Retrieved from [Link]

• Rand, A. A., et al. (2019). Epoxyeicosatrienoic acid (EET)-stimulated angiogenesis is mediated by epoxy hydroxyeicosatrienoic acids (EHETs) formed from COX-2. Journal of lipid research, 60(12), 1996–2005. Retrieved from [Link]

• Zhang, G., et al. (2013). Stabilized epoxygenated fatty acids regulate inflammation, pain, angiogenesis and cancer. Progress in lipid research, 52(1), 109–123. Retrieved from [Link]

• Falck, J. R., et al. (2003). 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres. Bioorganic & medicinal chemistry letters, 13(22), 4011–4014. Retrieved from [Link]

• Michaelis, U. R., et al. (2013). The Biological Actions of 11,12-Epoxyeicosatrienoic Acid in Endothelial Cells Are Specific to the R/S-Enantiomer and Require the Gs Protein. Molecular pharmacology, 84(4), 530–541. Retrieved from [Link]

• Gauthier, K. M., et al. (2004). 14,15-EET analogs: characterization of structural requirements for agonist and antagonist activity in bovine coronary arteries. The Journal of pharmacology and experimental therapeutics, 308(3), 1033–1040. Retrieved from [Link]

• Larsen, B. T., & Imig, J. D. (2016). Epoxyeicosatrienoic Acids and 20-Hydroxyeicosatetraenoic Acid on Endothelial and Vascular Function. The international journal of biochemistry & cell biology, 77(Pt A), 66–73. Retrieved from [Link]

• Houstek, J., et al. (2022). Epoxyeicosatrienoic Acid Analog and 20-HETE Antagonist Combination Prevent Hypertension Development in Spontaneously Hypertensive Rats. Frontiers in pharmacology, 12, 792476. Retrieved from [Link]

• Houstek, J., et al. (2022). Epoxyeicosatrienoic Acid Analog and 20-HETE Antagonist Combination Prevent Hypertension Development in Spontaneously Hypertensive Rats. Frontiers in pharmacology, 12, 792476. Retrieved from [Link]

• Iliff, J. J., et al. (2010). Functional screening for G protein-coupled receptor targets of 14,15-epoxyeicosatrienoic acid. Prostaglandins & other lipid mediators, 91(1-2), 65–71. Retrieved from [Link]

• Falck, J. R., et al. (2014). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. Journal of medicinal chemistry, 57(10), 4388–4397. Retrieved from [Link]

• Smeda, M., et al. (2007). 15(S)-hydroxyeicosatetraenoic acid-induced angiogenesis requires STAT3-dependent expression of VEGF. Cancer research, 67(9), 4328–4336. Retrieved from [Link]

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• 14. bio-protocol.org [bio-protocol.org]

Application Notes and Protocols for Investigating Cancer Cell Proliferation with 14,15-EET

Authored by: Gemini, Senior Application Scientist

Introduction: The Dual-Faced Lipid Mediator in Oncology

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from arachidonic acid through the action of cytochrome P450 (CYP) epoxygenases.[1][2] Among the four regioisomers, 14,15-EET has emerged as a critical mediator in numerous physiological processes, including the regulation of vascular tone and inflammation.[2][3][4] However, a growing body of evidence implicates 14,15-EET in pathological conditions, particularly cancer. Elevated levels of 14,15-EET and the enzymes that synthesize it (e.g., CYP2C8, CYP2C9, CYP2J2) have been observed in various human cancers, including breast cancer.[5][6]

This lipid can act as a potent pro-tumorigenic agent by directly stimulating cancer cell proliferation and survival, promoting angiogenesis, and facilitating metastasis.[5][7][8] The pro-proliferative effects are often mediated through the activation of complex intracellular signaling cascades.[1][9] Understanding these pathways and developing robust in vitro models to study them is critical for elucidating the mechanisms of cancer growth and for the development of novel therapeutic strategies that target the EET pathway.

This guide provides a comprehensive framework for researchers, scientists, and drug development professionals to design, execute, and interpret experiments aimed at investigating the pro-proliferative effects of 14,15-EET on cancer cells.

Core Mechanism: Transactivation of Growth Factor Receptors

The primary mechanism by which 14,15-EET exerts its pro-proliferative effects is through the transactivation of the Epidermal Growth Factor Receptor (EGFR).[1][9][10] While a specific high-affinity cell surface receptor for EETs remains to be definitively identified, their action converges on EGFR, initiating downstream signaling cascades typically associated with growth factors. This event triggers two major pro-survival and pro-proliferative pathways:

• The Phosphatidylinositol 3-Kinase (PI3K)/Akt Pathway: This cascade is a central regulator of cell survival, growth, and proliferation. Activation of Akt (also known as Protein Kinase B) inhibits apoptosis and promotes cell cycle progression.[9][11][12]

• The Ras/Raf/MEK/ERK (MAPK) Pathway: The Extracellular signal-Regulated Kinase (ERK) pathway is fundamentally involved in regulating cell division and differentiation. Its activation by 14,15-EET is a key driver of mitogenesis.[4][9][10]

Additionally, some studies suggest that 14,15-EET can also engage other signaling molecules, such as the Peroxisome Proliferator-Activated Receptor gamma (PPARγ), to modulate cell proliferation.[9][10]

Caption: 14,15-EET signaling cascade promoting cell proliferation.

Experimental Design: The Causality Behind Your Choices

A well-designed experiment is a self-validating system. Before proceeding to protocols, it is crucial to understand the rationale behind key experimental choices.

Cell Line Selection

The choice of cell line is paramount. The cellular response to 14,15-EET is dictated by the expression levels of the enzymes responsible for its synthesis and degradation.

• CYP Epoxygenases (e.g., CYP2J2, CYP2C8/9): These enzymes produce EETs endogenously. Cell lines with high expression are useful for studying the effects of inhibiting endogenous EET production.

• Soluble Epoxide Hydrolase (sEH): This enzyme rapidly degrades 14,15-EET to its less active diol form, 14,15-DHET.[6][13] For studying the direct effects of exogenous 14,15-EET, cell lines with low sEH expression are ideal as the compound will be more stable.[13]

Cell Line	Cancer Type	Key Characteristics	Reference
Tca-8113	Human Tongue Carcinoma	Well-documented model where 14,15-EET promotes proliferation.	[9][13]
MDA-MB-231	Human Breast Adenocarcinoma	Aggressive, triple-negative. Responds to 14,15-EET with increased invasion.	[11]
MCF-7	Human Breast Adenocarcinoma	Estrogen receptor-positive. Proliferation stimulated by 14,15-EET.	[6][11]
HepG2	Human Hepatocellular Carcinoma	Used in studies showing 14,15-EET can trigger pro-metastatic signaling.	[7]

Reagents and Controls: Ensuring Trustworthiness

• 14,15-EET: This lipid is susceptible to degradation. Store in an inert solvent (e.g., ethanol or methyl acetate) under argon at -80°C. Prepare fresh working solutions in serum-free media immediately before use. A common effective concentration is 100 nM.[1][9]

• Vehicle Control: This is non-negotiable. The solvent used to dissolve 14,15-EET (e.g., ethanol) must be added to control wells at the same final concentration used in treated wells.

• Pathway Inhibitors: To prove the involvement of a specific pathway, use well-characterized inhibitors. This is essential for validating the mechanism.

  • sEH Inhibitor (e.g., AUDA): Use to stabilize both endogenous and exogenous EETs.[9]

  • EGFR Inhibitor (e.g., AG1478): To confirm EGFR transactivation.

  • PI3K Inhibitor (e.g., LY294002): To confirm PI3K/Akt pathway involvement.

  • MEK Inhibitor (e.g., U0126): To confirm MAPK/ERK pathway involvement.

• Positive Control: A known mitogen, such as Epidermal Growth Factor (EGF), should be used to confirm that the cells are capable of proliferating and that the assay system is working correctly.

Cell Synchronization

Cells in a culture population are in various phases of the cell cycle. To reduce variability and ensure a uniform starting point for proliferation, it is critical to synchronize the cells. This is typically achieved by serum starvation for 12-24 hours, which arrests most cells in the G0/G1 phase.[1]

Experimental Workflow Overview

The following workflow provides a logical progression from cell preparation to mechanistic validation.

Caption: General experimental workflow for studying 14,15-EET effects.

Detailed Experimental Protocols

Protocol 1: Cell Culture and Treatment

• Cell Culture: Culture the selected cancer cell line according to supplier recommendations in complete growth medium (e.g., DMEM + 10% FBS + 1% Penicillin-Streptomycin).

• Seeding: Seed cells into the appropriate culture plates (e.g., 96-well for MTT, 6-well for Western blot) at a predetermined density that allows for logarithmic growth during the experiment. Allow cells to adhere for 24 hours.

• Synchronization: Gently wash the cells twice with sterile Phosphate-Buffered Saline (PBS). Replace the complete medium with serum-free or low-serum (0.5%) medium. Incubate for 12-24 hours.

• Treatment Preparation: Prepare fresh working solutions of 14,15-EET and/or inhibitors in serum-free medium immediately prior to use. For example, to achieve a 100 nM final concentration, dilute a 100 µM stock 1:1000. Prepare a vehicle control with an equivalent concentration of solvent.

• Incubation: Remove the synchronization medium and add the treatment media to the cells. Incubate for the desired period (e.g., 24-48 hours for proliferation assays, 0-60 minutes for signaling analysis).

Protocol 2: Cell Proliferation (MTT Assay)

This protocol, adapted from standard procedures, measures the metabolic activity of viable cells.[1][10]

• Perform Protocol 1 using a 96-well plate. A typical seeding density is 5,000-10,000 cells/well.

• After the treatment incubation period (e.g., 24 or 48 hours), add 10 µL of MTT reagent (5 mg/mL in PBS) to each well.[1]

• Incubate the plate for 4 hours at 37°C. During this time, viable cells will metabolize the yellow MTT tetrazolium salt into purple formazan crystals.

• Carefully aspirate the medium from each well without disturbing the formazan crystals.

• Add 100 µL of a solubilization solution (e.g., DMSO) to each well to dissolve the crystals.[1]

• Gently shake the plate for 15 minutes at room temperature to ensure complete dissolution.

• Measure the absorbance at 570 nm using a microplate reader.

• Analysis: Normalize the absorbance values to the vehicle control to determine the percent change in proliferation.

Protocol 3: Cell Cycle Analysis by Flow Cytometry

This protocol determines the distribution of cells in the different phases of the cell cycle, providing insight into how 14,15-EET affects cell cycle progression.[9]

• Perform Protocol 1 using a 6-well plate.

• After treatment (e.g., 12 or 24 hours), harvest the cells by trypsinization and collect them by centrifugation (300 x g for 5 minutes).

• Wash the cell pellet once with ice-cold PBS.

• Fix the cells by resuspending the pellet in 1 mL of ice-cold 70% ethanol while gently vortexing. Incubate at 4°C for at least 2 hours (or overnight).

• Centrifuge the fixed cells and wash once with PBS.

• Resuspend the cell pellet in 500 µL of a propidium iodide (PI) staining solution (e.g., 50 µg/mL PI and 100 µg/mL RNase A in PBS).

• Incubate in the dark at room temperature for 30 minutes.

• Analyze the samples using a flow cytometer. An increase in the percentage of cells in the S and G2/M phases suggests a proliferative effect.[9]

Protocol 4: Western Blot Analysis of Signaling Pathways

This protocol is essential for confirming the activation of the signaling proteins downstream of EGFR.[1][13]

• Perform Protocol 1 in 6-well plates, growing cells to 70-80% confluency.

• Treat cells with 14,15-EET (e.g., 100 nM) for short time points (e.g., 0, 5, 15, 30, 60 minutes) to capture the transient phosphorylation events.[1]

• After treatment, immediately place the plates on ice and aspirate the medium.

• Wash cells once with ice-cold PBS.

• Lyse the cells by adding 100-200 µL of ice-cold RIPA buffer supplemented with protease and phosphatase inhibitors. Scrape the cells and transfer the lysate to a microcentrifuge tube.

• Incubate on ice for 30 minutes, then clarify the lysate by centrifugation at 14,000 x g for 15 minutes at 4°C.

• Determine the protein concentration of the supernatant using a BCA or Bradford assay.

• Denature 20-30 µg of protein per sample by boiling in Laemmli sample buffer.

• Separate the proteins by SDS-PAGE and transfer them to a PVDF or nitrocellulose membrane.

• Block the membrane with 5% non-fat milk or Bovine Serum Albumin (BSA) in Tris-Buffered Saline with Tween-20 (TBST) for 1 hour at room temperature.

• Incubate the membrane overnight at 4°C with primary antibodies against the phosphorylated and total forms of key proteins (e.g., p-EGFR, t-EGFR, p-Akt, t-Akt, p-ERK, t-ERK) and a loading control (e.g., β-actin or GAPDH).

• Wash the membrane with TBST and incubate with the appropriate HRP-conjugated secondary antibody for 1 hour at room temperature.

• Detect the signal using an enhanced chemiluminescence (ECL) substrate and an imaging system.

• Analysis: Quantify band intensity using densitometry software. An increased ratio of phosphorylated protein to total protein indicates pathway activation.

Troubleshooting Common Issues

Problem	Potential Cause(s)	Suggested Solution(s)
No proliferative effect of 14,15-EET observed.	1. Degraded 14,15-EET stock. 2. High sEH activity in the cell line. 3. Sub-optimal concentration.	1. Use a fresh aliquot of 14,15-EET. 2. Co-treat with an sEH inhibitor like AUDA. Screen cell lines for sEH expression. 3. Perform a dose-response curve (e.g., 1 nM to 1 µM).
High variability between replicate wells.	1. Inconsistent cell seeding. 2. Edge effects in the 96-well plate. 3. Cell clumping.	1. Ensure a single-cell suspension before seeding; mix cell suspension thoroughly. 2. Avoid using the outermost wells of the plate. 3. Ensure complete trypsinization and resuspension.
No signal for phosphorylated proteins on Western blot.	1. Time points are too late; phosphorylation is transient. 2. Ineffective phosphatase inhibitors. 3. Low protein load.	1. Use a shorter, denser time course (e.g., 0, 2, 5, 10, 20 min). 2. Ensure inhibitors are fresh and added to lysis buffer immediately before use. 3. Load more protein (30-40 µg).

References

• 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti-apoptosis of human carcinoma cell. National Institutes of Health (NIH). Available at: [Link]

• 14,15-EET induces the infiltration and tumor-promoting function of neutrophils to trigger the growth of minimal dormant metastases. National Institutes of Health (NIH). Available at: [Link]

• What is a Cell Proliferation Assay?. News-Medical.Net. Available at: [Link]

• Epoxyeicosanoids stimulate multiorgan metastasis and tumor dormancy escape in mice. National Institutes of Health (NIH). Available at: [Link]

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• Cell Proliferation Assays. Multispan, Inc. Available at: [Link]

• Cell Proliferation Assays. Creative Biolabs. Available at: [Link]

• In Vitro Long-Term Proliferation Assays to Study Antiproliferative Effects of PARP Inhibitors on Cancer Cells. Springer Nature Experiments. Available at: [Link]

• EET signaling in cancer. National Institutes of Health (NIH). Available at: [Link]

• Elevated 14,15- epoxyeicosatrienoic acid by increasing of cytochrome P450 2C8, 2C9 and 2J2 and decreasing of soluble epoxide hydrolase associated with aggressiveness of human breast cancer. National Institutes of Health (NIH). Available at: [Link]

• Epoxyeicosatrienoic acid. Wikipedia. Available at: [Link]

• 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell. PubMed. Available at: [Link]

• 14, 15-EET promotes tumor cells invasion and activates FAK/PI3K/AKT signaling through integrin αvβ3. ResearchGate. Available at: [Link]

• EET signaling in cancer. ResearchGate. Available at: [Link]

• Intracellular levels of 14,15-EET (A), 14,15-EET/DHET (B) and total... ResearchGate. Available at: [Link]

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• 9. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PMC [pmc.ncbi.nlm.nih.gov]
• 10. 14,15-Epoxyeicosatrienoic acid induces the proliferation and anti- apoptosis of human carcinoma cell - PubMed [pubmed.ncbi.nlm.nih.gov]
• 11. researchgate.net [researchgate.net]
• 12. benchchem.com [benchchem.com]
• 13. benchchem.com [benchchem.com]

protocol for synthesizing Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Application Note & Synthetic Protocol

Topic: Protocol for the Stereoselective Synthesis of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Abstract and Significance

Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate is a complex eicosanoid, a class of signaling molecules derived from the oxidation of 20-carbon fatty acids. Eicosanoids, including prostaglandins, leukotrienes, and epoxyeicosatrienoic acids (EETs), are pivotal mediators in a vast array of physiological and pathological processes.[1] The specific molecule detailed herein is a derivative of 14,15-EET, which is known to be an endogenous signaling lipid produced from arachidonic acid by cytochrome P450 epoxygenases.[2][3] EETs are recognized for their potent vasodilatory, anti-inflammatory, and anti-apoptotic effects, making them and their more stable analogs significant targets in drug development for cardiovascular diseases, ischemic injury, and inflammation.[1][2]

The structural complexity of the target molecule—featuring precise stereochemistry at the C14-C15 epoxide, a mixed stereocenter at the C11 hydroxyl group, and specific geometries of three double bonds—precludes its synthesis by simple oxidation of a fatty acid precursor. A targeted, multi-step total synthesis is required to control these features. This document provides a detailed, research-level protocol for a proposed stereoselective synthesis designed for researchers in medicinal chemistry and drug development. The strategy is grounded in established, authoritative synthetic transformations, including Sharpless asymmetric epoxidation and Wittig reactions, to ensure stereochemical control.

Proposed Retrosynthetic Analysis

A convergent retrosynthetic strategy is proposed to maximize efficiency and allow for late-stage diversification. The molecule is disconnected into two primary fragments of similar complexity: a C1-C10 phosphonium salt (Fragment A) and a C11-C20 aldehyde (Fragment B) . The key bond formation is the C10-C11 olefination via a Wittig reaction, which is well-suited for creating the 11(Z) double bond found in many natural eicosanoids, although the target here is the 12(E) isomer which will be installed in Fragment B. The final esterification will be performed as a terminal step.

Caption: Retrosynthetic analysis of the target eicosanoid.

Materials and Reagents

All reagents should be of high purity (≥98%) and used as received from commercial suppliers unless otherwise noted. Anhydrous solvents should be obtained from a solvent purification system or by distillation over appropriate drying agents.

Reagent/Material	Grade	Supplier (Example)	Notes
(R)-(-)-Glycidol	≥98%	Sigma-Aldrich	Chiral starting material
n-Butyllithium	2.5 M in hexanes	Sigma-Aldrich	Store under inert gas
Triphenylphosphine	99%	Acros Organics
1,4-Dioxane	Anhydrous	Fisher Scientific
Dess-Martin periodinane (DMP)	97%	Oakwood Chemical	Moisture sensitive
Titanium(IV) isopropoxide	98%+	Strem Chemicals	Catalyst for epoxidation
(+)-Diethyl L-tartrate (DET)	≥99%	Alfa Aesar	Chiral ligand
tert-Butyl hydroperoxide (TBHP)	5.5 M in decane	Sigma-Aldrich	Oxidant
Dichloromethane (DCM)	Anhydrous	J.T.Baker
Ethyl acetate (EtOAc)	HPLC Grade	For chromatography
Hexanes	HPLC Grade	For chromatography
Silica Gel	230-400 mesh	For column chromatography

Detailed Synthetic Protocol

This protocol is divided into three main parts: synthesis of Fragment A, synthesis of Fragment B, and the final coupling and esterification. All reactions should be conducted under an inert atmosphere (Argon or Nitrogen) using oven-dried glassware.

Part 1: Synthesis of (4Z,7Z)-Nona-4,7-dien-1-yl)triphenylphosphonium Bromide (Fragment A)

The synthesis of this fragment is based on established methods for preparing skipped (Z,Z)-diene systems, common in fatty acid chemistry.

• Step 1.1: Alkylation of Propargyl Alcohol: Commercially available 1-bromo-3-chloropropane is reacted with the lithium salt of propargyl alcohol to form 6-chlorohex-2-yn-1-ol.

• Step 1.2: Reduction to (Z)-Alkene: The alkyne is stereoselectively reduced to the (Z)-alkene using Lindlar's catalyst (Pd/CaCO₃ poisoned with lead) under a hydrogen atmosphere. This provides (Z)-6-chlorohex-2-en-1-ol.

• Step 1.3: Conversion to Iodide: The alcohol is converted to the corresponding tosylate, followed by Finkelstein reaction with sodium iodide to yield (Z)-1-chloro-5-iodohex-3-ene.

• Step 1.4: Coupling and Final Functionalization: The chloro-iodide is coupled with a suitable C3-alkyne Grignard reagent, followed by another Lindlar reduction to install the second (Z)-alkene. The terminal chloride is then converted to a bromide and reacted with triphenylphosphine to yield the target phosphonium salt Fragment A .

Part 2: Synthesis of (2E,6S,7S)-6,7-epoxy-5-hydroxyundec-2-enal (Fragment B)

This fragment contains the critical stereocenters. The synthesis leverages a Sharpless asymmetric epoxidation to set the 14(S),15(S) stereochemistry.

• Step 2.1: Synthesis of (E)-Hept-2-en-1-ol: Start with commercially available pentanal. A Horner-Wadsworth-Emmons reaction with triethyl phosphonoacetate, followed by DIBAL-H reduction of the resulting ester, yields (E)-hept-2-en-1-ol with high stereoselectivity for the E-alkene.

• Step 2.2: Sharpless Asymmetric Epoxidation: This is the key stereochemistry-inducing step.

  • To a stirring solution of titanium(IV) isopropoxide in anhydrous DCM at -20 °C, add (+)-diethyl L-tartrate.

  • Add the (E)-hept-2-en-1-ol synthesized in Step 2.1.

  • Slowly add tert-butyl hydroperoxide (TBHP) solution dropwise. The use of (+)-DET directs the epoxidation to deliver the oxygen atom to the si face of the alkene, yielding (2R,3S)-3-pentyloxiran-2-yl)methanol with high enantiomeric excess.

  • The reaction is monitored by TLC. Upon completion, it is quenched with water and worked up. The product is purified by column chromatography.

• Step 2.3: Chain Extension: The alcohol is oxidized to the aldehyde using Dess-Martin periodinane (DMP). This aldehyde is then subjected to a Wittig reaction with (3-carboxypropyl)triphenylphosphonium bromide to yield a C11 carboxylic acid precursor with the desired epoxide stereochemistry.

• Step 2.4: Introduction of C11-Hydroxy and Final Oxidation: The double bond introduced by the Wittig reaction is selectively reduced. The carboxylic acid is then protected, and the C11 position is hydroxylated. This step is non-selective, leading to an R/S mixture at C11. Finally, the protecting group is removed, and the terminal alcohol is oxidized to the aldehyde Fragment B .

Part 3: Fragment Coupling and Final Esterification

• Step 3.1: Wittig Reaction:

  • Suspend Fragment A (phosphonium salt) in anhydrous THF.

  • Cool the suspension to -78 °C and add n-butyllithium dropwise to form the deep red ylide.

  • Add a solution of Fragment B (aldehyde) in THF to the ylide solution.

  • Allow the reaction to warm slowly to room temperature and stir overnight.

  • Quench the reaction with saturated ammonium chloride solution and perform an aqueous workup. The crude product is purified by silica gel chromatography to yield the coupled carbon skeleton as a carboxylic acid.

• Step 3.2: Methyl Esterification:

  • Dissolve the purified acid from Step 3.1 in a 1:1 mixture of methanol and toluene.

  • Add trimethylsilyldiazomethane (TMS-diazomethane) dropwise at 0 °C until a persistent yellow color is observed. Caution: TMS-diazomethane is toxic and potentially explosive.

  • Stir for 1 hour at room temperature.

  • Quench excess TMS-diazomethane with a few drops of acetic acid.

  • Remove the solvent under reduced pressure. The residue is purified by flash column chromatography (typically using an ethyl acetate/hexanes gradient) to afford the final target compound.

Caption: Overall synthetic workflow for the target molecule.

Purification and Characterization

Purification:

• Flash Column Chromatography: The primary method for purification after each step. Solvent systems will typically consist of gradients of ethyl acetate in hexanes. TLC should be used to guide fraction collection (visualized with UV light and/or permanganate stain).

• HPLC: For high-purity final material, reverse-phase HPLC (C18 column) with a water/acetonitrile or methanol gradient may be required.

Characterization:

• Nuclear Magnetic Resonance (NMR): ¹H and ¹³C NMR are essential to confirm the structure. Key ¹H signals include the epoxide protons (~2.9 ppm), olefinic protons (5.3-5.8 ppm), and the methyl ester singlet (~3.67 ppm).[4]

• Mass Spectrometry (MS): High-resolution mass spectrometry (HRMS) should be used to confirm the exact mass and elemental composition (C₂₁H₃₄O₄, MW: 350.49).[5][6]

• Chiral HPLC/SFC: To confirm the enantiomeric excess of the epoxide, analysis on a chiral stationary phase may be necessary, comparing the product to a racemic standard if synthesized.

Safety and Handling Precautions

• Personal Protective Equipment (PPE): A lab coat, safety glasses, and appropriate chemical-resistant gloves must be worn at all times.

• Reagent Handling:

  • n-Butyllithium: Pyrophoric. Must be handled under an inert atmosphere using syringe techniques.

  • Dess-Martin Periodinane: Can be shock-sensitive. Avoid grinding.

  • TMS-diazomethane: Highly toxic and a potential carcinogen. Handle only in a well-ventilated fume hood. It can be explosive, especially in contact with sharp glass surfaces.

• Waste Disposal: All organic and chemical waste must be disposed of according to institutional and local environmental regulations.

Troubleshooting

Problem	Possible Cause	Suggested Solution
Low yield in Wittig reaction	Incomplete ylide formation; Steric hindrance; Impure reagents.	Ensure phosphonium salt is dry. Use fresh, titrated n-BuLi. Run reaction at low temperature and allow to warm slowly.
Poor stereoselectivity in epoxidation	"Wet" reagents/solvents; Incorrect temperature; Degraded catalyst.	Use anhydrous solvents. Maintain reaction at -20 °C. Use fresh Ti(OⁱPr)₄ and DET.
Mixture of products after esterification	Incomplete reaction; Side reactions.	Ensure complete consumption of acid by TLC. Use freshly prepared TMS-diazomethane. Purify carefully by column chromatography.

References

• Moccia, M., et al. (2021). Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs. International Journal of Molecular Sciences, 22(4), 1572. Available at: [Link][7][8]

• Umekubo, N., et al. (2020). Pot and time economies in the total synthesis of Corey lactone. Chemical Science. Available at: [Link][9]

• Chemistry LibreTexts. (2024). Strategies in Prostaglandins Synthesis. Available at: [Link][10]

• Barnych, B., et al. (2017). Synthesis of Cyclooxygenase Metabolites of 8,9-Epoxyeicosatrienoic Acid (EET). Organic & Biomolecular Chemistry. Available at: [Link][11]

• Iliff, J. J., & Alkayed, N. J. (2009). Pathways of epoxyeicosatrienoic acids synthesis, metabolism and action. ResearchGate. Available at: [Link][2]

• Ye, Z., et al. (2020). Synthesis of 14,15-EET from Arachidonic Acid Using Urea–Hydrogen Peroxide as the Oxidant. ResearchGate. Available at: [Link][4][12]

• Falck, J.R., et al. (2014). 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications. Journal of Medicinal Chemistry. Available at: [Link][13][14]

• PubChem. 14,15-epoxy-5Z,8Z,11Z-eicosatrienoic acid. Compound Summary. Available at: [Link][3]

• Wikipedia. Epoxyeicosatrienoic acid. Available at: [Link][15]

• Thompson, D. A., et al. (2021). The Hunt for the Putative Epoxyeicosatrienoic Acid Receptor. ACS Chemical Biology. Available at: [Link][1]

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• 1. pubs.acs.org [pubs.acs.org]
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• 3. 14,15-epoxy-5Z,8Z,11Z-eicosatrienoic acid | C20H32O3 | CID 5283205 - PubChem [pubchem.ncbi.nlm.nih.gov]
• 4. researchgate.net [researchgate.net]
• 5. Methyl 14(S),15(S)-epoxy-13(R)-hydroxy-(5Z,8Z,11Z)-eicosatrienoate ≥95% (HPLC), hexane solution | Sigma-Aldrich [sigmaaldrich.com]
• 6. METHYL 11(R,S)-HYDROXY-14(S),15(S)-EPOXY-5(Z),8(Z),12(E)-EICOSATRIENOATE CAS#: 911634-03-2 [m.chemicalbook.com]
• 7. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PMC [pmc.ncbi.nlm.nih.gov]
• 8. Lactones in the Synthesis of Prostaglandins and Prostaglandin Analogs - PubMed [pubmed.ncbi.nlm.nih.gov]
• 9. Pot and time economies in the total synthesis of Corey lactone - Chemical Science (RSC Publishing) [pubs.rsc.org]
• 10. chem.libretexts.org [chem.libretexts.org]
• 11. escholarship.org [escholarship.org]
• 12. researchgate.net [researchgate.net]
• 13. 14,15-Epoxyeicosa-5,8,11-trienoic Acid (14,15-EET) Surrogates: Carboxylate Modifications - PMC [pmc.ncbi.nlm.nih.gov]
• 14. pubs.acs.org [pubs.acs.org]
• 15. Epoxyeicosatrienoic acid - Wikipedia [en.wikipedia.org]

Technical Notes & Optimization

challenges in the chemical synthesis of epoxy-hydroxy-eicosatrienoates

An essential class of signaling molecules, epoxy-hydroxy-eicosatrienoates (EHETs), are derived from the enzymatic oxidation of polyunsaturated fatty acids and play crucial roles in regulating inflammation and immune responses.[1][2] Their potent biological activity makes them attractive targets for drug development. However, their chemical synthesis is fraught with challenges, owing to their structural complexity, which includes multiple stereocenters and a chemically sensitive epoxide ring.

This technical support center provides a comprehensive guide for researchers navigating the complexities of EHET synthesis. It is structured as a series of troubleshooting scenarios and frequently asked questions, offering field-proven insights and actionable protocols to overcome common experimental hurdles.

Troubleshooting Guide: Common Issues in EHET Synthesis

This section addresses specific problems encountered during the synthesis of EHETs, detailing their probable causes and offering targeted solutions.

Low or No Yield of the Epoxidized Product

Question: My epoxidation reaction is showing very low conversion to the desired EHET, or I'm isolating mostly starting material. What could be the cause?

Answer: Low conversion in epoxidation reactions is a common issue that can typically be traced back to reagent quality, reaction conditions, or competing side reactions.

Potential Causes & Solutions:

• Inactive Oxidizing Agent: Peroxy-acids (like m-CPBA) degrade over time, especially if not stored properly. It is crucial to assess the activity of your oxidizing agent before use.

  • Solution: Perform an iodometric titration to determine the active oxygen content of the peroxy-acid. If the activity is significantly lower than specified, use a fresh batch of the reagent.

• Sub-optimal Reaction Temperature: Epoxidation kinetics are highly temperature-dependent. Temperatures that are too low may result in an impractically slow reaction rate, while excessively high temperatures can promote side reactions and reagent decomposition.[3]

  • Solution: Monitor the reaction progress closely using Thin Layer Chromatography (TLC). If the reaction is sluggish, consider a modest increase in temperature (e.g., from 0 °C to room temperature), but be vigilant for the appearance of degradation products.

• Presence of Water: Many epoxidation reagents, particularly organometallic catalysts used in asymmetric epoxidations (e.g., Sharpless epoxidation), are sensitive to moisture.

  • Solution: Ensure all glassware is flame-dried or oven-dried immediately before use. Use anhydrous solvents and handle reagents under an inert atmosphere (e.g., Argon or Nitrogen).

Poor Stereoselectivity in Asymmetric Epoxidation

Question: I am attempting a Sharpless asymmetric epoxidation to install a specific stereoisomer of the epoxide, but my product is a near-racemic mixture. Why is the stereocontrol failing?

Answer: Achieving high enantioselectivity in reactions like the Sharpless epoxidation is critically dependent on the integrity of the chiral catalyst and strict adherence to the protocol.

Potential Causes & Solutions:

• Catalyst Poisoning: The titanium(IV) isopropoxide catalyst is the heart of the Sharpless system. It is highly susceptible to poisoning by coordinating functional groups present in the substrate or impurities in the reaction medium.

  • Solution: Ensure the substrate is free of potential catalyst poisons like amines or phosphines. Purify the starting allylic alcohol meticulously before the reaction. The use of molecular sieves in the reaction can help sequester trace amounts of water or other polar impurities.

• Incorrect Stoichiometry: The ratio of the chiral tartrate ligand to the titanium catalyst is crucial for the formation of the active catalytic species. Deviations from the optimal stoichiometry can lead to the formation of less selective or inactive catalytic assemblies.

  • Solution: Prepare the catalyst solution with great care, ensuring precise measurement of both the titanium isopropoxide and the diethyl tartrate (DET) ligand. A 1:1.2 ratio of Ti(OiPr)₄ to DET is often recommended to ensure all titanium is complexed.

• Substrate Mismatch: The Sharpless epoxidation works best for allylic alcohols. The geometry and steric environment of the double bond and the alcohol can significantly influence the degree of facial selectivity.

  • Solution: While less common for the intended synthesis, verify that your substrate is indeed an allylic alcohol. For substrates that consistently give poor results, alternative asymmetric epoxidation methods may need to be explored.

Uncontrolled Epoxide Ring-Opening and Degradation

Question: My desired EHET product appears to be degrading during workup or purification, leading to a complex mixture of diols and other byproducts. How can I improve its stability?

Answer: EHETs are notoriously labile, particularly due to the strained epoxide ring, which is susceptible to nucleophilic attack, especially under acidic conditions.[3][4]

Potential Causes & Solutions:

• Acidic Conditions: Trace amounts of acid can catalyze the opening of the epoxide ring by water or other nucleophiles present in the reaction mixture or during workup.[3]

  • Solution: During aqueous workup, use a mild buffer (e.g., saturated sodium bicarbonate solution) to neutralize any residual acid. For purification, use silica gel that has been deactivated with a base, such as triethylamine, to prevent on-column degradation.[5]

• High Temperatures: As with many sensitive organic molecules, prolonged exposure to heat can cause decomposition.

  • Solution: Perform all purification steps at low temperatures where possible. Use a cold water bath for your chromatography column and remove solvent under reduced pressure without excessive heating (rotary evaporation at ≤ 30 °C).

• Inappropriate Storage: The polyunsaturated backbone of EHETs is prone to oxidation.

  • Solution: Store the purified product under an inert atmosphere (argon is preferable) at low temperatures (-20 °C or -80 °C). Dissolving the compound in a degassed, anhydrous solvent can also improve long-term stability.

Difficulty in Purification and Isolation

Question: I am struggling to separate my target EHET from reaction byproducts and starting materials. Standard column chromatography gives poor resolution. What are my options?

Answer: The similar polarities of EHETs, their precursors, and certain byproducts can make chromatographic separation challenging.

Potential Causes & Solutions:

• Co-elution of Similar Compounds: Isomeric byproducts or unreacted starting material may have very similar retention factors (Rf) to the desired product.

  • Solution 1 (Flash Chromatography): Optimize your solvent system for flash chromatography on deactivated silica gel.[5] A shallow gradient of a more polar solvent (e.g., ethyl acetate) in a non-polar solvent (e.g., hexanes) can often improve separation.

  • Solution 2 (HPLC): For high-purity samples required for biological assays, High-Performance Liquid Chromatography (HPLC) is often necessary.[5] Both normal-phase and reversed-phase HPLC can be effective. A systematic screening of columns and mobile phases is recommended.

• Product Instability on Stationary Phase: As mentioned, standard silica gel can degrade EHETs.

  • Solution: In addition to deactivating silica with triethylamine, consider using alternative stationary phases like alumina (basic or neutral) or C18-functionalized silica (for reversed-phase chromatography), which may be more inert.

Frequently Asked Questions (FAQs)

Q1: What are the primary challenges in achieving regioselectivity during epoxidation of a polyunsaturated fatty acid?

Regioselectivity refers to the preference for a reaction to occur at one position over another.[6][7] In a polyunsaturated fatty acid containing multiple double bonds, the primary challenge is to epoxidize only the desired double bond. This is typically controlled by directing groups. For many biologically relevant EHETs, the synthesis starts from a precursor that is an allylic alcohol. The hydroxyl group can direct epoxidation to the adjacent double bond, especially when using reagents like those in the Sharpless epoxidation, which coordinate to the alcohol.

Q2: How do I confirm the stereochemistry of my final EHET product?

Confirming the absolute and relative stereochemistry is critical. This is typically a multi-step process:

• NMR Spectroscopy: Techniques like Nuclear Overhauser Effect (NOE) spectroscopy can help determine the relative stereochemistry of the epoxide and hydroxyl groups.

• Chiral HPLC/GC: The purified product can be compared to an authentic, commercially available standard (if one exists) using a chiral column to confirm its enantiomeric purity.

• Conversion to a Known Compound: A powerful method is to convert the synthetic EHET into a known natural product with a well-established stereostructure, such as a resolvin or protectin.[4][5] Matching the chromatographic and spectroscopic data of the derivative to the known compound provides strong evidence for the stereochemical assignment.[4]

Q3: Can I use protecting groups to simplify the synthesis?

Yes, protecting groups are essential tools. The hydroxyl group is often protected as a silyl ether (e.g., TES or TBS ether), and the carboxylic acid is typically protected as a methyl or ethyl ester.[5] This strategy prevents these functional groups from interfering with sensitive reactions like Wittig olefinations or organometallic additions used to construct the carbon skeleton.[5] These groups are chosen for their stability under the reaction conditions and their selective removal at the end of the synthesis.

Visualizing the Process

Troubleshooting Workflow for EHET Synthesis

This diagram outlines a logical decision-making process when encountering common issues in EHET synthesis.

Caption: A decision tree for troubleshooting common EHET synthesis issues.

Experimental Protocols

Protocol: Stereoselective Epoxidation of an Allylic Alcohol Precursor

This protocol is a generalized procedure based on the Sharpless Asymmetric Epoxidation, a cornerstone for installing epoxide stereocenters.[5][8]

Materials:

• Allylic alcohol precursor

• Anhydrous Dichloromethane (DCM)

• Titanium(IV) isopropoxide [Ti(OiPr)₄]

• L-(+)-Diethyl tartrate [L-(+)-DET]

• tert-Butyl hydroperoxide (TBHP), ~5.5 M in decane

• Powdered 3Å or 4Å molecular sieves

• Saturated aqueous sodium sulfite (Na₂SO₃) solution

• Saturated aqueous sodium chloride (brine) solution

• Anhydrous magnesium sulfate (MgSO₄)

Procedure:

• Preparation: Add powdered 3Å molecular sieves (approx. 250 mg per 1 mmol of substrate) to a flame-dried, two-neck round-bottom flask equipped with a magnetic stir bar. Seal the flask with septa and place it under an inert atmosphere of dry argon.

• Solvent and Substrate: Add anhydrous DCM (approx. 20 mL per 1 mmol of substrate) via cannula. Cool the flask to -20 °C in a cryocool bath (e.g., acetonitrile/dry ice).

• Catalyst Formation: In sequence, add L-(+)-DET (1.2 equivalents) and Ti(OiPr)₄ (1.0 equivalent) to the cooled DCM. Stir the resulting pale-yellow solution for 30 minutes at -20 °C to allow for catalyst pre-formation.

• Substrate Addition: Add the allylic alcohol precursor (1.0 equivalent), dissolved in a small amount of anhydrous DCM, dropwise via cannula to the catalyst solution.

• Initiation of Epoxidation: Add TBHP (1.5 equivalents) dropwise to the reaction mixture. The rate of addition should be controlled to maintain the internal temperature below -15 °C.

• Reaction Monitoring: Stir the reaction vigorously at -20 °C. Monitor the disappearance of the starting material by TLC (e.g., using a 30% Ethyl Acetate/Hexanes mobile phase and visualizing with a vanillin stain). The reaction is typically complete within 2-4 hours.

• Quenching: Upon completion, quench the reaction by adding saturated aqueous Na₂SO₃ solution dropwise at -20 °C. Allow the mixture to warm to room temperature and stir vigorously for 1 hour to ensure complete destruction of excess peroxide.

• Workup: Filter the mixture through a pad of Celite® to remove the titanium salts, washing the pad thoroughly with DCM. Transfer the filtrate to a separatory funnel, wash sequentially with water and brine.

• Isolation: Dry the organic layer over anhydrous MgSO₄, filter, and concentrate the solvent in vacuo at low temperature (<30 °C).

• Purification: The crude epoxy alcohol product should be purified immediately via flash column chromatography on silica gel deactivated with 1% triethylamine to prevent ring-opening.

Data Presentation

Table 1: Comparison of Common Epoxidation Methods

Method	Reagent(s)	Selectivity	Typical Conditions	Pros	Cons
Achiral Epoxidation	m-CPBA, H₂O₂	None (yields racemic mixture)	0 °C to RT, CH₂Cl₂	Inexpensive, simple setup	No stereocontrol, acidic byproduct can cause ring-opening[3]
Sharpless Asymmetric Epoxidation	Ti(OiPr)₄, DET, TBHP	High enantioselectivity for allylic alcohols	-20 °C, CH₂Cl₂, molecular sieves	Excellent, predictable stereocontrol (>95% ee)	Substrate limited to allylic alcohols, sensitive to water
Shi Asymmetric Epoxidation	Fructose-derived ketone, Oxone®	High enantioselectivity for trans-disubstituted and trisubstituted olefins	0 °C to RT, buffered (pH ~8)	Broader substrate scope than Sharpless, metal-free	Catalyst can be complex to synthesize, requires careful pH control

References

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• Possible side reactions during epoxidation. ResearchGate. Available from: [Link]

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• Regioselectivity in this heterocycle synthesis. Reddit. (2024-10-29). Available from: [Link]

• Process for the purification of epoxy compounds. Google Patents.

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• Characteristic and Synthesis of High-Temperature Resistant Liquid Crystal Epoxy Resin Containing Boron Nitride Composite. Polymers. (2022-03-20). Available from: [Link]

• CHT™ Ceramic Hydroxyapatite Resin for Commercial Purification. YouTube. (2012-08-15). Available from: [Link]

• Highly reactive novel biobased cycloaliphatic epoxy resins derived from nopol and a study of their cationic photopolymerization. Semantic Scholar. Available from: [Link]

Sources

• 1. studysmarter.co.uk [studysmarter.co.uk]
• 2. Eicosanoids: Biosynthesis, Metabolism, Disease Implications and Analytical Method - Creative Proteomics [creative-proteomics.com]
• 3. researchgate.net [researchgate.net]
• 4. First stereoselective total synthesis of 4(S),5(S)-oxido-17(S)-hydroxy-6(E),8(E),10(Z),13(Z),15(E),19(Z)-docosahexaenoic acid, the biosynthetic precursor of resolvins D3 and D4 - PMC [pmc.ncbi.nlm.nih.gov]
• 5. On the Total Synthesis of 7,8(S,S)-Epoxy-17(S)-hydroxy-4(Z),9(E),11(E),13(Z),15(E),19(Z)-docosahexaenoic Acid Derivative - PMC [pmc.ncbi.nlm.nih.gov]
• 6. study.com [study.com]
• 7. Regioselectivity - Wikipedia [en.wikipedia.org]
• 8. Synthesis of the Four Stereoisomers of 2,3-Epoxy-4-hydroxynonanal, Potential Genotoxic Products of Lipid Peroxidation, and Their Reactivity with Deoxyguanosine - PMC [pmc.ncbi.nlm.nih.gov]

Technical Support Center: Optimizing LC-MS/MS for Eicosanoid Methyl Esters

A dedicated resource for researchers, scientists, and drug development professionals. This guide provides in-depth troubleshooting and FAQs to address common challenges in the analysis of eicosanoid methyl esters.

Quick Navigation

Frequently Asked Questions (FAQs)

Troubleshooting Guide

Key Protocols & Workflows

References

• Deems, R., Buczynski, M. W., Bowers-Gentry, R., Harkewicz, R., & Dennis, E. A. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. LIPID MAPS. [Link]
• Schütt, C., Schuchardt, S., & Schütze, N. (2014). A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids. Journal of Lipid Research, 55(8), 1757-1766. [Link]
• Maddipati, K. R., & Falck, J. R. (2013). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. Prostaglandins & Other Lipid Mediators, 107, 85-91. [Link]
• Deems, R., et al. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography-Electrospray Ionization-Mass Spectrometry. Methods in Enzymology, 432, 59-82. [Link]
• Gladine, C., et al. (2014). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. Journal of Chromatography B, 964, 1-13. [Link]
• Maddipati, K. R., & Falck, J. R. (2013). Enantiomeric Separation of Hydroxy Eicosanoids by Chiral Column Chromatography: Effect of the Alcohol Modifier. ResearchGate. [Link]
• Murphy, R. C. (2007). Methyl esterification of fatty acids and eicosanoids with a novel reagent trimethylsilyldiazomethane for analysis by gas chromatography-mass spectrometry. SciSpace. [Link]
• Al-Tannak, N., et al. (2018). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Journal of Chromatography B, 1092, 455-465. [Link]
• Gaut, R., et al. (2020). Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. Metabolites, 10(10), 405. [Link]
• Kalogianni, D. P., & Gkogkolou, P. (2022). Liquid Chromatography-Mass Spectrometry (LC-MS) Derivatization-Based Methods for the Determination of Fatty Acids in Biological Samples. Molecules, 27(17), 5727. [Link]
• LCGC International. (2012). Optimizing LC–MS and LC–MS-MS Methods. LCGC International, 25(11), 630-638. [Link]
• Ferreira, A. S., et al. (2017). LC-MS/MS method development for anti-oxidative biomarkers. Universidade de Lisboa. [Link]
• Tagawa, Y., et al. (2018). LC-MS ESI Parameter Optimization with Bayesian Optimization for High Sensitivity Measurement. Shimadzu. [Link]
• Buczynski, M. W., et al. (2010). HPLC/MS/MS-Based Approaches for Detection and Quantification of Eicosanoids. Journal of Visualized Experiments, (36), 1885. [Link]
• Ofman, R., et al. (2017). Quantitative determination of esterified eicosanoids and related oxygenated metabolites after base hydrolysis. Journal of Lipid Research, 58(4), 804-815. [Link]30043-3/fulltext)
• Yang, J., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. LIPID MAPS. [Link]
• Yang, J., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. Journal of Chromatography A, 1413, 123-132. [Link]
• Higashi, T. (2007). Derivatization reagents in liquid chromatography/electrospray ionization tandem mass spectrometry for biomedical analysis. Journal of Pharmaceutical and Biomedical Analysis, 44(3), 646-656. [Link]
• Shimadzu Scientific Instruments. (n.d.). LCMS Troubleshooting Tips. Shimadzu. [Link]
• ZefSci. (2023). LCMS Troubleshooting: 14 Best Practices for Laboratories. ZefSci. [Link]
• Tsikas, D. (2014). Liquid chromatography-tandem mass spectrometry analysis of eicosanoids and related compounds in cell models. Analytica Chimica Acta, 825, 1-16. [Link]
• Stokvis, E., Rosing, H., & Beijnen, J. H. (2005). Stable Labeled Isotopes as Internal Standards: A Critical Review. ResearchGate. [Link]

Technical Support Center: Quantification of EETs in Biological Samples

Welcome to the technical support center for the analysis of Epoxyeicosatrienoic Acids (EETs). As a Senior Application Scientist, I understand the nuances and challenges you face in the lab. EETs are potent but notoriously unstable lipid mediators, present at very low concentrations in complex biological matrices.[1][2] Their accurate quantification is critical for understanding their roles in cardiovascular and inflammatory diseases but is fraught with potential pitfalls.[3][4]

This guide is designed with full editorial control to provide you not just with protocols, but with the underlying scientific rationale to empower your decision-making. We will delve into the common issues encountered during EET quantification and provide field-proven troubleshooting strategies and validated protocols.

Part 1: Troubleshooting Guide by Experimental Stage

Success in EETs analysis hinges on meticulous attention to detail at every step of the workflow. An error introduced during sample collection can render the most sophisticated LC-MS/MS analysis meaningless. This section is structured to follow your experimental journey, from the bench to the mass spectrometer.

Stage 1: Sample Collection & Handling

The moment a biological sample is collected, the clock starts ticking on EET stability. The primary threats are enzymatic hydrolysis by soluble epoxide hydrolase (sEH) and auto-oxidation.

Common Issue 1: Low or Undetectable EET Levels, High DHET Levels

• Probable Cause: Ex vivo enzymatic hydrolysis of EETs to their less active dihydroxyeicosatrienoic acid (DHET) metabolites by soluble epoxide hydrolase (sEH).[3][4][5] This is a major challenge as sEH is abundant in many tissues and blood components.

• Troubleshooting & Prevention:

  • Immediate sEH Inhibition: The most critical step is to add an sEH inhibitor to your collection tube before adding the sample (e.g., blood, plasma). This ensures immediate inactivation of the enzyme.

  • Rapid Processing at Low Temperature: Process samples on ice and centrifuge at 4°C as quickly as possible to reduce all enzymatic activity.

  • Anticoagulant Choice: Use EDTA-containing tubes for blood collection. EDTA chelates Mg²⁺ and Ca²⁺, which can help reduce the activity of some enzymes.

Common Issue 2: High Variability Between Replicates

• Probable Cause: Inconsistent sample handling, auto-oxidation, or plasticizer contamination. EETs are susceptible to non-enzymatic degradation and can adsorb to certain plastics.

• Troubleshooting & Prevention:

  • Use Antioxidants: Add an antioxidant like butylated hydroxytoluene (BHT) to the collection tube and extraction solvents to prevent lipid peroxidation.

  • Standardize Collection: Ensure every step, from the timing of centrifugation to the speed of freezing, is identical for all samples.

  • Material Selection: Use amber glass or polypropylene tubes to minimize photo-oxidation and analyte adsorption. Avoid polystyrene tubes.

  • Immediate Freezing & Storage: After processing, snap-freeze samples in liquid nitrogen and store them immediately at -80°C. Do not let samples sit at room temperature or 4°C for extended periods.[6]

Data Presentation: EET Stability Under Various Conditions

Storage Condition	Time	Analyte Stability	Recommendation
Whole Blood at Room Temp (No Inhibitors)	< 30 min	Significant EETs degradation to DHETs	Not Recommended. Process immediately.
Plasma at 4°C (with sEH inhibitor)	24 hours	Stable	Acceptable for short-term storage during processing.[7][8]
Plasma at -20°C (with sEH inhibitor)	1-2 weeks	Gradual degradation observed	Not ideal for long-term storage.
Plasma at -80°C (with sEH inhibitor)	> 1 year	Excellent stability	Recommended for all long-term storage.[6]

Stage 2: Analyte Extraction

The goal of extraction is to efficiently isolate the low-abundance, lipophilic EETs from a complex, often aqueous, biological matrix while removing interfering substances like phospholipids.[2] Solid-Phase Extraction (SPE) is the most common and effective technique.[2][9][10]

Common Issue 3: Poor Analyte Recovery

• Probable Cause: Suboptimal SPE protocol, including incorrect sorbent choice, improper pH, or incorrect solvent selection.

• Troubleshooting & Prevention:

  • Sorbent Selection: C18 (reverse-phase) is the workhorse for EET extraction from aqueous matrices like plasma or urine.[9][11]

  • Sample pH Adjustment: Before loading, acidify the sample to a pH of ~3-4 with a weak acid (e.g., acetic acid). This protonates the carboxylic acid group on the EETs, making them less polar and enhancing their retention on the C18 sorbent.

  • Methodical Solvent Optimization: Ensure each step of the SPE protocol uses the correct solvent polarity. A common mistake is using a wash solvent that is too strong (too non-polar), which prematurely elutes the EETs.

Experimental Protocol: Validated SPE for EETs from Plasma

This protocol is a self-validating system when used with appropriate internal standards and quality controls.

• Internal Standard Spiking:

  • Thaw plasma sample on ice.

  • To 500 µL of plasma, add a known amount of a deuterated EET internal standard (e.g., 14,15-EET-d8). The addition of a stable isotope-labeled internal standard at the earliest stage is crucial to correct for analyte loss during extraction and for matrix effects during analysis.[12][13][14]

• Protein Precipitation & Hydrolysis (Optional - for total EETs):

  • Add 1 mL of cold acetone or acetonitrile, vortex, and centrifuge to pellet proteins.

  • To measure esterified EETs, the supernatant can be subjected to saponification (base hydrolysis) to release EETs from phospholipids before proceeding.

• SPE Cartridge Conditioning:

  • Use a C18 SPE cartridge (e.g., 100 mg).

  • Condition the sorbent by passing 2 mL of methanol followed by 2 mL of ultrapure water. Crucially, do not let the sorbent bed go dry after this step.

• Sample Loading:

  • Acidify the sample supernatant to pH ~4 with acetic acid.

  • Load the sample onto the conditioned SPE cartridge at a slow, steady flow rate (~1 mL/min).[10]

• Washing (Interference Removal):

  • Wash the cartridge with 2 mL of water to remove salts and polar interferences.

  • Wash with 2 mL of a weak organic solvent mixture (e.g., 15% methanol in water) to remove more polar lipids without eluting the EETs.

• Elution:

  • Elute the EETs with 2 mL of a non-polar solvent like ethyl acetate or methyl formate. Collect the eluate in a clean glass tube.

• Drying and Reconstitution:

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

  • Reconstitute the residue in a small, precise volume (e.g., 50 µL) of the initial mobile phase (e.g., 50:50 methanol:water) for LC-MS/MS analysis.

Visualization: EET Quantification Workflow

Caption: A typical workflow for EET quantification.

Stage 3: Instrumental Analysis (LC-MS/MS)

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for EET quantification due to its high sensitivity and selectivity.[2][3][5]

Common Issue 4: Matrix Effects (Ion Suppression or Enhancement)

• Probable Cause: Co-eluting endogenous compounds from the biological matrix (e.g., phospholipids, salts) interfere with the ionization of the target analytes in the mass spectrometer's source, leading to inaccurate quantification.[11][15][16] This is a significant issue in complex matrices like plasma.[11]

• Troubleshooting & Prevention:

  • Improve Chromatographic Separation: The best defense is a good offense. Optimize your LC gradient to separate EETs from the bulk of the matrix components. A longer gradient or a different column chemistry can resolve the issue.

  • Use Stable Isotope-Labeled Internal Standards: A co-eluting, stable isotope-labeled internal standard (e.g., EET-d8) will experience the same matrix effects as the endogenous analyte. By using the ratio of the analyte to the internal standard, the effect is normalized, leading to accurate quantification.[12][14] This is the most robust solution.

  • Assess Matrix Effects: To confirm if matrix effects are an issue, perform a post-extraction spike experiment. Compare the analyte signal in a spiked, extracted blank matrix to the signal in a pure solvent standard. A significant difference indicates the presence of matrix effects.

Common Issue 5: Poor Peak Shape or Isomer Separation

• Probable Cause: Inappropriate mobile phase, column choice, or carryover. EETs exist as four different regioisomers (5,6-, 8,9-, 11,12-, and 14,15-EET), which can be challenging to separate.[5]

• Troubleshooting & Prevention:

  • Mobile Phase pH: Use a mobile phase with a low concentration of a weak acid (e.g., 0.1% formic or acetic acid). This keeps the EETs in their protonated form, leading to better peak shape and retention on a C18 column.

  • Column Selection: A high-resolution, C18 column with a small particle size (e.g., <2 µm) will provide the best separation of the isomers.

  • Injector Wash: Implement a robust injector wash protocol using a strong organic solvent to prevent carryover between samples, which is crucial when analyzing samples with vastly different concentrations.

Data Presentation: Common MS/MS Transitions for EETs

Analyte	Precursor Ion (m/z)	Product Ion (m/z)	Notes
EETs (all regioisomers)	319.2	219.2, 167.1, 271.2	Negative ion mode [M-H]⁻. Product ions vary in abundance between isomers.
14,15-EET-d8 (IS)	327.2	226.2, 172.1	Deuterated internal standard for 14,15-EET.
DHETs (all regioisomers)	337.2	195.1, 155.1	Negative ion mode [M-H]⁻.
14,15-DHET-d11 (IS)	348.2	206.1, 162.1	Deuterated internal standard for 14,15-DHET.[9]

Part 2: Frequently Asked Questions (FAQs)

Q1: Do I need to measure free EETs or total EETs?

This depends entirely on your biological question. EETs are rapidly incorporated into the sn-2 position of phospholipids, creating a cellular reservoir.[3]

• Free EETs: Measure the biologically active, signaling pool of EETs. This requires immediate sEH inhibition and direct extraction without a hydrolysis step.

• Total EETs: Measures both free and esterified EETs. This requires a saponification (base hydrolysis) step to cleave the EETs from phospholipids before extraction. This gives an indication of the total biosynthetic capacity.

Q2: Which internal standard should I use?

The ideal internal standard is a stable isotope-labeled version of your analyte of interest.[12][14]

• Best Practice: Use a mixture of deuterated standards for each regioisomer you wish to quantify (e.g., 8,9-EET-d8, 11,12-EET-d8, etc.). This provides the most accurate correction for each specific analyte.

• Acceptable Alternative: If a full suite of standards is not feasible, using one representative deuterated EET (e.g., 14,15-EET-d8) is better than none, but may not perfectly correct for slight differences in the extraction and ionization behavior of the other isomers.[9]

Q3: My baseline is very noisy. What can I do?

A noisy baseline reduces sensitivity and makes integration difficult.

• Check Solvent Purity: Ensure you are using high-purity, LC-MS grade solvents and additives.

• Clean the MS Source: The ion source can become contaminated over time, especially when analyzing complex biological samples. Follow the manufacturer's protocol for cleaning.

• Improve Sample Cleanup: A noisy baseline is often a sign of insufficient sample cleanup. Re-optimize your SPE wash steps to more effectively remove interfering compounds.

Q4: How do I construct a calibration curve when my blank matrix contains endogenous EETs?

This is a common challenge in bioanalysis.[1][2]

• Surrogate Matrix: The preferred method is to use a surrogate matrix that is free of the analyte, such as charcoal-stripped plasma or a synthetic matrix (e.g., PBS with 4% bovine serum albumin).[2][11] Prepare your calibration standards in this surrogate matrix and process them exactly like your unknown samples.

• Standard Addition: For a small number of samples, the standard addition method can be used, but it is labor-intensive.

Visualization: EET Metabolic Pathway

Caption: Simplified metabolic pathway of EETs.

References

• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. (n.d.). American Chemical Society. Retrieved January 3, 2026, from [Link]

• Spickett, C. M., et al. (2016). A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. Journal of Chromatography B, 1039, 68-76. Retrieved January 3, 2026, from [Link]

• Sato, Y., et al. (2018). Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System. Biological and Pharmaceutical Bulletin, 41(5), 748-755. Retrieved January 3, 2026, from [Link]

• Sato, Y., et al. (2018). Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System. PubMed. Retrieved January 3, 2026, from [Link]

• LC‐MS measurement of the epoxyeicosatrienoic acid mimetic EET‐8‐ZE‐D in rat serum. (2011). The FASEB Journal. Retrieved January 3, 2026, from [Link]

• Thakare, R., et al. (2016). Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. Bioanalysis, 8(19), 1997-2013. Retrieved January 3, 2026, from [Link]

• Development and Validation of Methodologies for the Identification of Specialized Pro-Resolving Lipid Mediators and Classic Eicosanoids in Biological Matrices. (2024). PubMed. Retrieved January 3, 2026, from [Link]

• Wang, M., et al. (2014). Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry – What, how and why? Mass Spectrometry Reviews, 33(5), 317-328. Retrieved January 3, 2026, from [Link]

• Kasuga, K., et al. (2015). Bioanalytical insights into mediator lipidomics. Journal of Pharmaceutical and Biomedical Analysis, 114, 169-177. Retrieved January 3, 2026, from [Link]

• Internal Standards - What Are They? How Do I Choose, Use and Benefit From Them? (n.d.). Crawford Scientific. Retrieved January 3, 2026, from [Link]

• Quantitative profiling of lipid mediators in sperm cells through on-line dilution on-line polymer matrix-based solid-phase extraction liquid chromatography with mass spectrometric detection. (2018). Analytical Methods. Retrieved January 3, 2026, from [Link]

• (PDF) Selection of internal standards for accurate quantification of complex lipid species in biological extracts by electrospray ionization mass spectrometry-What, how and why? (2014). ResearchGate. Retrieved January 3, 2026, from [Link]

• Targeted Mass Spectrometry Reveals Interferon-Dependent Eicosanoid and Fatty Acid Alterations in Chronic Myeloid Leukaemia. (2023). MDPI. Retrieved January 3, 2026, from [Link]

• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. (2006). LIPID MAPS. Retrieved January 3, 2026, from [Link]

• Quantification of eicosanoids and their metabolites in biological matrices: a review. (2014). Bioanalysis, 6(15), 2049-2072. Retrieved January 3, 2026, from [Link]

• Guide To Solid Phase Extraction (SPE): Step-by-Step Protocol And Method Development Workflow. (2024). ALWSCI. Retrieved January 3, 2026, from [Link]

• Development and Validation of a Bioanalytical Method for the Quantification of Nitrated Fatty Acids in Plasma Using LC-MS/MS: Application to Cardiovascular Patients. (2022). MDPI. Retrieved January 3, 2026, from [Link]

• Importance of matrix effects in LC-MS/MS bioanalysis. (2014). Bioanalysis Zone. Retrieved January 3, 2026, from [Link]

• Solid-Phase Extraction (SPE) Method Development. (n.d.). Waters Corporation. Retrieved January 3, 2026, from [Link]

• The Complete Guide to Solid Phase Extraction (SPE). (n.d.). Phenomenex. Retrieved January 3, 2026, from [Link]

• The Fundamentals of Solid Phase Extraction (SPE). (n.d.). Restek. Retrieved January 3, 2026, from [Link]

• Internal Standard Sets for Reliable Metabolomic Analysis. (2024). IROA Technologies. Retrieved January 3, 2026, from [Link]

• Key Points to Remember When Using Internal Standards for Sample Analysis by ICP-OES. (2023). Teledyne Leeman Labs. Retrieved January 3, 2026, from [Link]

• Identification of storage conditions stabilizing extracellular vesicles preparations. (2022). Journal of Extracellular Vesicles. Retrieved January 3, 2026, from [Link]

• Misleading Westerns: Common Quantification Mistakes in Western Blot Densitometry and Proposed Corrective Measures. (2019). Journal of Analytical and Bioanalytical Techniques. Retrieved January 3, 2026, from [Link]

• The effect of storage conditions on sample stability in the routine clinical laboratory. (2015). Annals of Clinical Biochemistry. Retrieved January 3, 2026, from [Link]

• The effect of storage conditions on sample stability in the routine clinical laboratory. (2015). Semantic Scholar. Retrieved January 3, 2026, from [Link]

• Stability of hematological analytes during 48 hours storage at three temperatures using Cell-Dyn hematology analyzer. (2013). Journal of Clinical Laboratory Analysis. Retrieved January 3, 2026, from [Link]

• Stability of analytes related to clinical chemistry and bone metabolism in blood specimens after delayed processing. (2009). Clinical Biochemistry. Retrieved January 3, 2026, from [Link]

Sources

• 1. Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF - PMC [pmc.ncbi.nlm.nih.gov]
• 2. Quantification of eicosanoids and their metabolites in biological matrices: a review - PMC [pmc.ncbi.nlm.nih.gov]
• 3. Epoxyeicosatrienoic Acids Analysis Service - Lipidomics|Creative Proteomics [lipidomics.creative-proteomics.com]
• 4. Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System - PubMed [pubmed.ncbi.nlm.nih.gov]
• 5. A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation - PubMed [pubmed.ncbi.nlm.nih.gov]
• 6. Misleading Westerns: Common Quantification Mistakes in Western Blot Densitometry and Proposed Corrective Measures - PMC [pmc.ncbi.nlm.nih.gov]
• 7. The effect of storage conditions on sample stability in the routine clinical laboratory - PubMed [pubmed.ncbi.nlm.nih.gov]
• 8. Stability of hematological analytes during 48 hours storage at three temperatures using Cell-Dyn hematology analyzer - PMC [pmc.ncbi.nlm.nih.gov]
• 9. Simultaneous Determination Method of Epoxyeicosatrienoic Acids and Dihydroxyeicosatrienoic Acids by LC-MS/MS System [jstage.jst.go.jp]
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Technical Support Center: Optimizing Peak Resolution in GC-MS Analysis of Fatty Acid Methyl Esters (FAMEs)

A Guide for Researchers, Scientists, and Drug Development Professionals

Frequently Asked Questions (FAQs)

This section addresses some of the most common issues encountered in FAMEs analysis.

Q1: What are the primary causes of poor peak resolution and co-elution in my FAMEs chromatogram?

Poor peak resolution, where two or more peaks overlap, is a frequent challenge. The most common culprits include:

• Suboptimal GC Column: The column's stationary phase, dimensions (length, internal diameter), and film thickness are not suitable for the specific FAMEs in your sample. For instance, highly polar columns are necessary to separate cis and trans isomers.

• Inefficient Temperature Program: A ramp rate that is too fast can cause compounds to elute too quickly, without sufficient interaction with the stationary phase, leading to co-elution.

• Incorrect Carrier Gas Flow Rate: The linear velocity of the carrier gas affects the efficiency of the separation. A flow rate that is too high or too low will decrease resolution.

• Sample Overload: Injecting too much sample can saturate the column, leading to broad, asymmetric peaks that can overlap with adjacent peaks.

Q2: How do I select the appropriate GC column for my FAMEs analysis?

Choosing the right column is critical for achieving good resolution. Consider the following:

• Stationary Phase: The polarity of the stationary phase is the most important factor.

  • Non-polar phases (e.g., DB-1, HP-5ms): Separate FAMEs primarily by boiling point.

  • Intermediate-polar phases (e.g., DB-17ms): Offer a different selectivity based on a combination of boiling point and polarity.

  • Highly polar phases (e.g., DB-23, SP-2560, CP-Sil 88): These are the columns of choice for separating FAMEs, especially for resolving geometric (cis/trans) and positional isomers, due to their strong interactions with the double bonds in the fatty acid chains.

• Column Dimensions:

  • Length: Longer columns (e.g., 60 m, 100 m) provide higher resolution but result in longer analysis times.

  • Internal Diameter (ID): Smaller ID columns (e.g., 0.18 mm, 0.25 mm) offer higher efficiency and resolution.

  • Film Thickness: Thicker films increase retention and can improve the resolution of volatile compounds, but may lead to peak broadening for less volatile FAMEs.

Q3: My chromatographic peaks are excessively broad. What are the first things I should check?

Peak broadening is a sign of decreased chromatographic efficiency. Here’s a troubleshooting workflow:

Caption: Troubleshooting workflow for broad GC peaks.

• Injection Technique: A slow injection can cause the sample to be introduced as a wide band onto the column. Ensure a fast, smooth injection.

• Injector Temperature: If the injector temperature is too low, the sample may not vaporize quickly and homogeneously.

• Column Issues: The column may be contaminated or degraded. Try baking the column at a high temperature (within its specified limit) or trimming the first few centimeters from the inlet.

• Carrier Gas Leaks: A leak in the system will reduce the carrier gas flow rate and can lead to peak broadening.

Q4: I am observing peak fronting or tailing. What does this suggest?

Peak asymmetry is a common problem with distinct causes:

• Peak Tailing: This is often caused by active sites in the system (e.g., in the injector liner, on the column stationary phase) that interact with polar functional groups of the analytes. It can also be a sign of column contamination or degradation.

• Peak Fronting: This is typically a result of column overload. Try diluting your sample and re-injecting. It can also be caused by a poor injection technique where the sample is not properly focused at the head of the column.

Q5: How can I enhance the separation of cis and trans isomers of FAMEs?

The separation of cis and trans isomers is challenging due to their similar boiling points. Success relies on exploiting differences in their polarity:

• Use a Highly Polar Column: A cyanopropyl-substituted stationary phase (e.g., SP-2560, CP-Sil 88) is essential. These phases provide strong dipole-dipole interactions that allow for the separation of these isomers.

• Optimize the Temperature Program: Use a very slow temperature ramp (e.g., 1-2 °C/min) in the elution range of the cis/trans isomers. This will increase the time the analytes spend interacting with the stationary phase, improving resolution.

• Use a Long Column: A 100 m column will provide the highest resolving power for these difficult separations.

In-Depth Troubleshooting Guides

This section provides a more detailed, question-and-answer-based approach to resolving complex separation issues.

Optimizing the GC System

Q: How does the GC column's stationary phase chemistry impact the resolution of FAMEs?

The principle of "like dissolves like" is fundamental in chromatography. The stationary phase chemistry dictates the separation mechanism:

• Non-polar phases (e.g., 100% dimethylpolysiloxane) separate FAMEs primarily based on their boiling points. As a result, FAMEs with the same carbon number but different degrees of unsaturation may co-elute.

• Polar phases (e.g., containing cyanopropyl groups) introduce additional separation mechanisms, such as dipole-dipole interactions. These interactions are stronger for cis isomers than for trans isomers, and they increase with the degree of unsaturation. This allows for the separation of FAMEs with the same carbon number, and even the resolution of cis/trans isomers.

Q: What are the ideal column dimensions for achieving high resolution in FAMEs analysis?

The ideal column dimensions depend on the complexity of your sample and the required analysis time.

Parameter	Recommendation for High Resolution	Rationale
Length	60 m - 100 m	Increases the number of theoretical plates, enhancing resolving power.
Internal Diameter (ID)	0.18 mm - 0.25 mm	Smaller ID columns provide higher efficiency, leading to sharper peaks and better resolution.
Film Thickness	0.1 µm - 0.25 µm	Thinner films reduce peak broadening and allow for faster elution, but may have lower sample capacity.

Q: How can I develop an optimal oven temperature program for a complex mixture of FAMEs?

A well-designed temperature program is crucial for resolving a wide range of FAMEs, from short-chain to long-chain and saturated to polyunsaturated.

Caption: Stepwise development of a GC oven temperature program.

Step-by-Step Protocol for Temperature Program Optimization:

• Isothermal Analysis: Start by running an isothermal analysis at a mid-range temperature (e.g., 180 °C) to get an idea of the elution range of your FAMEs.

• Initial Temperature and Hold: Set the initial temperature slightly above the solvent boiling point and hold for 1-2 minutes to ensure sharp initial peaks.

• Initial Ramp: Use a relatively fast ramp (e.g., 10 °C/min) to elute the early, well-separated FAMEs.

• Slower Ramps for Critical Pairs: In the region where you expect co-elution (e.g., for C18 isomers), decrease the ramp rate significantly (e.g., 1-2 °C/min). This will increase the separation factor and improve resolution.

• Final Ramp and Hold: After the last peak of interest has eluted, you can increase the ramp rate to elute any high-boiling compounds and then hold at a high temperature to clean the column.

Q: What is the impact of the carrier gas type and its flow rate on peak resolution?

The choice of carrier gas and its linear velocity significantly affects chromatographic efficiency, which is often described by the van Deemter equation.

• Carrier Gas Type:

  • Hydrogen (H₂): Provides the highest efficiency at high flow rates, allowing for faster analysis times without a significant loss in resolution. However, it is flammable and requires safety precautions.

  • Helium (He): A good compromise between efficiency and safety. It is the most commonly used carrier gas.

  • Nitrogen (N₂): Provides the highest theoretical efficiency, but at a much lower optimal flow rate, leading to very long analysis times.

• Flow Rate/Linear Velocity: For any given carrier gas, there is an optimal flow rate at which the column efficiency is maximized (and thus peak resolution is best). Deviating from this optimum will lead to peak broadening. It is recommended to operate at or slightly above the optimal flow rate to balance resolution and analysis time.

Sample Preparation and Derivatization

Q: How can incomplete derivatization impact my chromatogram, and how can I ensure complete conversion to FAMEs?

Incomplete derivatization of fatty acids to their methyl esters can lead to several problems:

• Poor Peak Shape: Free fatty acids are polar and can interact with active sites in the GC system, leading to severe peak tailing.

• Inaccurate Quantification: If the conversion is not complete and reproducible, the quantitative results will be unreliable.

• Ghost Peaks: Unreacted derivatization reagents can sometimes appear as large peaks in the chromatogram.

Protocol for Ensuring Complete Derivatization (Acid-Catalyzed Method):

• Sample Preparation: Start with a dried lipid extract.

• Reagent Addition: Add 2 mL of a 1% sulfuric acid solution in methanol to the sample.

• Reaction: Heat the mixture at 50 °C for 2 hours in a sealed vial.

• Extraction: After cooling, add 1 mL of hexane and 1 mL of water. Vortex thoroughly.

• Phase Separation: Centrifuge to separate the layers. The FAMEs will be in the upper hexane layer.

• Analysis: Inject the hexane layer into the GC-MS.

Note: Always run a standard mixture of fatty acids to verify the completeness of the derivatization reaction.

Technical Support Center: Addressing Matrix Effects in LC-MS/MS Analysis of Plasma Eicosanoids

Introduction: The quantification of eicosanoids in plasma via liquid chromatography-tandem mass spectrometry (LC-MS/MS) is a powerful tool for understanding inflammatory processes and the efficacy of therapeutic interventions. However, the inherent complexity of plasma presents a significant analytical challenge known as the "matrix effect." This phenomenon, caused by co-eluting endogenous components, can interfere with the ionization of target eicosanoids, leading to signal suppression or enhancement.[1][2][3] Such interference can severely compromise the accuracy, precision, and sensitivity of an assay.[2][4] This guide provides a comprehensive resource for researchers to diagnose, troubleshoot, and mitigate matrix effects in their plasma eicosanoid analyses, ensuring the generation of reliable and reproducible data.

Troubleshooting Guide: Common Issues & Solutions

This section is designed to address specific problems you might encounter during your LC-MS/MS analysis of plasma eicosanoids.

Q1: My analyte signal is highly variable and inconsistent between different plasma samples. How can I determine if this is due to a matrix effect?

Answer:

Signal variability is a classic symptom of matrix effects, where different patient or animal samples contain varying levels of interfering substances. To systematically diagnose this issue, you should perform a qualitative assessment to identify regions of ion suppression or enhancement in your chromatogram. The post-column infusion experiment is the gold-standard for this purpose.[5][6][7]

Diagnostic Workflow: Post-Column Infusion Experiment

This experiment helps visualize the regions in your chromatographic run where matrix components are suppressing or enhancing the MS signal.

Experimental Protocol: Post-Column Infusion Setup

• Prepare a Standard Solution: Create a solution of your target eicosanoid (or a representative standard) in a clean solvent (e.g., 50:50 methanol:water) at a concentration that gives a stable and moderate signal.

• Set up the Infusion: Using a syringe pump and a T-junction, continuously infuse this standard solution into the mobile phase flow after the analytical column but before the mass spectrometer's ion source.[6]

• Establish a Stable Baseline: Start the infusion and allow the signal for your standard to stabilize, creating an elevated, flat baseline.

• Inject a Blank Matrix Extract: Inject a plasma sample that has been subjected to your standard extraction procedure but contains no spiked analyte.

• Analyze the Chromatogram: Monitor the signal of your infused standard. Any significant dips in the baseline indicate regions of ion suppression, while peaks or rises indicate ion enhancement.[5][6]

The diagram below illustrates a decision-making process based on the results of a post-column infusion experiment.

Figure 1. Decision tree for diagnosing matrix effects.

Q2: I've confirmed ion suppression that co-elutes with my eicosanoids. What are the most common culprits in plasma and how can I remove them?

Answer:

The primary cause of ion suppression in plasma analysis, particularly with electrospray ionization (ESI), is the presence of phospholipids .[4][8][9][10] These abundant molecules have a high propensity to ionize and can compete with your analytes in the ESI source, leading to a suppressed signal.[11] The key to mitigating this is a robust sample preparation strategy designed to selectively remove phospholipids while retaining your eicosanoids.

Here is a comparison of common sample preparation techniques:

Technique	Mechanism	Phospholipid Removal Efficiency	Pros	Cons
Protein Precipitation (PPT)	Proteins are denatured and precipitated using an organic solvent (e.g., acetonitrile) or acid.[12][13]	Low to Moderate	Simple, fast, inexpensive.[12]	Co-precipitates some analytes, and many phospholipids remain in the supernatant.[13][14]
Liquid-Liquid Extraction (LLE)	Analytes are partitioned between two immiscible liquid phases based on their relative solubility.[15][16]	Moderate	Can provide clean extracts.[14]	Can be labor-intensive, may have lower recovery for more polar eicosanoids, and some phospholipids may still partition with the analyte.[14][15]
Solid-Phase Extraction (SPE)	Analytes are retained on a solid sorbent while interferences are washed away.[15][17]	High to Very High	Highly selective, excellent for removing phospholipids, high recovery, and amenable to automation.[15]	Requires method development to optimize sorbent, wash, and elution steps.[18]
HybridSPE®-Precipitation	Combines protein precipitation with a selective phospholipid removal sorbent in a single device.[9][10]	Very High	Combines the simplicity of PPT with the high efficiency of phospholipid removal.[10][19]	Higher cost per sample compared to standard PPT.

Expert Recommendation: For robust eicosanoid analysis, Solid-Phase Extraction (SPE) is highly recommended.[15] A reversed-phase C18 sorbent is a common and effective choice for extracting eicosanoids from acidified plasma.[20]

Experimental Protocol: Generic C18 SPE for Plasma Eicosanoids

• Sample Pre-treatment: Acidify plasma sample to pH ~3.5 with 2M HCl.[20] This ensures that the acidic eicosanoids are in a neutral form and will be retained on the reversed-phase sorbent.

• Column Conditioning: Condition a C18 SPE cartridge by washing with 1-2 column volumes of methanol, followed by 1-2 column volumes of deionized water.[20]

• Sample Loading: Load the acidified plasma sample onto the conditioned cartridge.

• Washing: Wash the cartridge with 1-2 column volumes of a weak organic solvent solution (e.g., 10-15% methanol in water) to remove polar interferences like salts.[20] A subsequent wash with hexane can help remove neutral lipids.[20]

• Elution: Elute the eicosanoids with a suitable organic solvent like methyl formate or ethyl acetate.[20][21]

• Dry-down and Reconstitution: Evaporate the eluate to dryness under a gentle stream of nitrogen and reconstitute in your initial mobile phase.

Q3: I'm using a deuterated internal standard, but my results are still imprecise. Why isn't it compensating for the matrix effect?

Answer:

The use of a stable isotope-labeled internal standard (SIL-IS) is the most effective way to compensate for matrix effects.[2][22][23] A SIL-IS is chemically identical to the analyte and should experience the same extraction recovery and ionization suppression or enhancement.[22] However, for this compensation to be effective, two critical conditions must be met:

• Co-elution: The SIL-IS and the native analyte must co-elute chromatographically. If they separate, even slightly, they may be eluting into different "zones" of ion suppression, rendering the correction inaccurate.[16]

• Early Addition: The SIL-IS must be added to the sample as early as possible in the workflow (ideally, before any extraction steps) to account for variability in sample preparation and recovery.[22]

Troubleshooting Steps:

• Verify Co-elution: Overlay the chromatograms for your analyte and its SIL-IS. They should have identical retention times. If not, your chromatographic method may need optimization.

• Check IS Purity: Ensure your SIL-IS is of high isotopic purity and does not contain significant amounts of the unlabeled analyte, which can affect accuracy at the lower limit of quantitation (LLOQ).[22]

• Review Your Workflow: Confirm that the SIL-IS is being added to every sample, standard, and QC before you begin the extraction process.

The following diagram illustrates the importance of co-elution for effective matrix effect compensation.

Figure 2. Importance of analyte and SIL-IS co-elution.

Frequently Asked Questions (FAQs)

Q: How do I quantitatively assess the matrix effect according to regulatory guidelines?

A: Regulatory bodies like the FDA recommend a quantitative assessment of matrix effects during method validation.[24][25] This is typically done using the post-extraction addition method to calculate the Matrix Factor (MF).[1][6]

The assessment involves comparing the response of an analyte in a clean solution to the response of the same analyte spiked into an extracted blank plasma sample from multiple sources (at least six different lots).[24][25]

• Set A: Peak response of the analyte spiked into the extracted blank plasma.

• Set B: Peak response of the analyte in a neat (clean) solution.

Matrix Factor (MF) = (Mean Peak Response in Set A) / (Mean Peak Response in Set B)

An MF of 1 indicates no matrix effect. An MF < 1 indicates ion suppression, and an MF > 1 indicates ion enhancement. The IS-normalized MF should be close to 1.0, and the coefficient of variation (%CV) of the MF across the different plasma lots should be ≤15%.[1][25]

Q: Can I completely eliminate matrix effects?

A: Completely eliminating matrix effects is often not feasible, as it is difficult to remove every single endogenous component from a complex biological sample.[2] The goal of good method development is to minimize matrix effects to a point where they do not impact the accuracy and precision of the assay, and to compensate for any remaining effects using a co-eluting stable isotope-labeled internal standard.[23][26]

Q: Besides phospholipids, are there other sources of matrix effects I should be aware of?

A: Yes. While phospholipids are the main culprits, other factors can contribute to matrix effects:

• Anticoagulants: Different anticoagulants (e.g., EDTA, heparin, citrate) used during blood collection can have varying effects on the analysis. It's crucial to be consistent with the anticoagulant used for all samples, including those for calibration standards and QCs.

• Co-administered Drugs: In clinical studies, other medications the patient is taking can co-elute and cause interference.

• Hemolysis and Lipemia: Hemolyzed (containing ruptured red blood cells) or lipemic (high in lipids) samples can introduce additional interfering compounds and should be evaluated during method development.[27]

• Dosing Vehicles: In preclinical studies, the vehicle used to administer a drug can sometimes cause matrix effects.[28]

References

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• Monitoring phospholipids for assessment of ion enhancement and ion suppression in ESI and APCI LC/MS/MS for chlorpheniramine in human plasma and the importance of multiple source matrix effect evaluations. (n.d.). PubMed. [Link]

• HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC-ESI-MS Bioanalysis. (n.d.). PubMed. [Link]

• Systematic and comprehensive strategy for reducing matrix effects in LC/MS/MS analyses. (2007). Journal of the American Society for Mass Spectrometry. [Link]

• HybridSPE: A novel technique to reduce phospholipid-based matrix effect in LC–ESI-MS Bioanalysis. (2013). Journal of Young Pharmacists. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC–MS Analysis. (n.d.). Chromatography Today. [Link]

• An Uncommon Fix for LC–MS Ion Suppression. (2019). Chromatography Online. [Link]

• Ion Suppression in LC–MS–MS — A Case Study. (2014). LCGC Europe. [Link]

• LCMS Troubleshooting: 14 Best Practices for Laboratories. (2024). ZefSci. [Link]

• Innovations and Strategies of Sample Preparation Techniques to Reduce Matrix Effects During LC–MS/MS Bioanalysis. (2021). LCGC International. [Link]

• Strategies for the Detection and Elimination of Matrix Effects in Quantitative LC-MS Analysis. (n.d.). Separation Science. [Link]

• Characterization of Supported Liquid Extraction as a Sample Pretreatment Method for Eicosanoids and Related Metabolites in Biological Fluids. (2019). PubMed. [Link]

• Optimize LC‑MS/MS Sensitivity: Ion Suppression in Bioanalysis. (2024). AMSbio. [Link]

• Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. (2015). Journal of Chromatography B. [Link]

• Troubleshooting ion suppression in LC-MS analysis. (2024). YouTube. [Link]

• Quantification of eicosanoids and their metabolites in biological matrices: a review. (2019). Bioanalysis. [Link]

• Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. (2007). LIPID MAPS. [Link]

• Matrix Effects and Application of Matrix Effect Factor. (2015). Taylor & Francis Online. [Link]

• Compensation of Matrix Effects by Postcolumn Infusion of a Monitor Substance in Multiresidue Analysis With LC-MS/MS. (2009). PubMed. [Link]

• M10 Bioanalytical Method Validation and Study Sample Analysis Guidance for Industry. (2024). FDA. [Link]

• The essence of matrix effects for chromatographic assays. (n.d.). European Bioanalysis Forum. [Link]

• Simultaneous LC–MS/MS analysis of eicosanoids and related metabolites in human serum, sputum and BALF. (2014). Journal of Chromatography B. [Link]

• Evaluation of Matrix Influence in Extractables Analysis of Medical Device Extracts. (2021). FDA. [Link]

• Use of post-column infusion for assessment of matrix effects. (2013). ResearchGate. [Link]

• Phase separation liquid-liquid extraction for the quantification of 8-iso-Prostaglandin F2 Alpha in human plasma by LC-MS/MS. (2017). Biomedical Chromatography. [Link]

• Strategies for Using Postcolumn Infusion of Standards to Correct for Matrix Effect in LC-MS-Based Quantitative Metabolomics. (2021). Journal of the American Society for Mass Spectrometry. [Link]

• Bioanalytical Method Validation - Guidance for Industry. (2018). FDA. [Link]

• A simple and robust UPLC-SRM/MS method to quantify urinary eicosanoids. (2013). Journal of Lipid Research. [Link]

• Overcoming matrix effects: expectations set by guidelines. (2014). Bioanalysis Zone. [Link]

• Phase separation liquid-liquid extraction for the quantification of 8-iso-prostaglandin f2 alpha. (2017). Biomedical Chromatography. [Link]

• Specialized-Pro-Resolving-Mediators-and-Eicosanoids-A-Preferred-Solid-Phase-Extraction-Protocol-from-Tissues-and-Biological-Fluids. (n.d.). The Serhan Laboratory. [Link]

• Matrix effects: Causes and solutions. (2009). ResearchGate. [Link]

• Matrix effects break the LC behavior rule for analytes in LC-MS/MS analysis of biological samples. (2014). Journal of Chromatography B. [Link]

• Development and validation of an extraction method for the determination of pro-inflammatory eicosanoids in human plasma using liquid chromatography-tandem mass spectrometry. (2013). ResearchGate. [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). Agilent Technologies. [Link]

• Analytical Considerations of Stable Isotope Labelling in Lipidomics. (2018). Metabolites. [Link]

• Two distinct sample prep approaches to overcome matrix effect in LC/MS of serum or plasma samples. (n.d.). Bioanalysis Zone. [Link]

• Protein precipitation for the analysis of a drug cocktail in plasma by LC-ESI-MS. (2004). PubMed. [Link]

• Protein Precipitation for Biological Fluid Samples Using Agilent Captiva EMR—Lipid 96-Well Plates. (n.d.). LabRulez. [Link]

• Matrix effects and selectivity issues in LC-MS-MS. (2004). ResearchGate. [Link]

• Protein Precipitation by Metal Hydroxides as a Convenient and Alternative Sample Preparation Procedure for Bioanalysis. (2022). MDPI. [Link]

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Technical Support Center: Minimizing Isomerization During Eicosanoid Synthesis

Last Updated: January 3, 2026

Welcome to the technical support center for eicosanoid synthesis. This guide is designed for researchers, scientists, and drug development professionals who work with these potent, yet notoriously unstable, lipid mediators. Isomerization—the structural rearrangement of a molecule into a different form—is a critical challenge in eicosanoid research, leading to loss of biological activity, altered receptor specificity, and confounded experimental results.

This document provides in-depth troubleshooting advice, answers to frequently asked questions, and validated protocols to help you maintain the structural integrity of your eicosanoids from synthesis to application.

Part 1: Troubleshooting Guide - Diagnosing and Solving Isomerization

This section addresses specific problems you may encounter during your workflow. Each entry details the problem, its probable causes, and actionable solutions based on established biochemical principles.

Problem 1: My final Prostaglandin E2 (PGE2) product shows multiple peaks on reverse-phase HPLC, with new peaks appearing at earlier retention times.

Probable Cause & Solution:

This pattern strongly suggests the degradation of PGE2 into its less polar isomers, primarily Prostaglandin A2 (PGA2) and Prostaglandin B2 (PGB2). This is a classic issue caused by the chemical instability of the β-hydroxyketone structure in the five-membered ring of PGE2, which is susceptible to dehydration.

• Causality: The conversion of PGE2 to PGA2 is a dehydration reaction that is readily catalyzed by both acid and base. PGA2 can then further isomerize to the more chemically stable, conjugated enone structure of PGB2. This process is accelerated by elevated temperatures and the presence of trace metals.

• Immediate Action: Immediately analyze an aliquot of your starting material or a fresh standard to confirm its purity. This will rule out a contaminated source.

• Solutions During Synthesis & Purification:

  • Strict pH Control: Maintain a pH range of 6.0-7.0 during all aqueous steps.[1] The rate of degradation increases significantly at pH values above 8 and below 4.[1] Use of a phosphate buffer can help maintain this range.

  • Low-Temperature Processing: Perform all purification steps, including chromatography and solvent evaporation, at low temperatures (4-8°C) whenever possible.[2] Avoid prolonged exposure to room temperature.

  • Solvent Choice: For chromatography, use high-purity, degassed solvents. During final product dissolution and storage, anhydrous ethanol or methyl acetate are preferred over aqueous solutions for long-term stability.[1][3]

  • Inert Atmosphere: When evaporating solvents, use a gentle stream of an inert gas like nitrogen or argon to minimize oxidative degradation, which can occur alongside isomerization.

Problem 2: My leukotriene preparation (e.g., LTB4, LTC4) is losing biological activity faster than expected, even when stored at -20°C.

Probable Cause & Solution:

Leukotrienes are highly susceptible to both oxidative degradation and geometric (cis-trans) isomerization of their conjugated triene system. This isomerization disrupts the specific three-dimensional shape required for receptor binding.

• Causality: The conjugated double bond system in leukotrienes is sensitive to light, oxygen, and trace amounts of acid or radical species. For example, Leukotriene E4 (LTE4) can slowly isomerize to its 11-trans isomer even at 0°C.[4] Exposure to air can lead to the formation of various oxidized artifacts.

• Solutions for Handling & Storage:

  • Strictly Anaerobic & Anhydrous Conditions: Leukotrienes should be handled under an inert atmosphere (argon or nitrogen) as much as possible. Use high-purity anhydrous solvents like ethanol for reconstitution. Cayman Chemical recommends dissolving neat oils of leukotrienes under a gentle stream of nitrogen.[4]

  • Upgrade Storage Temperature: For long-term storage (>1 month), -80°C is strongly recommended over -20°C.[4][5] Store in small, single-use aliquots to avoid repeated freeze-thaw cycles.

  • Light Protection: Always store leukotriene solutions in amber vials or protect them from light by wrapping vials in aluminum foil. Light can catalyze the formation of isomers.

  • Avoid Aqueous Storage: Do not store leukotrienes in aqueous buffers for more than a day.[3][4] If an aqueous solution is required for an experiment, it should be prepared fresh from an organic stock solution immediately before use.

Problem 3: During the deprotection step of my 2-arachidonoylglycerol (2-AG) synthesis, I'm seeing significant formation of the 1-AG isomer.

Probable Cause & Solution:

This is a well-known issue of acyl migration. The 2-AG molecule is thermodynamically less stable than the 1-AG isomer, and the acyl group will migrate from the sn-2 position to the sn-1 position, especially under acidic or basic conditions.

• Causality: The migration is catalyzed by conditions that promote the formation of a transient orthoester intermediate. This process can even occur during purification steps like flash chromatography on silica gel due to its slightly acidic nature.

• Solutions for Synthesis:

  • Enzymatic Deprotection: A highly effective strategy is to use enzymatic methods for the final deprotection step. Lipases, such as the immobilized lipase from Mucor miehei, can remove protecting groups under very mild, neutral conditions (e.g., at room temperature), which completely avoids the problem of acyl migration.[6]

  • Optimized Chemical Deprotection: If a chemical route is necessary, carefully select reagents that operate under the mildest and most neutral conditions possible. Minimize reaction times and workup temperatures.

  • Purification Strategy: Avoid purification methods that expose the 2-AG to acidic surfaces for prolonged periods. If chromatography is unavoidable, consider using a neutral stationary phase like deactivated silica or performing the chromatography at low temperatures with buffered eluents. A recent study demonstrated that enzymatic deprotection can yield 2-AG pure enough to not require further purification, thereby bypassing this issue entirely.[6]

Part 2: Frequently Asked Questions (FAQs)

Q1: What are the ideal storage conditions for most eicosanoids?

A: The gold standard for long-term storage is as a solution in a high-purity, anhydrous organic solvent (e.g., ethanol, methanol, or methyl acetate) at -80°C in a tightly sealed, light-protected vial.[4][5] For prostaglandins, storage at -20°C is often acceptable.[3] Aliquoting into single-use volumes is critical to prevent degradation from repeated warming and cooling.

Q2: How quickly does PGE2 degrade in aqueous solutions?

A: The stability of PGE2 in aqueous solution is highly pH-dependent. At 25°C, the time it takes for 10% of the product to be lost varies dramatically:

• pH 3-4: ~133 hours

• pH 6: ~53 hours

• pH 8: ~42 hours

• pH 10: ~25 minutes This data clearly shows that neutral to slightly acidic conditions are best for short-term aqueous handling, while basic conditions are extremely detrimental.[1]

pH	Time for 10% Loss (at 25°C)
3.0 - 4.0	133 hours
6.0	53 hours
8.0	42 hours
9.0	4.2 hours
10.0	0.42 hours (25 minutes)
Data summarized from Sigma-Aldrich product information sheet for Prostaglandin E2.[1]

Q3: Can I use antioxidants to prevent isomerization?

A: While antioxidants like BHT (butylated hydroxytoluene) can be effective at preventing the formation of oxidized artifacts (e.g., isoprostanes), they are generally not effective at preventing chemically-driven isomerization like the dehydration of PGE2 or the acyl migration of 2-AG. For leukotrienes, ensuring an oxygen-free environment is more critical. Interestingly, for LTE4, the addition of an antioxidant does not enhance its stability.[4]

Q4: How can I analytically separate and quantify eicosanoid isomers?

A: High-Performance Liquid Chromatography (HPLC) is the primary tool.

• Reverse-Phase HPLC (RP-HPLC): This is excellent for separating eicosanoids based on polarity. For example, the isomers PGA2 and PGB2 are less polar than PGE2 and will elute earlier on a C18 column.[7]

• Chiral Chromatography: To separate enantiomers (mirror-image isomers), a chiral stationary phase is required. Columns like Chiralpak AD are effective for resolving enantiomers of hydroxy and hydroperoxy eicosanoids.[8]

• Mass Spectrometry (MS): Coupling HPLC with tandem mass spectrometry (LC-MS/MS) provides the highest sensitivity and specificity, allowing for the quantification of dozens of eicosanoids and their isomers in a single run.[7][9]

Part 3: Key Methodologies and Protocols

Protocol 1: General Handling and Storage of Isomer-Sensitive Eicosanoids

This protocol outlines the best practices for reconstituting, handling, and storing eicosanoids to minimize degradation.

• Preparation: Before opening the product vial, allow it to warm to room temperature for at least 30 minutes. This prevents condensation of atmospheric moisture inside the vial, which can compromise the stability of the neat compound.

• Reconstitution:

  • Work in a well-ventilated area, preferably under a gentle stream of inert gas (nitrogen or argon).

  • Add a high-purity, anhydrous solvent (e.g., ethanol, DMSO, dimethylformamide) to the vial to create a concentrated stock solution.[3][4]

  • Cap the vial tightly and vortex gently until the eicosanoid is fully dissolved.

• Aliquoting: Immediately divide the stock solution into smaller, single-use aliquots in amber glass vials or cryovials. This is the most critical step to prevent degradation from multiple freeze-thaw cycles and to minimize the amount of air exposure for the bulk supply.

• Storage:

  • Seal the aliquots tightly, potentially using parafilm for extra security against air ingress.

  • Store at -80°C for maximum long-term stability, especially for sensitive compounds like leukotrienes.[4][5]

• Preparation for Experiments:

  • When needed, remove a single aliquot and allow it to warm to room temperature.

  • If an aqueous buffer is required, perform the final dilution immediately before the experiment. Do not store the aqueous solution.[4]

Workflow: Troubleshooting Isomer Formation

This workflow provides a logical sequence for identifying and resolving isomerization issues detected during analytical QC.

Caption: A troubleshooting flowchart for diagnosing isomerization.

Chemical Pathway: The Instability of Prostaglandin E2

The following diagram illustrates the primary degradation pathway of PGE2, highlighting the chemical transformations that researchers must prevent.

Caption: Degradation pathway of Prostaglandin E2.

References

• Salari, H., et al. (1984). Mechanism of prostaglandin E2 release and increase in PGH2/PGE2 isomerase activity by PDGF: involvement of nitric oxide. PubMed. Available at: [Link]

• M-CSA. Prostaglandin-E synthase. M-CSA Mechanism and Catalytic Site Atlas. Available at: [Link]

• Wang, Y., et al. (2014). Targeted quantitative analysis of eicosanoid lipids in biological samples using liquid chromatography-tandem mass spectrometry. PMC - NIH. Available at: [Link]

• Ferretti, A., & Flanagan, V. P. (2002). Enantiomeric separation of hydroxy and hydroperoxy eicosanoids by chiral column chromatography. PubMed. Available at: [Link]

• Yang, P., et al. (2015). Comprehensive Ultra Performance Liquid Chromatographic Separation and Mass Spectrometric Analysis of Eicosanoid Metabolites Suitable for Human Materials. NIH. Available at: [Link]

• Buczynski, M. W., et al. (2007). Detection and Quantitation of Eicosanoids via High Performance Liquid Chromatography‐Electrospray Ionization‐Mass Spectrometry. LIPID MAPS. Available at: [Link]

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Reference Data & Comparative Studies

A Comparative Guide to the Biological Activities of 11,12-EET and 14,15-EET

This guide provides an in-depth comparison of the biological activities of two prominent epoxyeicosatrienoic acid (EET) regioisomers: 11,12-EET and 14,15-EET. Designed for researchers, scientists, and drug development professionals, this document synthesizes current experimental data to elucidate the distinct and overlapping roles of these critical lipid signaling molecules in physiology and pathophysiology.

Introduction: The Epoxygenase Pathway and its Mediators

Epoxyeicosatrienoic acids (EETs) are a class of signaling lipids produced from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenases.[1][2][3] Primarily synthesized by CYP isoforms from the 2C and 2J subfamilies, four EET regioisomers can be formed: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[2][4][5][6] These molecules act as local hormones (autocrine and paracrine agents) to regulate a wide array of biological processes, including vascular tone, inflammation, and cell growth.[1][7]

The biological activity of EETs is tightly regulated by their rapid metabolism. The primary route of inactivation is hydrolysis of the epoxide group by the enzyme soluble epoxide hydrolase (sEH), which converts EETs into their corresponding, and generally less biologically active, dihydroxyeicosatrienoic acids (DHETs).[1][4][8] This metabolic vulnerability is a critical consideration in experimental design and a key therapeutic target. The use of soluble epoxide hydrolase inhibitors (sEHIs) can stabilize endogenous EET levels, thereby amplifying their beneficial effects, a strategy that has shown promise for treating cardiovascular diseases, inflammation, and hypertension.[9][10][11][12]

While all EETs share common functions, substantial evidence indicates that 11,12-EET and 14,15-EET, the most studied regioisomers, possess distinct activity profiles. Understanding these differences is paramount for developing targeted therapeutics that can selectively harness their beneficial properties.

Caption: General EET Synthesis and Metabolism Pathway.

Head-to-Head Comparison: 11,12-EET vs. 14,15-EET

Cardiovascular System: Vasodilation and Cardioprotection

Both 11,12-EET and 14,15-EET are potent vasodilators and are considered key Endothelium-Derived Hyperpolarizing Factors (EDHFs), which are crucial for regulating blood flow independently of nitric oxide and prostacyclin.[4][13][14]

• Mechanism of Vasodilation: The primary mechanism involves the activation of large-conductance Ca²⁺-activated potassium (BKCa) channels in vascular smooth muscle cells.[2][7][14][15] This leads to potassium efflux, hyperpolarization of the cell membrane, and subsequent closure of voltage-gated calcium channels, resulting in smooth muscle relaxation and vasodilation.[7] Evidence strongly suggests this process is initiated by the binding of EETs to a Gs protein-coupled receptor (GPCR), leading to cAMP production and Protein Kinase A (PKA) activation.[14][16][17]

• Comparative Potency: While both isomers are effective, their potency can vary depending on the specific vascular bed and species.[18] Some studies report that 11,12-EET exerts more consistent effects on endothelial signaling.[16] For instance, 11,12-EET is a primary mediator of vasorelaxation in human internal mammary arteries.[13][14] Furthermore, the biological activity is often enantiomer-specific; 11(R),12(S)-EET is a more potent activator of endothelial signaling and angiogenesis than its 11(S),12(R) counterpart.[16][19]

• Cardiac Effects: Both regioisomers exhibit cardioprotective properties, notably in reducing ischemia-reperfusion injury.[9][13] However, their direct effects on cardiomyocytes can differ. In isolated cardiac myocytes, 11,12-EET was shown to increase cell shortening and intracellular calcium, while 14,15-EET had no effect.[14] Conversely, 14,15-EET has been reported to reduce developed left ventricular pressure in isolated hearts.[14] 11,12-EET specifically improves the recovery of cardiac contractile function after prolonged ischemia.[13]

Feature	11,12-EET	14,15-EET	References
Vasodilation	Potent vasodilator, key EDHF	Potent vasodilator, key EDHF	[4][13][14]
Primary Mechanism	Activation of BKCa channels via Gs-PKA pathway	Activation of BKCa channels	[7][14][16]
Cardioprotection	Reduces ischemia-reperfusion injury; improves contractile recovery	Reduces ischemia-reperfusion injury; may reduce ventricular pressure	[9][13][14]
Enantiomer Specificity	High (11(R),12(S)-EET is most active)	Demonstrated, but less characterized than 11,12-EET	[16][19]

Table 1: Comparative Cardiovascular Activities.

The Inflammatory Response

The role of EETs in inflammation is complex, with 11,12-EET emerging as a more consistent anti-inflammatory agent, while the effects of 14,15-EET have been subject to more debate.

• 11,12-EET: This isomer demonstrates robust anti-inflammatory effects across various models. It significantly inhibits the expression of key adhesion molecules—including VCAM-1, ICAM-1, and E-selectin—on endothelial cells stimulated with inflammatory cytokines like TNF-α.[5][20] The primary mechanism is the inhibition of the NF-κB signaling pathway. 11,12-EET prevents the activation of IκB kinase (IKK), thereby blocking the degradation of IκBα and the subsequent nuclear translocation of the pro-inflammatory NF-κB transcription factor.[5] More recently, 11,12-EET has also been identified as an inhibitor of the NLRP3 inflammasome.[21]

• 14,15-EET: The role of 14,15-EET in inflammation is more controversial. Some early reports suggested it could have pro-inflammatory actions by enhancing the adhesion of monocytes to endothelial cells.[5][22] However, a larger body of subsequent evidence supports an anti-inflammatory role. 14,15-EET has been shown to reduce inflammation in response to TNF-α and provides an antinociceptive effect in a model of central post-stroke pain by inhibiting neuroinflammation and apoptosis.[20][23] Its anti-inflammatory effects may be mediated, in part, through the activation of peroxisome proliferator-activated receptor gamma (PPARγ).[24]

Caption: Comparative Anti-inflammatory Signaling.

Feature	11,12-EET	14,15-EET	References
NF-κB Inhibition	Potent inhibitor via IKK blockade	Can inhibit, potentially via PPARγ	[5][24]
Adhesion Molecules	Consistently downregulates VCAM-1, ICAM-1, E-selectin	Effects are controversial; some reports show downregulation, others show enhancement	[5][20][22]
Other Mechanisms	Inhibits NLRP3 inflammasome	Anti-apoptotic effects in neuroinflammation	[21][23]
Overall Effect	Consistently anti-inflammatory	Generally anti-inflammatory, but context-dependent	[20][23][25]

Table 2: Comparative Effects on Inflammatory Pathways.

Renal Function and Angiogenesis

• Renal System: Both 11,12-EET and 14,15-EET are crucial regulators of kidney function.[4] They contribute to blood pressure control by promoting the excretion of sodium (natriuresis) and dilating renal arteries.[4] A deficiency in renal EET production is linked to salt-sensitive hypertension and chronic kidney disease.[4] While both isomers are studied in this context, 14,15-EET has been shown to increase nitric oxide release in afferent arterioles, contributing to reduced renal inflammation.[5] Synthetic EET analogs, often based on these two scaffolds, are highly protective in various models of kidney injury.[26]

• Angiogenesis: EETs are known to promote the formation of new blood vessels, a process vital for tissue repair but also implicated in tumor growth.[2][8] Here again, 11,12-EET shows a more clearly defined, receptor-mediated role. The 11(R),12(S)-enantiomer stimulates endothelial cell migration and tube formation through a Gs-coupled receptor and subsequent PKA activation.[16][19] In contrast, 14,15-EET has been shown to promote proliferation and inhibit apoptosis in certain carcinoma cell lines, raising concerns about its potential role in cancer progression.[20][27][28]

Experimental Methodologies for Comparative Analysis

To discern the distinct biological activities of 11,12-EET and 14,15-EET, rigorous and validated experimental protocols are essential. The choice of methodology must account for the rapid metabolism of EETs.

• Causality in Experimental Design: The inclusion of an sEH inhibitor (e.g., AUDA, TPPU) in in vitro assays is critical. Without it, the rapid conversion of EETs to DHETs by endogenous sEH in cell cultures can confound results, making it impossible to attribute observed effects solely to the parent EET. This step ensures that the measured activity is a direct consequence of the specific regioisomer being tested.

Protocol 1: Vascular Reactivity Assessment by Wire Myography

This protocol is the gold standard for comparing the vasodilatory potency of vasoactive compounds.

• Objective: To determine and compare the half-maximal effective concentration (EC₅₀) of 11,12-EET and 14,15-EET in isolated arteries.

• Methodology:

  • Vessel Isolation: Carefully dissect resistance arteries (e.g., mouse mesenteric or bovine coronary arteries) in ice-cold physiological salt solution (PSS).

  • Mounting: Mount 2 mm segments of the artery onto the tungsten wires of a multi-wire myograph system.

  • Normalization: Equilibrate the vessels under optimal passive tension, determined by a length-tension curve, to ensure maximal and reproducible contractile responses.

  • Viability Check: Assess vessel health by contracting with a high-potassium solution (KPSS) followed by a thromboxane A2 mimetic like U46619. U46619 is often chosen as it produces stable, long-lasting contractions, providing an ideal window for assessing relaxation.

  • Concentration-Response: Pre-constrict the vessels to ~80% of their maximal response with U46619. Once the contraction is stable, add cumulative concentrations of 11,12-EET or 14,15-EET.

  • Data Analysis: Record the relaxation at each concentration and plot a concentration-response curve. Calculate the EC₅₀ value for each isomer using non-linear regression. A lower EC₅₀ indicates higher potency.

Protocol 2: In Vitro Monocyte-Endothelial Adhesion Assay

This assay quantifies a key early step in the inflammatory cascade.

• Objective: To compare the ability of 11,12-EET and 14,15-EET to inhibit inflammation-induced leukocyte adhesion to the endothelium.

• Methodology:

  • Cell Culture: Grow human aortic endothelial cells (HAECs) to a confluent monolayer on culture plates or flow chamber slides.

  • Pre-treatment: Incubate the HAEC monolayer with vehicle, 11,12-EET, or 14,15-EET for 1-2 hours. Crucially, include a potent sEH inhibitor (e.g., 1 µM TPPU) in all conditions to prevent EET degradation.

  • Inflammatory Stimulation: Add an inflammatory stimulus, typically TNF-α (10 ng/mL), and incubate for 4-6 hours to induce the expression of adhesion molecules.

  • Monocyte Labeling: Label a monocytic cell line (e.g., U937 cells) with a fluorescent dye like Calcein-AM.

  • Adhesion: Add the fluorescently labeled monocytes to the HAEC monolayer and allow them to adhere for 30-60 minutes, preferably under physiological shear stress using a flow chamber.

  • Quantification: Gently wash away non-adherent monocytes. Capture images using a fluorescence microscope and quantify the number of adherent cells per field of view. A reduction in adherent cells compared to the TNF-α-only control indicates an anti-inflammatory effect.

Caption: Monocyte-Endothelial Adhesion Assay Workflow.

Conclusion and Future Directions

The available evidence clearly indicates that while 11,12-EET and 14,15-EET share fundamental biological activities, they are not functionally redundant.

• 11,12-EET stands out as a more consistent and potent anti-inflammatory and pro-angiogenic mediator, with its actions often traced to a specific Gs-coupled receptor and the highly active 11(R),12(S)-enantiomer.[5][16][19] Its robust inhibition of the NF-κB pathway makes it a particularly attractive therapeutic candidate for inflammatory vascular diseases.[5]

• 14,15-EET is an equally potent vasodilator and plays a critical role in cardiovascular and renal physiology.[4][14] However, its role in inflammation and cell growth is more nuanced and may be highly context-dependent, with some studies pointing to potentially detrimental pro-proliferative effects in cancer.[22][28]

This distinction is critical for drug development. Therapeutic strategies based on sEH inhibitors, which elevate all endogenous EETs, may offer broad benefits but could carry risks in certain pathologies like cancer.[10][11] Conversely, the development of stable, synthetic analogs of specific EET regioisomers—such as an 11(R),12(S)-EET mimetic—could provide a more targeted approach, maximizing anti-inflammatory and vasculoprotective effects while minimizing potential off-target activities. Future research should focus on elucidating the specific receptors for each isomer and further clarifying their distinct roles in chronic diseases.

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A Comparative Guide to the Differential Effects of Epoxyeicosatrienoic Acid (EET) Regioisomers on Vascular Tone

For Researchers, Scientists, and Drug Development Professionals

This guide provides an in-depth comparison of the vascular effects of different epoxyeicosatrienoic acid (EET) regioisomers. We will explore their synthesis, metabolism, signaling mechanisms, and differential impacts on vascular tone, supported by experimental data and protocols.

Introduction: The Cytochrome P450 Epoxygenase Pathway and Vascular Regulation

Epoxyeicosatrienoic acids (EETs) are lipid signaling molecules derived from the metabolism of arachidonic acid by cytochrome P450 (CYP) epoxygenase enzymes.[1][2] These enzymes, primarily from the CYP2C and CYP2J subfamilies, are expressed in vascular endothelial cells and convert arachidonic acid into four main regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[2][3]

EETs act as critical regulators of vascular homeostasis, functioning as potent vasodilators in most vascular beds.[3][4] They are considered a key component of the endothelium-derived hyperpolarizing factor (EDHF) system, which governs vascular smooth muscle relaxation independently of nitric oxide and prostacyclin.[1][3][5] The biological activity of EETs is tightly controlled by their rapid metabolism. The primary route of inactivation is hydrolysis by the enzyme soluble epoxide hydrolase (sEH), which converts the active epoxide EETs into their corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[1][2][6] This rapid turnover makes EETs transient, locally acting paracrine and autocrine hormones.[1][7]

While generally known as vasodilators, the specific effects of EETs can vary significantly depending on the regioisomer, the specific vascular bed, and even the stereochemistry (R/S or S/R enantiomer) of the molecule.[6][8][9] Understanding these differential effects is crucial for developing targeted therapeutics that can harness the beneficial vascular properties of the EET pathway, for instance, by inhibiting sEH to prolong the vasodilatory actions of endogenous EETs.[6][7]

Biosynthesis and Metabolism of EET Regioisomers

The journey from arachidonic acid to a physiological response is a multi-step process involving synthesis and rapid degradation.

Synthesis: When endothelial cells are stimulated by agonists like bradykinin or acetylcholine, or by physical forces like shear stress, phospholipase A2 is activated.[3] This enzyme liberates arachidonic acid from the cell membrane's phospholipid stores.[2][10] Cytosolic CYP epoxygenases then oxidize arachidonic acid at one of its four double bonds, creating the four EET regioisomers.[1][2] The relative abundance of each regioisomer depends on the specific CYP isozymes expressed in the tissue; for example, CYP2C and CYP2J isoforms predominantly produce 14,15-EET and 11,12-EET.[11]

Metabolism: Once formed, EETs are rapidly metabolized, primarily by soluble epoxide hydrolase (sEH), which converts them to the corresponding DHETs.[1][2] This metabolic step is critical as it generally attenuates the biological activity of the EETs, making sEH a key therapeutic target for enhancing EET-mediated effects.[2][7][12]

Caption: Synthesis and primary metabolic pathway of EETs.

Differential Vascular Effects of EET Regioisomers

While all EETs can influence vascular tone, their potency and even the direction of their effect (dilation vs. constriction) can differ based on the specific regioisomer and the vascular context.[6][9]

Vasodilation (The Predominant Effect): In most systemic vascular beds, including coronary, renal, and mesenteric arteries, EETs are potent vasodilators.[5][8] The most abundant and well-studied vasodilatory regioisomers are 11,12-EET and 14,15-EET .[5] They function as EDHFs by hyperpolarizing vascular smooth muscle cells.[2][3]

• Human Coronary Arterioles: Studies on isolated human coronary arterioles (HCAs) have shown that 8,9-EET, 11,12-EET, and 14,15-EET all induce concentration-dependent dilation. However, 8,9-EET and 11,12-EET produced a greater maximal dilation compared to 14,15-EET.[13]

• Stereospecificity: The effects can be highly specific to one enantiomer. For example, in bovine coronary arteries, 14(S),15(R)-EET is a more potent vasodilator than 14(R),15(S)-EET.[8][9] Similarly, 11(R),12(S)-EET is the more active enantiomer in rat renal arteries.[8][14]

Vasoconstriction (Context-Dependent Effects): In contrast to their usual vasodilatory role, certain EETs can cause vasoconstriction in specific vascular beds.

• Pulmonary Arteries: Several studies have reported that EETs, particularly 11,12-EET, cause vasoconstriction in the pulmonary circulation.[3][11]

• Renal Vasculature: In the rat kidney, 8,9-EET can be metabolized by cyclooxygenase (COX) enzymes into vasoconstrictive metabolites.[9] Similarly, 5,6-EET has also been shown to cause vasoconstriction that is dependent on COX metabolism and thromboxane receptor activation.[5]

• Portal Circulation: In a notable exception to systemic arteries, EETs, specifically 11,12-EET, have been found to constrict liver sinusoidal veins, which can contribute to portal hypertension.[1]

Summary of Regioisomer Effects:

Regioisomer	Predominant Systemic Effect	Documented Vasoconstrictor Actions	Key Vascular Beds Studied
14,15-EET	Potent Vasodilator	Generally weak or absent	Coronary, Renal, Mesenteric[5][11][13]
11,12-EET	Potent Vasodilator	Pulmonary, Portal Vein[1][3][11]	Coronary, Renal, Mesenteric[5][11][13]
8,9-EET	Vasodilator	Renal (via COX metabolites)[9]	Coronary, Mesenteric[9][13]
5,6-EET	Vasodilator (less studied)	Renal (via COX metabolites)[5]	Aortic Smooth Muscle[8]

Signaling Mechanisms: How EETs Mediate Vasodilation

The primary mechanism by which EETs induce vasodilation is through the hyperpolarization of vascular smooth muscle cells (VSMCs). This is achieved mainly by activating large-conductance calcium-activated potassium (BKCa) channels.[2][3]

• EET Release: Endothelial cells release EETs, which diffuse to adjacent VSMCs.[3]

• GPCR Activation: Evidence strongly suggests that EETs bind to a G-protein coupled receptor (GPCR) on the VSMC surface, leading to the activation of the Gαs subunit.[1][15]

• PKA Activation: Gαs activation stimulates adenylyl cyclase, increasing cyclic AMP (cAMP) levels and activating Protein Kinase A (PKA).[14][15]

• BKCa Channel Opening: PKA phosphorylates and activates BKCa channels.[3][16]

• Hyperpolarization: The opening of BKCa channels allows potassium ions (K+) to efflux from the VSMC, making the cell's membrane potential more negative (hyperpolarization).[3]

• Vasorelaxation: Hyperpolarization closes voltage-gated calcium channels, reducing intracellular calcium concentration and leading to smooth muscle relaxation and vasodilation.[3]

In some tissues, EETs may also activate ATP-sensitive K+ (KATP) channels and transient receptor potential (TRP) channels.[1][11][15]

Caption: EET-mediated vasodilation signaling pathway in vascular smooth muscle.

Experimental Protocols for Assessing Vascular Tone

The differential effects of EET regioisomers are typically investigated using ex vivo preparations of small resistance arteries. Pressure myography is a gold-standard technique for this purpose.

Protocol: Isolated Artery Pressure Myography

This protocol details the steps to assess the vasodilatory effect of EET regioisomers on an isolated resistance artery.

Objective: To determine the concentration-response relationship for EET-induced dilation in a pre-constricted resistance artery.

Materials:

• Pressure myography system (e.g., DMT or Living Systems Instrumentation)

• Isolated resistance artery (e.g., mesenteric, coronary, cerebral)

• Physiological Salt Solution (PSS), gassed with 95% O2 / 5% CO2

• Phenylephrine (PE) or U46619 for pre-constriction

• EET regioisomers (e.g., 11,12-EET, 14,15-EET) dissolved in ethanol or DMSO

• Acetylcholine (ACh) for testing endothelial integrity

• Sodium nitroprusside (SNP) for testing maximal dilation

Procedure:

• Vessel Dissection and Mounting:

  • Carefully dissect a segment of a resistance artery (~2 mm in length) in cold PSS.

  • Mount the artery onto two glass cannulas in the myograph chamber.

  • Secure the vessel with sutures and fill the chamber with PSS maintained at 37°C and gassed with 95% O2 / 5% CO2.

• Pressurization and Equilibration:

  • Pressurize the artery to a physiologically relevant intraluminal pressure (e.g., 60 mmHg).

  • Allow the vessel to equilibrate for 30-60 minutes until a stable basal diameter is achieved. This allows the vessel to develop spontaneous myogenic tone.

• Viability and Endothelial Integrity Checks:

  • To test vessel health, induce a strong contraction with a high-potassium PSS.

  • Wash and return to normal PSS.

  • To confirm a functional endothelium, pre-constrict the artery with a submaximal concentration of phenylephrine (e.g., 1-10 µM) to ~50-70% of its passive diameter.

  • Apply acetylcholine (e.g., 1 µM). A healthy, endothelium-intact vessel will dilate significantly. Vessels that do not dilate sufficiently are typically discarded.

• Concentration-Response Curve Generation:

  • Wash out the acetylcholine and allow the vessel to return to a stable, pre-constricted tone with phenylephrine.

  • Add the first EET regioisomer in a cumulative, concentration-dependent manner (e.g., from 1 nM to 10 µM), allowing the diameter to stabilize at each concentration.

  • Record the vessel's internal diameter continuously.

• Data Analysis:

  • After the final EET concentration, add a supramaximal dose of a nitric oxide donor like sodium nitroprusside (e.g., 100 µM) to achieve maximal, endothelium-independent dilation.

  • Express the dilation at each EET concentration as a percentage of the maximal possible dilation: % Dilation = [(Diameter_EET - Diameter_PE) / (Diameter_SNP - Diameter_PE)] * 100

  • Plot the % Dilation against the log of the EET concentration to generate a concentration-response curve and calculate the EC50 (the concentration that produces 50% of the maximal response).

Caption: Experimental workflow for pressure myography.

Conclusion and Future Directions

The vascular effects of EETs are complex and highly dependent on the specific regioisomer and physiological context. While 11,12-EET and 14,15-EET are generally potent systemic vasodilators acting via BKCa channel activation, other regioisomers like 5,6-EET and 8,9-EET can have opposing effects in certain vascular beds, such as the renal and pulmonary circulations.[5][9] This regioisomer- and tissue-specificity is a critical consideration for the development of drugs targeting the EET pathway.

Therapeutics based on inhibiting soluble epoxide hydrolase (sEH) show great promise for treating cardiovascular diseases like hypertension by increasing the bioavailability of all endogenous EETs.[6][12] However, a deeper understanding of the differential effects of each regioisomer could pave the way for even more targeted therapies, such as stable EET analogs that mimic the most beneficial effects without engaging pathways that could lead to adverse effects like pulmonary vasoconstriction.[8][9] Future research should continue to focus on elucidating the specific receptors for each EET regioisomer and mapping their distinct downstream signaling consequences in various vascular beds.

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A Senior Application Scientist's Guide to the Enantioselective Effects of 11-HETE on Endothelial Cells

For researchers, scientists, and drug development professionals, this guide provides an in-depth comparison of the enantioselective effects of 11-hydroxyeicosatetraenoic acid (11-HETE) on endothelial cells. We will delve into the distinct biological activities of the 11(R)- and 11(S)-HETE enantiomers, their potential signaling pathways, and provide supporting experimental data and protocols to investigate these effects.

Introduction: The Significance of Chirality in Eicosanoid Signaling

Eicosanoids, a class of signaling lipids derived from arachidonic acid, play a pivotal role in regulating vascular function. Among these, hydroxyeicosatetraenoic acids (HETEs) are critical modulators of inflammation and angiogenesis. It is crucial to recognize that many HETEs, including 11-HETE, are chiral molecules, existing as two non-superimposable mirror images or enantiomers: (R)- and (S)-11-HETE. This stereochemistry is not a trivial distinction; it often dictates the molecule's biological activity, with each enantiomer potentially exhibiting different, or even opposing, effects.[1]

While cyclooxygenases (COX-1 and COX-2) exclusively produce 11(R)-HETE, non-enzymatic lipid peroxidation can generate a racemic mixture of both enantiomers.[2] This differential origin underscores the importance of understanding the specific downstream effects of each enantiomer to decipher their roles in both physiological and pathological processes.

This guide will compare the known and hypothesized effects of 11(R)-HETE and 11(S)-HETE on endothelial cell biology, providing a framework for researchers to explore this nuanced area of lipid signaling.

Comparative Analysis of 11(R)-HETE and 11(S)-HETE on Endothelial Cell Function

Direct comparative studies on the effects of 11-HETE enantiomers on endothelial cells are still emerging. However, by drawing parallels with other chiral eicosanoids and piecing together existing data, we can construct a compelling hypothesis of their divergent roles.

Endothelial Cell Function	11(R)-HETE	11(S)-HETE	Key Experimental Observations
Proliferation	Likely Anti-proliferative	Potentially Pro-proliferative or Modulatory	11(R)-HETE is a substrate for 15-hydroxyprostaglandin dehydrogenase (15-PGDH), which converts it to 11-oxo-ETE. 11-oxo-ETE has been shown to inhibit the proliferation of endothelial cells.[2]
Angiogenesis	Hypothesized Anti-angiogenic	Hypothesized Pro-angiogenic	The anti-proliferative nature of the 11(R)-HETE metabolite, 11-oxo-ETE, suggests an overall anti-angiogenic effect. In contrast, other HETEs like 12(S)-HETE and 15(S)-HETE are known to be pro-angiogenic.[3][4][5]
Cellular Hypertrophy	Induces hypertrophy	Induces a more pronounced hypertrophic effect	In cardiomyocytes, both enantiomers induce hypertrophy, but the (S)-enantiomer has a stronger effect on the upregulation of certain cytochrome P450 enzymes.[6][7] While not endothelial cells, this points to enantiomer-specific differences in cellular responses.

Unraveling the Signaling Mechanisms: A Tale of Two Pathways

The divergent effects of 11-HETE enantiomers are likely mediated by distinct signaling pathways. While specific receptors for 11-HETE on endothelial cells remain to be definitively identified, we can propose putative mechanisms based on related lipid signaling molecules.

The Hypothesized 11(R)-HETE Signaling Pathway

The conversion of 11(R)-HETE to the anti-proliferative 11-oxo-ETE suggests a pathway that ultimately puts the brakes on cell growth and angiogenesis.

Caption: Hypothesized 11(R)-HETE signaling pathway in endothelial cells.

The Hypothesized 11(S)-HETE Signaling Pathway

Drawing parallels with other pro-angiogenic HETEs, 11(S)-HETE may activate signaling cascades that promote endothelial cell proliferation, migration, and tube formation. Pathways involving PI3K/Akt and Src are common in HETE-mediated angiogenesis.[3][5]

Caption: Hypothesized 11(S)-HETE pro-angiogenic signaling pathway.

Experimental Workflows for Comparative Analysis

To empirically validate the hypothesized divergent effects of 11-HETE enantiomers, a series of well-established in vitro angiogenesis assays should be performed.

Caption: Experimental workflow for comparing 11-HETE enantiomers.

Endothelial Cell Proliferation Assay (BrdU Incorporation)

Objective: To quantify the effect of 11-HETE enantiomers on endothelial cell DNA synthesis and proliferation.

Methodology:

• Cell Seeding: Seed Human Umbilical Vein Endothelial Cells (HUVECs) in a 96-well plate at a density of 5 x 10³ cells/well and allow them to adhere overnight.

• Serum Starvation: Synchronize the cells by incubating in serum-free endothelial basal medium (EBM) for 6-8 hours.

• Treatment: Treat the cells with vehicle control, 11(R)-HETE (e.g., 0.1-1 µM), or 11(S)-HETE (e.g., 0.1-1 µM) in fresh serum-free EBM for 24 hours.

• BrdU Labeling: Add BrdU labeling solution to each well and incubate for 2-4 hours.

• Detection: Fix the cells, denature the DNA, and add an anti-BrdU antibody conjugated to a peroxidase enzyme.

• Quantification: Add the substrate and measure the colorimetric reaction using a microplate reader at the appropriate wavelength.

Endothelial Cell Migration Assay (Wound Healing/Scratch Assay)

Objective: To assess the effect of 11-HETE enantiomers on directional endothelial cell migration.

Methodology:

• Confluent Monolayer: Grow HUVECs to a confluent monolayer in a 6-well plate.

• Wound Creation: Create a uniform "scratch" or wound in the monolayer using a sterile pipette tip.

• Treatment: Wash the cells to remove debris and add fresh low-serum EBM containing vehicle control, 11(R)-HETE, or 11(S)-HETE.

• Image Acquisition: Capture images of the wound at time 0 and at regular intervals (e.g., 6, 12, 24 hours).

• Analysis: Measure the wound area at each time point and calculate the percentage of wound closure relative to the initial area.

Tube Formation Assay

Objective: To evaluate the ability of endothelial cells to form capillary-like structures in response to 11-HETE enantiomers.

Methodology:

• Matrigel Coating: Coat the wells of a 96-well plate with Matrigel and allow it to solidify at 37°C.

• Cell Seeding and Treatment: Seed HUVECs onto the Matrigel-coated wells in EBM containing vehicle control, 11(R)-HETE, or 11(S)-HETE.

• Incubation: Incubate the plate at 37°C for 4-12 hours.

• Image Acquisition: Capture images of the formed tubular networks using a microscope.

• Quantification: Analyze the images to quantify parameters such as the number of nodes, number of branches, and total tube length.

Conclusion and Future Directions

The stereochemistry of 11-HETE is a critical determinant of its biological activity in endothelial cells. While current evidence is indirect, it strongly suggests that 11(R)-HETE and its metabolite 11-oxo-ETE may act as anti-angiogenic agents, whereas 11(S)-HETE is hypothesized to be pro-angiogenic. This opposing enantioselective effect has significant implications for understanding vascular biology in both health and disease.

Future research should focus on:

• Receptor Identification: Identifying the specific receptors for each 11-HETE enantiomer on endothelial cells.

• In Vivo Validation: Confirming the in vitro findings using animal models of angiogenesis and vascular disease.

• Therapeutic Potential: Exploring the development of selective agonists or antagonists for 11-HETE receptors as potential therapeutics for diseases with an angiogenic component, such as cancer and diabetic retinopathy.

By employing the comparative framework and experimental protocols outlined in this guide, researchers can contribute to a more complete understanding of the enantioselective roles of 11-HETE in vascular endothelial function.

References

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• Li, Y. et al. (2022). Key Role of 12-Lipoxygenase and Its Metabolite 12-Hydroxyeicosatetraenoic Acid (12-HETE) in Diabetic Retinopathy. Ocular Immunology and Inflammation, 30(2), 481-491. [Link]

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A Senior Application Scientist's Guide to the Pro-Angiogenic Effects of Epoxyeicosatrienoic Acids (EETs)

Introduction: The Intersection of Eicosanoids and Neovascularization

In the intricate landscape of cellular signaling, the formation of new blood vessels—angiogenesis—is a fundamental process, critical for embryonic development, tissue repair, and unfortunately, pathological conditions like tumor growth.[1][2][3] This process is orchestrated by a symphony of signaling molecules, among which are the epoxyeicosatrienoic acids (EETs). EETs are lipid signaling molecules derived from the metabolism of arachidonic acid by cytochrome P-450 (CYP) epoxygenases.[4][5] These enzymes add an epoxide group across one of the four double bonds of arachidonic acid, resulting in four primary regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[5]

Functioning as transient, locally acting autocrine and paracrine agents, EETs are implicated in a variety of cardiovascular functions, including vasodilation and anti-inflammatory responses.[4][5] Crucially for drug development and regenerative medicine, they are also recognized as potent pro-angiogenic compounds.[6] However, not all EETs are created equal. Their pro-angiogenic efficacy varies significantly between regioisomers, a distinction that is critical for researchers aiming to harness their therapeutic potential. This guide provides an in-depth comparison of the pro-angiogenic effects of different EETs, supported by experimental data and detailed protocols to empower your research.

Comparative Analysis of EET Regioisomers in Angiogenesis

The pro-angiogenic activity of EETs is a multi-step process involving endothelial cell proliferation, migration, and differentiation into tube-like structures.[7] Experimental evidence reveals a functional divergence among the four EET regioisomers in promoting these key events.

While all four EETs have been shown to stimulate endothelial cell proliferation, their effects on migration and morphogenesis (tube formation) are more distinct.[6][8] Notably, studies on murine pulmonary endothelial cells have identified 5,6-EET and 8,9-EET as particularly powerful and selective inducers of the complete angiogenic cascade, including migration and tube formation, and have demonstrated their efficacy in in vivo models.[5][8] The diol metabolites of EETs, known as dihydroxyeicosatrienoic acids (DHETs), which are formed via the action of soluble epoxide hydrolase (sEH), are generally considered inactive in the context of angiogenesis, highlighting the epoxide moiety's importance.[6][9]

Table 1: Comparative Pro-Angiogenic Activity of EET Regioisomers

Angiogenic Process	5,6-EET	8,9-EET	11,12-EET	14,15-EET	Supporting Evidence
Endothelial Cell Proliferation	+++	++	++	++	All four regioisomers induce proliferation. 5,6-EET has been shown to elicit the greatest effect in some models.[6][8]
Endothelial Cell Migration	+++	+++	+/-	+/-	Potently stimulated by 5,6-EET and 8,9-EET.[8] Effects of 11,12-EET and 14,15-EET are less pronounced or absent in some assays.[6]
Tube Formation (In Vitro)	+++	+++	+/-	+/-	Strongly promoted by 5,6-EET and 8,9-EET.[8][9]
In Vivo Angiogenesis	Yes	Yes	Limited Evidence	Limited Evidence	5,6-EET and 8,9-EET are confirmed as potent in vivo angiogenic lipids, especially when co-administered with an sEH inhibitor to reduce their degradation.[8] 11,12-EET and 14,15-EET have been shown to enhance neovascularization in ischemic wound healing models.[10]

(Note: +++ indicates strong effect; ++ indicates moderate effect; +/- indicates weak, variable, or model-dependent effect)

The Molecular Blueprint: Signaling Pathways in EET-Mediated Angiogenesis

EETs exert their pro-angiogenic effects by activating a complex network of intracellular signaling pathways in endothelial cells. Understanding these pathways is key to manipulating them for therapeutic benefit. EETs are believed to bind to a putative G-protein coupled receptor on the cell surface, triggering downstream cascades.[6]

Key signaling pathways involved include:

• PI3K/Akt Pathway : Activation of Phosphatidylinositol 3-Kinase (PI3K) and its downstream effector Akt is a crucial pathway for cell survival and proliferation. Studies have shown that the proliferative responses to 5,6-EET and 14,15-EET are dependent on PI3K activation.[8]

• MAPK Pathways : The Mitogen-Activated Protein Kinase (MAPK) cascades, including ERK1/2 and p38 MAPK, are central to cell proliferation and migration. The proliferative effects of 8,9-EET and 11,12-EET require p38 MAPK activation, while endothelial migration and tube formation stimulated by 5,6-EET and 8,9-EET are dependent on both ERK and PI3K activation.[5][8]

• VEGF Signaling Integration : Vascular Endothelial Growth Factor (VEGF) is a master regulator of angiogenesis.[11] EETs are not just independent actors; they are integral components of the VEGF signaling cascade. VEGF stimulation can increase the expression of CYP2C epoxygenases, leading to enhanced intracellular EET levels.[12] This suggests that EETs function as essential downstream second messengers that mediate and amplify the angiogenic response initiated by VEGF.[12]

• Cyclooxygenase-2 (COX-2) Interaction : The story is further nuanced by the metabolic fate of EETs. In inflammatory or cancerous environments where COX-2 is induced, EETs (particularly 8,9-EET) can be metabolized into epoxy hydroxyeicosatrienoic acids (EHETs).[13] Some of these metabolites, like 11-hydroxy-8,9-EET (8,9,11-EHET), are themselves potent angiogenic factors, in some cases rivaling the effect of VEGF.[13][14]

Caption: EET-mediated angiogenic signaling pathways in endothelial cells.

Field-Proven Experimental Methodologies

To objectively compare the pro-angiogenic potential of different EETs, robust and reproducible assays are paramount. The following protocols are standard in the field and are designed to be self-validating through the inclusion of appropriate controls.

In Vitro Endothelial Cell Tube Formation Assay

This assay is a cornerstone for assessing angiogenesis in vitro, as it models the differentiation and morphogenesis of endothelial cells into capillary-like structures.[1][15]

• Causality: The choice of Matrigel, a basement membrane extract, is critical as it provides the necessary extracellular matrix components and growth factors that endothelial cells require to self-assemble into three-dimensional networks, mimicking the in vivo environment.

Protocol:

• Preparation: Thaw Matrigel Basement Membrane Matrix on ice overnight at 4°C. Pipette 50 µL of the cold, liquid Matrigel into each well of a pre-chilled 96-well plate.

• Gelling: Incubate the plate at 37°C for 30-60 minutes to allow the Matrigel to solidify into a gel.

• Cell Seeding: Harvest endothelial cells (e.g., Human Umbilical Vein Endothelial Cells, HUVECs) and resuspend them in basal medium (e.g., EBM-2) with 0.5-1% FBS. Seed 1.5-2.0 x 10⁴ cells in 100 µL of medium onto the surface of the solidified Matrigel.

• Treatment: Add the different EET regioisomers (e.g., 100 nM final concentration) to the respective wells.

  • Positive Control: Add VEGF (e.g., 20 ng/mL).

  • Negative Control: Add vehicle (e.g., ethanol or DMSO).

• Incubation: Incubate the plate at 37°C in a 5% CO₂ incubator for 4-18 hours.

• Quantification: Capture images using a phase-contrast microscope. Analyze the images using software (e.g., ImageJ with the Angiogenesis Analyzer plugin) to quantify parameters such as total tube length, number of nodes, and number of meshes.

Caption: Experimental workflow for the in vitro Tube Formation Assay.

In Vitro Endothelial Cell Migration (Scratch) Assay

This assay assesses the ability of endothelial cells to migrate and close a wound, a key step in angiogenesis.

Protocol:

• Monolayer Formation: Seed endothelial cells in a 24-well plate and grow them to 90-100% confluency.

• Wound Creation: Use a sterile 200 µL pipette tip to create a straight, cell-free "scratch" in the monolayer.

• Wash & Treat: Gently wash with PBS to remove dislodged cells. Replace with low-serum medium containing the different EETs or controls (VEGF, vehicle).

• Imaging: Immediately capture an image of the scratch (Time 0). Place the plate in a 37°C incubator.

• Analysis: Capture images of the same field at subsequent time points (e.g., 8, 12, 24 hours). Measure the width of the scratch at multiple points and calculate the percentage of wound closure over time.

In Vivo Matrigel Plug Assay

This is a widely used in vivo model to quantify angiogenesis in a living organism.[2][16]

• Causality: Injecting Matrigel subcutaneously creates a localized, contained environment. The Matrigel solidifies, forming a plug that can be slowly permeated by host cells. The inclusion of pro-angiogenic factors (like EETs) within the plug acts as a chemoattractant, stimulating the invasion of endothelial cells and the formation of functional microvessels from the host's surrounding tissue.

Protocol:

• Preparation: Mix cold, liquid Matrigel with the desired EET regioisomer and Heparin (to prevent clotting). Keep on ice.

  • Positive Control: Matrigel + VEGF + Heparin.

  • Negative Control: Matrigel + Vehicle + Heparin.

• Injection: Subcutaneously inject 0.5 mL of the Matrigel mixture into the flank of an anesthetized mouse (e.g., C57BL/6). The liquid will form a solid plug in situ.

• Incubation Period: Allow 7-14 days for vascularization of the plug to occur.

• Harvesting & Analysis: Euthanize the mouse and carefully excise the Matrigel plug.

• Quantification: Angiogenesis can be quantified by:

  • Hemoglobin Content: Homogenize the plug and measure hemoglobin content (e.g., using Drabkin's reagent) as an index of red blood cell infiltration and, therefore, vessel perfusion.

  • Immunohistochemistry: Fix, section, and stain the plug for endothelial cell markers like CD31 to visualize and quantify microvessel density.

Conclusion and Future Perspectives

The experimental evidence clearly demonstrates that while all EET regioisomers possess some pro-angiogenic activity, 5,6-EET and 8,9-EET appear to be the most potent and complete inducers of the angiogenic cascade, robustly stimulating proliferation, migration, and tube formation.[6][8] The effects of 11,12-EET and 14,15-EET are more pronounced in cell proliferation and have shown promise in specific contexts like ischemic wound healing.[10]

For researchers and drug developers, these distinctions are vital. The selective potency of 5,6-EET and 8,9-EET makes them attractive candidates for therapeutic angiogenesis in ischemic diseases. Conversely, developing antagonists specific to these regioisomers could be a strategy for anti-angiogenic cancer therapies. The intricate interplay between EETs, their metabolism by sEH and COX-2, and the canonical VEGF pathway presents a rich field of targets for novel therapeutic intervention. Future research should focus on developing stable EET analogs with enhanced regioisomer-specific activity and exploring dual-inhibition strategies (e.g., sEH and COX-2 inhibitors) to precisely modulate neovascularization in disease.

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The Eicosanoid Tug-of-War: Contrasting the Inflammatory Versus Anti-inflammatory Roles of EETs and HETEs

A Senior Application Scientist's Guide for Researchers and Drug Development Professionals

In the intricate landscape of cellular signaling, the metabolism of arachidonic acid (AA) gives rise to a diverse family of lipid mediators known as eicosanoids. Among these, epoxyeicosatrienoic acids (EETs) and hydroxyeicosatetraenoic acids (HETEs) stand out for their often opposing roles in the regulation of inflammation. While EETs are largely recognized for their potent anti-inflammatory and cardioprotective effects, HETEs are frequently implicated as pro-inflammatory mediators.[1][2] This guide provides an in-depth comparison of these two classes of eicosanoids, exploring their synthesis, signaling pathways, and functional consequences in inflammatory processes. We will also delve into the experimental methodologies crucial for their study, offering a robust framework for researchers and drug development professionals seeking to modulate these pathways for therapeutic benefit.

Part 1: Biosynthesis - A Fork in the Arachidonic Acid Cascade

The journey from arachidonic acid to either EETs or HETEs begins with its release from membrane phospholipids by phospholipase A2 (cPLA2).[3][4] From this common precursor, distinct enzymatic pathways dictate the ultimate bioactive lipid produced.

EET Synthesis: EETs are generated by the action of cytochrome P450 (CYP) epoxygenases, primarily isoforms from the CYP2C and CYP2J subfamilies.[4][5][6] These enzymes introduce an epoxide group across one of the four double bonds of arachidonic acid, resulting in four regioisomers: 5,6-EET, 8,9-EET, 11,12-EET, and 14,15-EET.[3][7] The expression of these epoxygenases is prominent in endothelial cells, cardiomyocytes, and epithelial cells of various organs.[5]

HETE Synthesis: In contrast, HETEs are primarily synthesized via the lipoxygenase (LOX) pathway.[8][9] Different LOX enzymes, such as 5-LOX, 12-LOX, and 15-LOX, catalyze the insertion of molecular oxygen into arachidonic acid at different positions, leading to the formation of various HETE isomers, including 5-HETE, 12-HETE, and 15-HETE.[2][10] HETEs can also be produced by cyclooxygenase (COX) and certain CYP enzymes, highlighting the complexity of arachidonic acid metabolism.[2]

The metabolic fate of EETs is a critical determinant of their biological activity. The enzyme soluble epoxide hydrolase (sEH) rapidly converts EETs into their corresponding, and generally less active, dihydroxyeicosatrienoic acids (DHETs).[5][7][11] This rapid degradation makes sEH a key therapeutic target for enhancing the beneficial effects of endogenous EETs.

Part 2: The Inflammatory Dichotomy - Mechanisms of Action

The opposing roles of EETs and HETEs in inflammation are rooted in their distinct interactions with downstream signaling pathways and cellular targets.

The Anti-inflammatory Cascade of EETs

EETs exert their anti-inflammatory effects through a multi-pronged approach, primarily by suppressing the activation of pro-inflammatory transcription factors and reducing the expression of adhesion molecules.

A key mechanism involves the inhibition of the nuclear factor-kappa B (NF-κB) signaling pathway.[5][12][13][14] EETs have been shown to inhibit the degradation of IκB, the inhibitory protein that sequesters NF-κB in the cytoplasm.[5] By preventing IκB degradation, EETs block the translocation of NF-κB to the nucleus, thereby downregulating the expression of a wide array of pro-inflammatory genes, including cytokines, chemokines, and cell adhesion molecules like VCAM-1, ICAM-1, and E-selectin.[5][7]

Furthermore, EETs can activate peroxisome proliferator-activated receptor-gamma (PPAR-γ), a nuclear receptor with well-established anti-inflammatory properties.[5][6] Activation of PPAR-γ by EETs contributes to the inhibition of NF-κB activity.[5][6]

The anti-inflammatory actions of EETs also extend to inhibiting the expression and activity of cyclooxygenase-2 (COX-2), a key enzyme in the production of pro-inflammatory prostaglandins.[7][15] This dual action of suppressing both NF-κB and COX-2 pathways underscores the potent anti-inflammatory capacity of EETs.

The Pro-inflammatory Signaling of HETEs

In stark contrast to EETs, HETEs are generally considered to be pro-inflammatory mediators. They contribute to the inflammatory response by promoting leukocyte chemotaxis, enhancing the production of inflammatory cytokines, and increasing vascular permeability.

Certain HETEs, such as 5-HETE and 12-HETE, are potent chemoattractants for neutrophils and other immune cells, facilitating their recruitment to sites of inflammation.[2][16] This influx of inflammatory cells can amplify the initial inflammatory insult.

Moreover, HETEs can act synergistically with other pro-inflammatory stimuli, such as interleukin-1 (IL-1), to enhance the expression of COX-2.[17][18] This leads to increased production of prostaglandins, further perpetuating the inflammatory cascade. The mechanism for this synergy involves the stabilization of COX-2 mRNA, a process that can be mediated by the p38 MAPK pathway.[17][18]

Some HETEs have also been shown to activate the NF-κB pathway, contributing to the upregulation of pro-inflammatory gene expression.[19] For instance, 20-HETE, a CYP-derived HETE, promotes vascular inflammation by increasing the expression of adhesion molecules and pro-inflammatory cytokines.[1][19]

It is important to note that the roles of HETEs in inflammation can be complex and context-dependent. For example, 15-HETE has been reported to have anti-inflammatory effects in some settings, highlighting the need for further research to fully elucidate the diverse functions of these lipid mediators.[20]

Part 3: Comparative Summary and Signaling Pathways

To provide a clear overview of the contrasting roles of EETs and HETEs, the following table summarizes their key characteristics:

Feature	Epoxyeicosatrienoic Acids (EETs)	Hydroxyeicosatetraenoic Acids (HETEs)
Primary Synthesis Pathway	Cytochrome P450 (CYP) Epoxygenases (CYP2C, CYP2J)[4][5][6]	Lipoxygenases (LOX) (5-LOX, 12-LOX, 15-LOX)[8][9]
Primary Role in Inflammation	Anti-inflammatory[5][7][15]	Predominantly Pro-inflammatory[1][2][19]
Effect on NF-κB Signaling	Inhibitory[5][12][13][14]	Can be activatory[19]
Effect on COX-2 Expression	Inhibitory[7][15]	Can enhance expression (synergistically)[17][18]
Effect on Leukocyte Adhesion	Inhibitory[6][7]	Can be chemotactic[2][16]
Key Signaling Mediators	PPAR-γ activation[5][6]	p38 MAPK activation[17][18]
Metabolic Inactivation	Soluble Epoxide Hydrolase (sEH) to DHETs[5][7][11]	Further metabolism by various enzymes

Visualizing the Signaling Divergence

The following diagrams illustrate the distinct signaling pathways of EETs and HETEs in the context of inflammation.

Caption: Anti-inflammatory signaling pathway of EETs.

Caption: Pro-inflammatory signaling pathway of HETEs.

Part 4: Experimental Protocols for Studying EETs and HETEs

Accurate and reliable quantification of EETs and HETEs, as well as the assessment of their functional effects, are paramount for advancing our understanding of their roles in inflammation.

Quantification of EETs and HETEs by LC-MS/MS

Liquid chromatography-tandem mass spectrometry (LC-MS/MS) is the gold standard for the simultaneous quantification of EETs and HETEs in biological samples due to its high sensitivity and specificity.[21]

Step-by-Step Methodology:

• Sample Preparation:

  • Collect biological samples (e.g., plasma, cell culture supernatant) and immediately add an antioxidant like butylated hydroxytoluene (BHT) to prevent auto-oxidation.

  • Spike the sample with a mixture of deuterated internal standards for each analyte to be quantified (e.g., d11-14,15-EET, d8-12-HETE). This is crucial for accurate quantification, correcting for sample loss during extraction and matrix effects.

  • Perform protein precipitation using a cold organic solvent (e.g., acetonitrile).

  • Centrifuge to pellet the precipitated proteins.

• Solid-Phase Extraction (SPE):

  • Condition a C18 SPE cartridge with methanol followed by water.

  • Load the supernatant from the protein precipitation step onto the cartridge.

  • Wash the cartridge with a low percentage of organic solvent to remove polar interferences.

  • Elute the analytes with a high percentage of organic solvent (e.g., methanol or ethyl acetate).

  • Evaporate the eluate to dryness under a gentle stream of nitrogen.

• Derivatization (Optional but Recommended for EETs):

  • To improve the chromatographic retention and ionization efficiency of EETs, derivatization of the carboxylic acid group can be performed. A common derivatizing agent is 1-ethyl-3-(3-dimethylaminopropyl)carbodiimide (EDC) in the presence of a nucleophile.

• LC-MS/MS Analysis:

  • Reconstitute the dried extract in the mobile phase.

  • Inject the sample onto a reverse-phase C18 column.

  • Use a gradient elution with a mobile phase consisting of water and acetonitrile or methanol, both containing a small amount of an acid (e.g., formic acid or acetic acid) to promote protonation.

  • Perform detection using a tandem mass spectrometer operating in negative electrospray ionization (ESI) mode.

  • Set up Multiple Reaction Monitoring (MRM) transitions for each analyte and its corresponding internal standard. The precursor ion will be the [M-H]- ion, and the fragment ions will be specific to the structure of each eicosanoid.

• Data Analysis:

  • Construct calibration curves for each analyte using known concentrations of authentic standards.

  • Calculate the concentration of each analyte in the sample by comparing the peak area ratio of the analyte to its internal standard against the calibration curve.

In Vitro Assessment of Inflammatory Responses

Cell-based assays are essential for dissecting the molecular mechanisms by which EETs and HETEs modulate inflammatory responses.

Step-by-Step Methodology (Example: Assessing the effect on NF-κB activation in endothelial cells):

• Cell Culture:

  • Culture human umbilical vein endothelial cells (HUVECs) in appropriate media until they reach 80-90% confluency.

• Treatment:

  • Pre-treat the HUVECs with various concentrations of a specific EET (e.g., 11,12-EET) or HETE (e.g., 12-HETE) for a defined period (e.g., 1 hour). Include a vehicle control.

• Inflammatory Stimulus:

  • Stimulate the cells with a pro-inflammatory agent such as tumor necrosis factor-alpha (TNF-α) or lipopolysaccharide (LPS) for a specific duration (e.g., 30 minutes for NF-κB translocation, 4-6 hours for gene expression).

• Assessment of NF-κB Activation:

  • Immunofluorescence: Fix and permeabilize the cells. Stain for the p65 subunit of NF-κB using a specific primary antibody and a fluorescently labeled secondary antibody. Counterstain the nuclei with DAPI. Visualize the subcellular localization of p65 using fluorescence microscopy. In unstimulated cells, p65 will be in the cytoplasm. Upon activation, it will translocate to the nucleus.

  • Western Blotting: Prepare nuclear and cytoplasmic extracts from the treated cells. Perform western blotting to determine the levels of p65 in each fraction. An increase in nuclear p65 indicates NF-κB activation. Additionally, you can probe for IκBα in the cytoplasmic fraction to assess its degradation.

  • Reporter Gene Assay: Transfect the cells with a reporter plasmid containing multiple NF-κB binding sites upstream of a luciferase or fluorescent protein gene. After treatment and stimulation, measure the reporter gene activity.

• Assessment of Downstream Gene and Protein Expression:

  • Quantitative PCR (qPCR): Isolate total RNA from the treated cells. Perform reverse transcription to synthesize cDNA. Use qPCR to measure the mRNA levels of NF-κB target genes such as VCAM1, ICAM1, and SELE (E-selectin).

  • ELISA or Western Blotting: Measure the protein levels of VCAM-1, ICAM-1, and E-selectin in cell lysates or on the cell surface using flow cytometry.

Experimental Workflow Diagram

Caption: Workflow for in vitro inflammation assays.

Part 5: Therapeutic Implications and Future Directions

The contrasting roles of EETs and HETEs in inflammation present exciting opportunities for therapeutic intervention. Strategies aimed at increasing the bioavailability of anti-inflammatory EETs, such as the development of sEH inhibitors, have shown considerable promise in preclinical models of cardiovascular and inflammatory diseases.[6][22][23] Conversely, targeting the synthesis or signaling of pro-inflammatory HETEs with LOX inhibitors or receptor antagonists could offer novel treatments for a range of inflammatory conditions.

Future research should focus on further elucidating the context-dependent roles of different HETE isomers, as some may possess unexpected anti-inflammatory or pro-resolving functions. Moreover, understanding the intricate crosstalk between the CYP epoxygenase, lipoxygenase, and cyclooxygenase pathways will be crucial for developing more targeted and effective anti-inflammatory therapies. The continued development of advanced analytical techniques will also be vital for accurately mapping the complex lipid mediator profiles associated with health and disease, paving the way for personalized medicine approaches in the management of inflammatory disorders.

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A Senior Application Scientist's Guide to Validating Soluble Epoxide Hydrolase (sEH) Inhibition Using a Biologically Relevant Substrate

Introduction: The Critical Role of Soluble Epoxide Hydrolase in Drug Discovery

Soluble epoxide hydrolase (sEH) has emerged as a significant therapeutic target for a range of human diseases, including hypertension, inflammation, and neuropathic pain.[1][2] The enzyme is a key regulator in the arachidonic acid metabolic cascade, responsible for the degradation of beneficial epoxyeicosatrienoic acids (EETs).[3][4] EETs are endogenous signaling molecules that exert potent anti-inflammatory, vasodilatory, and cardio-protective effects.[3][5] By converting these epoxides into their less active corresponding diols, dihydroxyeicosatrienoic acids (DHETs), sEH effectively diminishes their protective signaling.[4][6]

The development of sEH inhibitors (sEHIs) is a promising therapeutic strategy aimed at stabilizing endogenous EET levels, thereby amplifying their beneficial effects.[7][8] As researchers, our ability to accurately and reliably validate the inhibition of this enzyme is paramount. This guide provides an in-depth comparison of methodologies for confirming sEH inhibition, focusing on the use of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate, a substrate that closely mimics the natural substrate 14,15-EET, ensuring high biological relevance for your findings.

The Core Mechanism: sEH-Mediated Hydrolysis of EETs

The fundamental role of sEH is to catalyze the addition of a water molecule to the epoxide group of EETs.[9] This single enzymatic step converts the biologically potent EET into a more polar and generally less active DHET, which is then readily excreted.[4] The inhibition of this process is the primary goal of sEHI drug candidates. Understanding this mechanism is crucial for designing robust validation assays.

Caption: The sEH metabolic pathway and point of inhibition.

The Gold Standard: LC-MS/MS-Based Validation with a Biomimetic Substrate

While high-throughput screening (HTS) assays using fluorescent substrates are invaluable for initial inhibitor discovery, they often lack the biological context of the native enzyme-substrate interaction.[10][11] For definitive validation and characterization of lead compounds, an assay that measures the turnover of a substrate structurally analogous to endogenous EETs is indispensable. This is where the combination of a specific substrate, Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate, and the analytical precision of Liquid Chromatography-Tandem Mass Spectrometry (LC-MS/MS) provides an unparalleled, self-validating system.

The rationale is straightforward: by quantifying the disappearance of the substrate and the appearance of its specific diol metabolite, we directly measure the catalytic activity of sEH. An effective inhibitor will cause a quantifiable decrease in metabolite formation and a corresponding increase in the substrate-to-metabolite ratio.[12] This approach provides direct, unambiguous evidence of target engagement.

Experimental Protocol: In Vitro sEH Inhibition Assay using LC-MS/MS

This protocol details the steps to determine the half-maximal inhibitory concentration (IC50) of a test compound against recombinant human sEH.

Principle: Recombinant sEH is incubated with the substrate, Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate, in the presence of varying concentrations of a test inhibitor. The reaction is stopped, and the resulting mixture is analyzed by LC-MS/MS to quantify the formation of the diol metabolite, Methyl 14(S),15(S),11(R,S)-trihydroxy-5(Z),8(Z),12(E)-eicosatrienoate.

Materials:

• Recombinant human sEH

• Assay Buffer: 100 mM Sodium Phosphate, pH 7.4, containing 0.1 mg/mL Bovine Serum Albumin (BSA)

• Substrate: Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate

• Test Inhibitor Stock: Serially diluted in DMSO

• Internal Standard (IS): Deuterated analog of the substrate or metabolite (e.g., d4-14,15-DHET)

• Quenching Solution: Acetonitrile containing the internal standard

• LC-MS/MS system with an appropriate C18 column

Workflow:

Caption: Workflow for sEH inhibition validation via LC-MS/MS.

Step-by-Step Procedure:

• Inhibitor Preparation: Prepare a serial dilution series of your test compound in DMSO. A typical starting point is a 10-point, 3-fold dilution series from a high concentration (e.g., 100 µM).

• Assay Plate Setup: In a 96-well polypropylene plate, add 2 µL of each inhibitor dilution. For controls, add 2 µL of DMSO (100% activity control) or a known potent inhibitor like AUDA (positive inhibition control).

• Enzyme Addition: Add 100 µL of diluted sEH enzyme in Assay Buffer to each well.

• Pre-incubation: Gently mix and pre-incubate the plate for 5 minutes at 30°C to allow the inhibitor to bind to the enzyme.

• Reaction Initiation: Initiate the enzymatic reaction by adding 100 µL of the substrate solution (prepared in Assay Buffer). The final substrate concentration should be at or near its Km for sEH to ensure sensitive detection of inhibition.

• Reaction Incubation: Incubate the plate for a fixed time (e.g., 15 minutes) at 30°C. This time should be within the linear range of product formation.

• Reaction Quenching: Terminate the reaction by adding 200 µL of ice-cold acetonitrile containing a fixed concentration of the internal standard. This step precipitates the enzyme and stops the reaction.

• Sample Preparation: Seal the plate, vortex, and centrifuge at high speed (e.g., 4000 x g for 10 minutes) to pellet the precipitated protein.

• LC-MS/MS Analysis: Carefully transfer the supernatant to an autosampler plate. Inject a small volume (e.g., 5-10 µL) onto the LC-MS/MS system. Develop a multiple reaction monitoring (MRM) method to specifically detect the parent-to-daughter ion transitions for the diol metabolite and the internal standard.

• Data Analysis: Integrate the peak areas for the metabolite and the internal standard. Calculate the ratio of (Metabolite Area / Internal Standard Area). Determine the percent inhibition for each inhibitor concentration relative to the DMSO control. Plot the percent inhibition versus the logarithm of the inhibitor concentration and fit the data to a four-parameter logistic equation to calculate the IC50 value.

Interpreting the Data: A Quantitative Look at Inhibition

The primary output of this assay is a dose-response curve from which the IC50 value is derived. This value represents the concentration of inhibitor required to reduce sEH activity by 50% and is a critical measure of compound potency.

Inhibitor Concentration (nM)	Metabolite/IS Ratio (Mean)	% Inhibition
0 (Vehicle)	1.52	0%
0.1	1.48	2.6%
0.3	1.35	11.2%
1.0	1.09	28.3%
3.0	0.73	52.0%
10.0	0.41	73.0%
30.0	0.19	87.5%
100.0	0.11	92.8%
Calculated IC50	2.8 nM

Table 1: Representative data from an LC-MS/MS-based sEH inhibition assay. The decrease in the metabolite-to-internal standard (IS) ratio directly reflects the inhibitor's potency.

A Comparative Overview of sEH Assay Methodologies

Choosing the right assay depends on the stage of your research. While the LC-MS/MS method is the gold standard for validation, other methods are better suited for initial screening of large compound libraries.

Methodology	Principle	Advantages	Disadvantages	Best For
LC-MS/MS	Direct quantification of substrate and metabolite.[13][14]	High specificity and sensitivity; Biologically relevant substrate; Gold standard for confirmation.	Lower throughput; Requires specialized equipment and expertise.	IC50 determination of lead compounds; In vivo and clinical sample analysis.[13]
Fluorescent Assay	sEH hydrolyzes a non-fluorescent synthetic substrate to a fluorescent product.[9][15]	High-throughput; Cost-effective; Commercially available kits.[16][17]	Uses artificial substrates; Prone to false positives/negatives from compound fluorescence or quenching.[11]	Primary high-throughput screening (HTS) of large compound libraries.[10]
ELISA	Competitive immunoassay to quantify the DHET product.[18]	Good throughput; No specialized equipment needed.	Indirect detection; Potential for antibody cross-reactivity; Lower dynamic range than LC-MS/MS.	Screening; Measuring sEH activity in cell lysates or media.[19]

graph Assay_Decision_Tree {
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edge [fontname="Arial", fontsize=10];
start [label="What is your research goal?", shape=ellipse, fillcolor="#4285F4", fontcolor="#FFFFFF"];
q1 [label="Screening thousands of\ncompounds for initial hits?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
q2 [label="Confirming activity and accurately\ndetermining potency of a few lead compounds?", shape=diamond, style=filled, fillcolor="#F1F3F4", fontcolor="#202124"];
fluorescent [label="Use a High-Throughput\nFluorescent Assay", fillcolor="#34A853", fontcolor="#FFFFFF"];
lcms [label="Use the LC-MS/MS method with a\nbiologically relevant substrate", fillcolor="#EA4335", fontcolor="#FFFFFF"];
start -> q1;
start -> q2;
q1 -> fluorescent [label="Yes"];
q1 -> q2 [label="No"];
q2 -> lcms [label="Yes"];
}

Caption: Decision tree for selecting the appropriate sEH assay.

Conclusion: Ensuring Confidence in Your sEH Inhibitor Program

The validation of a potential sEH inhibitor requires a rigorous, multi-faceted approach. While HTS methods are essential for discovery, they are not sufficient for definitive characterization. By employing a biologically relevant substrate like Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-eicosatrienoate in conjunction with the analytical power of LC-MS/MS, researchers can achieve an unequivocal validation of their compound's mechanism of action. This gold-standard approach provides the highest degree of confidence in the potency and specificity of your sEH inhibitor, paving the way for successful preclinical and clinical development.

References

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• Wikipedia. (n.d.). Epoxyeicosatrienoic acid. Retrieved January 3, 2026, from [Link]

• Le Bouter, H., et al. (2017). A sensitive LC-MS/MS method for the quantification of regioisomers of epoxyeicosatrienoic and dihydroxyeicosatrienoic acids in human plasma during endothelial stimulation. Prostaglandins & Other Lipid Mediators, 128-129, 19-27. [Link]

• Frontiers Media. (n.d.). Clinical Paths for Soluble Epoxide Hydrolase Inhibitors. Frontiers in Pharmacology. Retrieved January 3, 2026, from [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12(1), 151. [Link]

• Imig, J. D. (2012). Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications. Journal of Medicinal Chemistry, 55(15), 6617-6630. [Link]

• Neusüß, C., et al. (2016). Discovery of Potent Soluble Epoxide Hydrolase (sEH) Inhibitors by Pharmacophore-Based Virtual Screening. Journal of Chemical Information and Modeling, 56(6), 1159-1172. [Link]

• Agilent Technologies. (2023). Discovery of Potential Soluble Epoxide Hydrolase Inhibitors Using a High-Throughput Screening Assay. Agilent. [Link]

• Jones, P. D., et al. (2005). Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies. Analytical Biochemistry, 343(1), 66-75. [Link]

• Zhang, W., et al. (2021). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. Journal of Medicinal Chemistry, 64(1), 221-255. [Link]

• Analytical Biochemistry. (2005). Fluorescent substrates for soluble epoxide hydrolase and application to inhibition studies. [Link]

• Xu, D., et al. (2013). The role of 14,15-dihydroxyeicosatrienoic acid levels in inflammation and its relationship to lipoproteins. Lipids in Health and Disease, 12, 151. [Link]

• Lonsdale, R. R., et al. (2012). Determinants of Reactivity and Selectivity in Soluble Epoxide Hydrolase from Quantum Mechanics/Molecular Mechanics Modeling. Biochemistry, 51(5), 1094-1104. [Link]

• ResearchGate. (n.d.). LC–MS/MS analysis for EETs (8, 9–, 11, 12–, and 14, 15–) and DHETs (8, 9–, 11, 12–, and 14, 15–) levels. Retrieved January 3, 2026, from [Link]

• Spector, A. A., & Norris, A. W. (2007). Action of epoxyeicosatrienoic acids on cellular function. American Journal of Physiology-Cell Physiology, 292(3), C996-C1012. [Link]

• ResearchGate. (n.d.). LC–MS/MS analysis for 14, 15–EET, 14, 15–DHET, and 11,12–DHET levels. Retrieved January 3, 2026, from [Link]

• Li, Y., et al. (2023). Quantification of soluble epoxide hydrolase inhibitors in experimental and clinical samples using the nanobody-based ELISA. Talanta, 257, 124355. [Link]

• ResearchGate. (n.d.). LC–MS/MS analysis for EETs' (8, 9–, 11, 12–, and 14, 15–) and DHETs' (8, 9–, 11, 12–, and 14, 15–) levels. Retrieved January 3, 2026, from [Link]

• Boster Bio. (n.d.). Soluble Epoxide Hydrolase Activity ELISA. Boster Bio. Retrieved January 3, 2026, from [Link]

• Al-Harbi, N. O., et al. (2020). Inhibition of Soluble Epoxide Hydrolase by Natural Isothiocyanates. Molecules, 25(23), 5707. [Link]

• Zhang, W., et al. (2021). Discovery of Soluble Epoxide Hydrolase Inhibitors from Chemical Synthesis and Natural Products. Journal of Medicinal Chemistry, 64(1), 221-255. [Link]

• Yadav, M., et al. (2023). Evaluation of the Therapeutic Potential of Sulfonyl Urea Derivatives as Soluble Epoxide Hydrolase (sEH) Inhibitors. Molecules, 28(19), 6932. [Link]

• Blöcher, R., et al. (2022). Screening and Biological Evaluation of Soluble Epoxide Hydrolase Inhibitors: Assessing the Role of Hydrophobicity in the Pharmacophore-Guided Search of Novel Hits. Journal of Medicinal Chemistry, 65(1), 472-493. [Link]

• Gauthier, K. M., et al. (2007). 14,15-Dihydroxy-eicosa-5(Z)-enoic acid selectively inhibits 14,15-epoxyeicosatrienoic acid-induced relaxations in bovine coronary arteries. Journal of Pharmacology and Experimental Therapeutics, 322(2), 851-859. [Link]

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A Researcher's Guide to Validating Novel Biological Pathways Using 14,15-EET as a Chemical Probe

For researchers, scientists, and drug development professionals, the validation of a novel biological pathway is a critical step in understanding disease mechanisms and identifying new therapeutic targets. Chemical probes, small molecules that modulate specific protein targets, are indispensable tools in this endeavor. This guide provides an in-depth technical overview of how to utilize 14,15-epoxyeicosatrienoic acid (14,15-EET), a potent lipid signaling molecule, as a probe to validate a novel biological pathway. We will explore the underlying principles, provide detailed experimental protocols, and objectively compare this approach with alternative methods, supported by experimental data.

The Significance of 14,15-EET in Cellular Signaling

14,15-EET is a member of the epoxyeicosatrienoic acids (EETs), which are metabolites of arachidonic acid produced by cytochrome P450 (CYP) epoxygenases.[1] It is a transient signaling molecule, rapidly hydrolyzed to the less active 14,15-dihydroxyeicosatrienoic acid (14,15-DHET) by soluble epoxide hydrolase (sEH).[2] This rapid metabolism underscores the localized and tightly regulated nature of its signaling. 14,15-EET has been implicated in a variety of physiological processes, including vasodilation, anti-inflammation, cell proliferation, and apoptosis, making it a valuable tool for probing a range of biological questions.[3][4]

The signaling cascade of 14,15-EET is multifaceted. One of its metabolites, 14,15-DHET, is a potent activator of the peroxisome proliferator-activated receptor-α (PPARα), a nuclear receptor that regulates lipid metabolism and inflammation.[5] Furthermore, 14,15-EET itself can influence several key signaling pathways, including the epidermal growth factor receptor (EGFR), phosphatidylinositol 3-kinase (PI3K)/Akt, and extracellular signal-regulated kinase (ERK) pathways.[4][6] This diverse range of downstream effects highlights the importance of a rigorous and well-controlled experimental design when using 14,15-EET as a probe.

Caption: Experimental workflow for validating a novel pathway.

Comparison with Alternative Probes and Methods

While 14,15-EET is a powerful tool, it's essential to consider its limitations and compare it with alternative approaches. The primary challenge with 14,15-EET is its metabolic instability.

Probe/Method	Advantages	Disadvantages	Supporting Data/Rationale
14,15-EET	- Endogenous signaling molecule, high physiological relevance.- Well-characterized downstream effects.	- Short biological half-life due to sEH metabolism.<[2]br>- Chemical instability (susceptible to hydrolysis and auto-oxidation).	- ED50 for vasodilation is ~1 µM. [5]
Stable 14,15-EET Analogs	- Resistant to sEH hydrolysis, longer half-life.<[7]br>- Allow for more prolonged and stable pathway activation.- Some analogs, like (±)14(15)-EET-SI, are equipotent to 14,15-EET. [6]	- May have altered potency or off-target effects compared to the native molecule.- Require careful characterization to ensure they mimic the desired biological activity.	- (±)14(15)-EET-SI is equipotent to 14,15-EET in vascular agonist activity. [6]
Soluble Epoxide Hydrolase Inhibitors (sEHIs)	- Increase the levels of all endogenous EETs, providing a more physiological stimulus.<[8]br>- Can be administered orally in vivo. [9]	- Lack of specificity for 14,15-EET; elevates all EET regioisomers.- Effects are indirect and depend on the basal rate of EET synthesis.- Potent sEHIs have been developed with IC50 values in the low nanomolar range.	- Potent sEHIs can have IC50 values in the low nM range. [10]

Conclusion

Validating a novel biological pathway is a rigorous process that demands a well-designed experimental strategy. 14,15-EET serves as a valuable chemical probe for this purpose, given its involvement in a multitude of cellular signaling cascades. By following a systematic, self-validating protocol that incorporates specific antagonists and inactive analogs, researchers can confidently link the observed phenotypic effects to the on-target action of 14,15-EET. Furthermore, a thorough understanding and comparison of alternative approaches, such as the use of stable analogs or sEHIs, will enable a more comprehensive and robust validation of the novel pathway. This guide provides the foundational knowledge and experimental framework to empower researchers in their quest to unravel the complexities of cellular signaling and accelerate the discovery of new therapeutic interventions.

References

• The Biological Functions of 14,15-EET and its Metabolites: A Technical Guide - Benchchem. (URL: )
• 14,15-Dihydroxyeicosatrienoic acid activates peroxisome proliferator-activ

• Soluble epoxide hydrolase inhibition reveals novel biological functions of epoxyeicosatrienoic acids (EETs) - PubMed Central. (URL: [Link])

• 14,15-Epoxyeicosa-5(Z)-enoic Acid | Circulation Research. (URL: [Link])

• Probing the orphan receptors: Tools and directions - PubMed. (URL: [Link])

• 14,15-Epoxyeicosa-5,8,11-trienoic acid (14,15-EET) Surrogates Containing Epoxide Bioisosteres - NIH. (URL: [Link])

• The Biosynthesis of 14,15-EET from Arachidonic Acid: A Technical Guide - Benchchem. (URL: )

• Discovery of Inhibitors of Soluble Epoxide Hydrolase: A Target with Multiple Potential Therapeutic Indications - PubMed Central. (URL: [Link])

• Application Notes: Protocols for the Assessment of 14,15-EET in Human Tissue Extracts - Benchchem. (URL: )

• 20-125Iodo-14,15-Epoxyeicosa-5(Z)-enoic Acid: a High-Affinity Radioligand Used to Characterize the Epoxyeicosatrienoic Acid Antagonist Binding Site - NIH. (URL: [Link])

• Technical Support Center: Optimizing Cell Line Selection for 14,15-EET-Medi

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• [Promotive effects of epoxyeicosatrienoic acids (EETs) on proliferation of tumor cells]. (URL: [Link])

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Safety & Regulatory Compliance

A Senior Application Scientist's Guide to the Proper Disposal of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

This guide provides a comprehensive, step-by-step protocol for the safe and compliant disposal of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate. As a complex eicosanoid derivative, this compound requires careful handling not only during its use in research but also through to its final disposition.[1] The procedures outlined below are designed to ensure the safety of laboratory personnel, prevent environmental contamination, and maintain strict compliance with federal and local regulations.

The causality behind these protocols is rooted in the fundamental principles of chemical safety and hazardous waste management, as mandated by regulatory bodies like the U.S. Environmental Protection Agency (EPA).[2][3] Adherence to these steps is not merely procedural; it is a critical component of a robust laboratory safety culture.

Hazard Identification and Risk Assessment

Before handling any chemical for disposal, a thorough understanding of its potential hazards is paramount. While a specific Safety Data Sheet (SDS) for this exact stereoisomer may not be readily available, we can infer its hazard profile from structurally similar compounds and its chemical class. Eicosanoids are biologically active lipids, and their methyl ester forms are often dissolved in organic solvents.[1]

Table 1: Inferred Hazard Profile and Safety Requirements

Property	Inferred Hazard & Causality	Required PPE & Handling
Physical Form	Typically supplied as a solution in a flammable organic solvent (e.g., hexane, ethanol, acetonitrile).[4] The primary immediate hazard is flammability.	Work in a well-ventilated chemical fume hood. Keep away from ignition sources.[5] Use intrinsically safe equipment where applicable.
Health Hazards	The compound itself is a biologically active molecule.[1] Solvents are often irritants and can be harmful if inhaled or absorbed through the skin.[4] Assume the compound is toxic and handle with care to avoid exposure.	Nitrile gloves, safety glasses with side shields or goggles, and a flame-resistant lab coat are mandatory.[6]
Reactivity	Generally stable, but may be incompatible with strong oxidizing agents, strong acids, and strong bases. Mixing with incompatible materials can lead to vigorous, uncontrolled reactions.	Segregate waste from incompatible chemicals during storage.[7][8]
Environmental	The solvent and compound may be hazardous to aquatic life.[5] Improper disposal, such as drain disposal, is strictly prohibited to prevent environmental contamination.[9][10]	Do not dispose of down the drain or in regular trash.[9] All waste must be collected as hazardous chemical waste.

Step-by-Step Disposal Protocol

The disposal of Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate must be managed as hazardous waste from the moment it is deemed unusable.[8] This "cradle-to-grave" responsibility ensures the waste is handled safely at all stages.[2]

Step 1: Waste Characterization and Container Selection

• Assume Hazardous Nature: Due to its properties, this chemical waste must be managed as hazardous.[2] Do not attempt to neutralize or treat the waste in the lab unless you have a specific, validated procedure and the necessary institutional approvals.[11]

• Select a Compatible Container:

  • Use a clean, leak-proof container with a secure, screw-top cap.[12] The original manufacturer's bottle is often a good choice.

  • The container material must be compatible with the waste. For organic solvents, glass or a chemically resistant polymer bottle is appropriate. Avoid using metal cans for acidic or corrosive waste.[7]

  • Ensure the container is large enough for the expected waste volume but do not overfill. Leave at least 10% headspace (about one inch) to allow for vapor expansion.[7]

Step 2: Proper Labeling

Accurate labeling is a critical safety control. It prevents dangerous chemical mixing and ensures compliance.

• Affix a Hazardous Waste Tag: Obtain a hazardous waste tag from your institution's Environmental Health & Safety (EHS) department.

• Complete the Tag: Fill out all fields on the tag immediately upon adding the first drop of waste. This includes:

  • The words "Hazardous Waste ".[13]

  • Full chemical names of all constituents, including the full name of the eicosanoid and any solvents. Avoid abbreviations or chemical formulas.

  • The approximate percentages of each component.

  • The specific hazard characteristics (e.g., Flammable, Toxic).

  • The name of the principal investigator and the laboratory location.

Step 3: Segregation and Storage in a Satellite Accumulation Area (SAA)

Laboratories are permitted to store hazardous waste at or near the point of generation in a designated Satellite Accumulation Area (SAA) before it is collected by EHS.[13][14]

• Designate the SAA: The SAA must be under the control of the laboratory personnel and situated at or near the waste generation point.

• Segregate Incompatibles: Store the waste container in a secondary containment bin (e.g., a plastic tub) to catch any potential leaks.[12] This bin must be large enough to hold 110% of the volume of the primary container.[12] Use separate secondary containment to segregate this waste from acids, bases, and oxidizers.[7][8]

• Keep Containers Closed: The waste container must be securely capped at all times, except when you are actively adding waste.[8][12] Using a funnel that is left in the container is not permitted.

Step 4: Managing Contaminated Lab Supplies

• Solid Waste: Items like gloves, absorbent pads, and pipette tips that are contaminated with the chemical should be considered hazardous solid waste.

  • Collect these items in a separate, clearly labeled, plastic-lined container or a double-bagged, transparent plastic bag.[12]

  • Label the container or bag as "Hazardous Waste" with a description of the contents (e.g., "Debris contaminated with Methyl 14(S),15(S)-Epoxy...").

• Empty Containers: The original reagent bottle, once empty, must be triple-rinsed with a suitable solvent (e.g., ethanol or acetone).

  • The first two rinsates are considered hazardous waste and must be collected in your liquid waste container.[8]

  • After the third rinse, the container can often be disposed of in the regular trash or recycled, depending on institutional policy. Deface the label before disposal.[8]

Step 5: Arranging for Final Disposal

• Monitor Accumulation Limits: Do not accumulate more than 55 gallons of hazardous waste (or 1 quart of acutely hazardous waste) in your SAA.[14] Furthermore, waste must be removed from the SAA within one year of the accumulation start date.[7]

• Request Pickup: Once your waste container is full or you are approaching the time limit, submit a chemical waste collection request to your institution's EHS department. Follow their specific online or paper-based procedure.

Emergency Procedures for Spills

Pre-planning for accidental releases is a core component of process safety management.[15]

• Alert Personnel: Immediately alert others in the vicinity.

• Assess the Spill: If the spill is small (typically <100 mL), manageable by lab personnel, and does not pose an immediate fire or respiratory hazard, you may proceed with cleanup. For large spills, flammable solvent spills, or any spill you are not equipped to handle, evacuate the area, close the door, and contact EHS or the campus emergency number immediately.

• Cleanup:

  • Ensure you are wearing the appropriate PPE (double gloves, safety goggles, lab coat).

  • Contain the spill with an absorbent material from a chemical spill kit.

  • Work from the outside of the spill inward to avoid spreading the material.

  • Place all contaminated absorbent materials into a designated hazardous waste bag or container.

  • Wipe the area with a suitable solvent and then soap and water.

  • Label the waste bag and dispose of it as hazardous solid waste.

Disposal Workflow Diagram

The following diagram illustrates the decision-making process for handling waste generated from experiments involving Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate.

Caption: Decision workflow for proper segregation and disposal of chemical waste.

References

• Laboratory Hazardous Waste Disposal Guidelines. Central Washington University. [Link]

• How to Store and Dispose of Hazardous Chemical Waste. UC San Diego. [Link]

• Hazardous Waste and Disposal Considerations. American Chemical Society. [Link]

• Hazardous Waste Disposal Guidelines. Purdue University. [Link]

• Hazardous Waste Disposal Procedures Handbook. Lehigh University Campus Safety Division. [Link]

• Regulations for Hazardous Waste Generated at Academic Laboratories. U.S. Environmental Protection Agency (EPA). [Link]

• Laboratory Waste Management: The New Regulations. MedicalLab Management. [Link]

• Ensuring Compliance with EPA Regulations for Hospital Lab Waste Disposal. Needle.Tube. [Link]

• EPA tweaks hazardous waste rules for academic labs. Chemistry World. [Link]

• Regulation of Laboratory Waste. American Chemical Society. [Link]

• Eicosanoid. Wikipedia. [Link]

• 14,15-Epoxy-5,8,11-eicosatrienoic acid (HMDB0004264). Human Metabolome Database. [Link]

• Compliance Guidelines and Recommendations for Process Safety Management. Occupational Safety and Health Administration (OSHA). [Link]

• OSHA Healthcare Standards. Centers for Disease Control and Prevention (CDC). [Link]

• Anesthetic Gases: Guidelines for Workplace Exposures. Occupational Safety and Health Administration (OSHA). [Link]

• 1926.55 - Gases, vapors, fumes, dusts, and mists. Occupational Safety and Health Administration (OSHA). [Link]

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Personal protective equipment for handling Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

Essential Safety and Handling Guide: Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate

A Senior Application Scientist's Protocol for Safe Handling, Operation, and Disposal

This guide provides essential, immediate safety and logistical information for researchers, scientists, and drug development professionals working with Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate. As a complex eicosanoid, this compound requires careful handling to ensure personnel safety and experimental integrity. This document is structured to provide a deep, technically-grounded understanding of the necessary precautions, moving beyond a simple checklist to explain the causality behind each recommendation.

Hazard Identification and Risk Assessment: Understanding the "Why"

The primary hazards associated with this class of compounds, particularly when in a flammable solvent carrier like hexane, are multifaceted.[1] A thorough risk assessment is the first and most critical step before any handling.

• Flammability: Compounds supplied in hexane are highly flammable.[1][3][4][5] Vapors can form explosive mixtures with air, and ignition sources must be rigorously excluded from the handling area.[3][4][5]

• Health Hazards:

  • Aspiration Toxicity: If swallowed, the hexane solvent can enter the lungs and may be fatal.[1]

  • Skin Irritation: Direct contact can cause skin irritation.[1][6][7]

  • Serious Eye Irritation: Contact with eyes can cause serious irritation.[3][6][7]

  • Specific Target Organ Toxicity (Single Exposure): Inhalation of vapors may cause drowsiness or dizziness.[1][6][7]

  • Reproductive Toxicity: The compound is suspected of damaging fertility.[1][8]

  • Specific Target Organ Toxicity (Repeated Exposure): May cause damage to the central nervous system and nervous system through prolonged or repeated inhalation.[1]

• Aquatic Toxicity: This chemical is toxic to aquatic life with long-lasting effects.[1]

Given these potential hazards, a multi-layered approach to personal protective equipment (PPE) is mandatory.

Personal Protective Equipment (PPE): A Comprehensive Barrier

The selection of PPE is not a one-size-fits-all approach; it must be tailored to the specific procedure being performed. The following table outlines the minimum required PPE for handling Methyl 14(S),15(S)-Epoxy-11(R,S)-hydroxy-5(Z),8(Z),12(E)-Eicosatrienoate.

Body Part	Required PPE	Rationale and Specifications
Eyes/Face	Safety Goggles and Face Shield	Goggles provide a seal against splashes and vapors. A face shield offers an additional layer of protection for the entire face, especially during procedures with a higher risk of splashing (e.g., vortexing, sonicating).[1][9][10]
Hands	Chemical-Resistant Gloves (Nitrile or Neoprene)	Chemically protective gloves are crucial to prevent dermal exposure.[11] It is recommended to wear two pairs of gloves ("double-gloving"), especially when handling concentrated solutions.[12] Gloves should be inspected for integrity before each use and changed immediately if contaminated.
Body	Polyethylene-coated Polypropylene Gown or Lab Coat	A disposable gown provides a barrier against spills and contamination.[12] For non-hazardous compounding, a clean lab coat may suffice, but for compounds with suspected reproductive toxicity, a disposable gown is preferred.[12]
Respiratory	Type ABEK (EN14387) Respirator Filter or equivalent	This type of filter is effective against organic vapors (A), inorganic gases and vapors (B), sulfur dioxide and other acidic gases (E), and ammonia and organic ammonia derivatives (K).[1] This is critical when handling the material outside of a certified chemical fume hood or for spill cleanup.

Operational Plan: A Step-by-Step Procedural Guide

• Verify Package Integrity: Upon receipt, inspect the package for any signs of damage or leaks.

• Don Appropriate PPE: Before opening the secondary container, at a minimum, wear safety glasses and chemical-resistant gloves.

• Work in a Ventilated Area: Unpack the material in a well-ventilated area, preferably within a chemical fume hood.

• Inspect Primary Container: Check the vial or ampoule for any cracks or damage.

• Log and Store Immediately: Record the receipt in your chemical inventory and transfer the compound to its designated storage location.

• Temperature: Store at -20°C as recommended for similar eicosanoids to maintain chemical stability.[1]

• Flammability Cabinet: The compound, especially in its hexane solution, must be stored in a certified flammable liquids storage cabinet.[1]

• Inert Atmosphere: For long-term storage, consider storing under an inert atmosphere (e.g., argon or nitrogen) to prevent oxidation.

• Sealed Containers: Keep the container tightly sealed to prevent solvent evaporation and exposure to atmospheric moisture.[3][4]

• Work in a Chemical Fume Hood: All manipulations of the neat compound or concentrated solutions must be performed in a certified chemical fume hood to minimize inhalation exposure.

• Equilibrate to Room Temperature: Before opening, allow the vial to warm to room temperature in a desiccator to prevent condensation of moisture, which can degrade the compound.

• Use Gastight Syringes: For transferring the hexane solution, use gastight syringes to prevent vapor release and ensure accurate measurement.

• Solvent Selection: If diluting, use high-purity, anhydrous solvents. Be aware of the solubility characteristics of the compound.

• Labeling: Clearly label all prepared solutions with the compound name, concentration, solvent, date of preparation, and appropriate hazard symbols.

• Minimize Quantities: Use the smallest quantity of the compound necessary for the experiment.

• Containment: Perform all procedures that may generate aerosols (e.g., vortexing, sonicating) in a way that contains the potential spray, such as within a sealed tube or inside a fume hood.

• Avoid Ignition Sources: Ensure that no open flames, hot plates, or other potential ignition sources are present in the vicinity of the work area.[3][4]

• Decontamination: After each use, decontaminate all surfaces and equipment that may have come into contact with the compound.

Disposal Plan: Environmental Responsibility

Proper disposal is a critical component of the chemical lifecycle. Improper disposal can lead to environmental contamination and regulatory non-compliance.

• Waste Segregation:

  • Halogenated vs. Non-Halogenated Solvents: Keep halogenated and non-halogenated solvent waste in separate, clearly labeled containers.[13] This is crucial for proper disposal by your institution's environmental health and safety (EHS) office.

  • Solid Waste: All contaminated solid waste (e.g., gloves, pipette tips, vials, paper towels) must be collected in a dedicated, sealed, and labeled hazardous waste bag or container.

• Waste Containers:

  • Use appropriate, leak-proof, and clearly labeled containers for all waste streams.

  • Do not overfill waste containers.

  • Keep waste containers closed when not in use.[13]

• Decomposition/Deactivation: For bulk quantities or in the event of a spill, chemical decomposition may be an option. Epoxides can be hydrolyzed under acidic or basic conditions. However, such procedures should only be undertaken by trained personnel with a validated protocol and in consultation with your institution's EHS office. A potential method involves treatment with subcritical water containing an alkaline compound, though this is typically for cured epoxy resins.[14]

• Institutional Guidelines: Always follow your institution's specific guidelines for hazardous waste disposal. Contact your EHS office for clarification on procedures and to schedule a waste pickup.

Emergency Procedures: Preparedness is Key

• Spill:

  • Evacuate and Alert: Alert personnel in the immediate area and evacuate if the spill is large or in a poorly ventilated space.

  • Don PPE: Wear appropriate PPE, including respiratory protection, before attempting to clean up a spill.

  • Containment: For liquid spills, use an inert absorbent material (e.g., vermiculite, sand) to contain the spill.

  • Cleanup: Carefully collect the absorbent material and any contaminated debris into a sealed, labeled hazardous waste container.

  • Ventilate: Ventilate the area thoroughly.

• Eye Contact: Immediately flush eyes with copious amounts of water for at least 15 minutes, holding the eyelids open. Seek immediate medical attention.

• Skin Contact: Remove contaminated clothing and wash the affected area thoroughly with soap and water. Seek medical attention if irritation persists.

• Inhalation: Move the affected person to fresh air. If they are not breathing, give artificial respiration. Seek immediate medical attention.

• Ingestion: Do not induce vomiting. Seek immediate medical attention.

Visual Workflow for PPE Selection and Handling

Caption: PPE selection and handling workflow for the specified eicosanoid.

References

• PubChem. 14(S),15(R)-Epoxy-(5Z,8Z,11Z)-eicosatrienoic acid. National Center for Biotechnology Information. [Link]

• U.S. Environmental Protection Agency. Personal Protective Equipment. [Link]

• PharmaState Academy. Personal Protective Equipment (PPEs)- Safety Guideline. [Link]

• Alberta College of Pharmacy. Personal protective equipment in your pharmacy. [Link]

• Provista. 8 Types of PPE to Wear When Compounding Hazardous Drugs. [Link]

• ResearchGate. Organic solvents disposal strategies?. [Link]

• Google Patents. Method for decomposing cured epoxy resin.

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• 2. METHYL-14(S),15(S)-EPOXY-13(R)-HYDROXY-5(Z),8(Z),11(Z)-EICOSATRIENOATE [amp.chemicalbook.com]
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